9,10-Anthracenediol, diacetate

• CAS: 604-66-0

Core Science & Biosynthesis

what are the chemical properties of 9,10-Anthracenediol, diacetate

An In-depth Technical Guide to the Chemical Properties and Applications of 9,10-Anthracenediol, diacetate

Introduction

9,10-Anthracenediol, diacetate, also known as 9,10-diacetoxyanthracene, is a diester derivative of the anthracene core. It belongs to the acene class of polycyclic aromatic hydrocarbons (PAHs).[1] While its direct applications in drug development are not extensively documented, its structural relationship to the biologically significant 9,10-anthraquinone and its role as a stable synthetic intermediate make it a compound of significant interest to researchers in organic synthesis, materials science, and medicinal chemistry.

The anthracene scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a range of activities, including anticancer properties.[2][3] 9,10-Anthracenediol, diacetate serves as a protected and more stable form of 9,10-anthracenediol, a key hydroquinone that can be readily oxidized to 9,10-anthraquinone.[4] This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and analytical characterization of 9,10-Anthracenediol, diacetate, offering field-proven insights for its application in a research setting.

Molecular Structure and Physicochemical Properties

The core of the molecule is a planar, tricyclic aromatic system. The acetate groups at the C9 and C10 positions are key functional features, influencing the molecule's solubility, stability, and reactivity. Due to the symmetry of the molecule, the NMR spectra are relatively simple, a key feature for structural verification.

Table 1: Physicochemical Properties of 9,10-Anthracenediol, diacetate [1][5][6]

Property	Value	Source(s)
IUPAC Name	(10-acetyloxyanthracen-9-yl) acetate	[1]
Synonyms	9,10-Diacetoxyanthracene, Anthracene-9,10-diyl diacetate	[1][5]
CAS Number	604-66-0	[1][5]
Molecular Formula	C₁₈H₁₄O₄	[1]
Molecular Weight	294.3 g/mol	[1]
Physical Form	Solid	[5]
Purity (Typical)	97%	[5][6]
InChIKey	RURGWVZQAKAYDM-UHFFFAOYSA-N	[5]

Synthesis and Purification

The most direct and common synthesis of 9,10-Anthracenediol, diacetate involves a two-step process starting from the commercially available and stable 9,10-anthraquinone. This process leverages a classic reduction followed by an esterification (acetylation).

Step 1: Reduction of 9,10-Anthraquinone to 9,10-Anthracenediol 9,10-Anthraquinone is reduced to its hydroquinone form, 9,10-anthracenediol.[4] This can be achieved using various reducing agents, with sodium borohydride being a common and effective choice in a laboratory setting. The mechanism involves the nucleophilic addition of hydride ions to the carbonyl carbons.

Step 2: Acetylation of 9,10-Anthracenediol The resulting 9,10-anthracenediol is often used immediately in the next step due to its sensitivity to air oxidation. It is acetylated using an excess of acetic anhydride with a catalytic amount of a base, such as pyridine or triethylamine, to neutralize the acetic acid byproduct and catalyze the reaction. This esterification protects the hydroxyl groups and yields the stable, solid 9,10-Anthracenediol, diacetate. A similar procedure is documented for the synthesis of related anthraquinone diacetates.[7][8]

Logical Workflow for Synthesis

Caption: Synthesis workflow from 9,10-Anthraquinone.

Detailed Experimental Protocol: Synthesis

Disclaimer: This protocol is a representative example and should be performed with appropriate safety precautions in a fume hood by trained personnel.

• Reduction:

  • In a 250 mL round-bottom flask, suspend 9,10-anthraquinone (1.0 eq) in ethanol.

  • Cool the flask in an ice bath with magnetic stirring.

  • Add sodium borohydride (NaBH₄) (2.5 eq) portion-wise over 30 minutes, keeping the temperature below 10°C.

  • After the addition is complete, remove the ice bath and stir the reaction at room temperature for 2-3 hours, monitoring by TLC until the starting material is consumed.

  • Slowly add 1 M HCl to quench the excess NaBH₄ until gas evolution ceases.

  • Extract the product into ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate. The resulting 9,10-anthracenediol is often carried forward without extensive purification.

• Acetylation:

  • Dissolve the crude 9,10-anthracenediol in dichloromethane or ethyl acetate.

  • Add acetic anhydride (3.0 eq) followed by a catalytic amount of pyridine (0.1 eq).

  • Stir the solution at room temperature overnight.

  • Quench the reaction by slowly adding water.

  • Separate the organic layer, wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification:

  • The crude solid product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to yield pure 9,10-Anthracenediol, diacetate.

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data for 9,10-Anthracenediol, diacetate

Technique	Predicted Key Signals	Rationale and Comparative Insights
¹H NMR	• ~8.3-8.4 ppm (m, 4H): Protons at C1, C4, C5, C8 • ~7.6-7.7 ppm (m, 4H): Protons at C2, C3, C6, C7 • ~2.6 ppm (s, 6H): Methyl protons of acetate groups	The molecule's C₂ᵥ symmetry results in only three distinct proton signals. The aromatic protons form two multiplets, consistent with other 9,10-disubstituted anthracenes.[10] The downfield shift of the acetate methyl protons is characteristic.
¹³C NMR	• ~169 ppm: Carbonyl carbon (C=O) of acetate • ~140 ppm: Quaternary carbon (C9, C10) attached to oxygen • ~128 ppm: Quaternary carbon (C4a, C8a, C9a, C10a) • ~127 ppm: Aromatic CH • ~125 ppm: Aromatic CH • ~22 ppm: Methyl carbon (CH₃)	The spectrum is simplified due to symmetry. Key signals include the ester carbonyl carbon, the oxygen-substituted aromatic carbons, and the high-field methyl carbon. Quaternary carbons will typically show lower intensity.[11]
FT-IR (KBr)	• ~3050 cm⁻¹ (w): Aromatic C-H stretch • ~1760 cm⁻¹ (s): Ester C=O stretch • ~1630, 1450 cm⁻¹ (m): Aromatic C=C stretch • ~1200 cm⁻¹ (s): C-O stretch (ester)	The most prominent and diagnostic peak is the strong carbonyl (C=O) stretch of the acetate groups at a high wavenumber, characteristic of aryl esters. The C-O stretch is also a key indicator.[10]
Mass Spec (EI)	• m/z 294: [M]⁺, Molecular Ion • m/z 252: [M - C₂H₂O]⁺, Loss of ketene • m/z 210: [M - 2 x C₂H₂O]⁺, Loss of two ketene molecules	The molecular ion peak at m/z 294 confirms the molecular weight. A characteristic fragmentation pattern for acetates is the loss of ketene (CH₂=C=O, 42 Da), leading to prominent peaks at m/z 252 and m/z 210 (corresponding to 9,10-anthracenediol).[12]

Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 9,10-Anthracenediol, diacetate in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the proton spectrum using a 400 MHz or higher spectrometer. A sufficient number of scans (typically 8-16) should be averaged to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum on the same instrument. Proton decoupling is employed to simplify the spectrum to singlets for each unique carbon. A larger number of scans is required due to the low natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale using the TMS signal.

Chemical Reactivity and Synthetic Utility

The reactivity of 9,10-Anthracenediol, diacetate is governed by two main features: the ester functional groups and the central aromatic ring of the anthracene core.

Hydrolysis of Acetate Groups

As esters, the acetate groups can be readily cleaved under basic or acidic conditions to regenerate the parent 9,10-anthracenediol. This reaction is synthetically useful as it allows the diacetate to serve as a stable, protected precursor to the more reactive and air-sensitive diol.

• Mechanism: Base-catalyzed hydrolysis (saponification) involves the nucleophilic attack of a hydroxide ion on the ester carbonyl carbon, followed by the elimination of the acetate leaving group. Subsequent acidification protonates the resulting phenoxide ions.

Diels-Alder Cycloaddition

The central ring of the anthracene core acts as a diene in [4+2] cycloaddition reactions (Diels-Alder reactions) with various dienophiles.[13] This reaction typically occurs across the 9 and 10 positions, temporarily disrupting the aromaticity of the central ring to form a triptycene-like bridged structure. This reactivity is a cornerstone of anthracene chemistry, enabling the construction of complex three-dimensional scaffolds.[14]

• Causality: The preference for reaction at the 9,10-positions is due to both thermodynamic and kinetic factors. The reaction isolates the aromaticity in two terminal benzene rings, which is energetically more favorable than disrupting one of the terminal rings.[7] The presence of the diacetate groups may sterically and electronically modulate this reactivity compared to unsubstituted anthracene.

Diagram of Key Reactions

Caption: Key chemical reactions of 9,10-Anthracenediol, diacetate.

Applications in Research and Drug Development

While direct therapeutic applications of 9,10-Anthracenediol, diacetate are not prominent, its value lies in its role as a versatile synthetic building block.

• Protected Precursor: Its primary role is as a stable, crystalline solid that can be easily handled and stored, serving as a synthetic equivalent of the less stable 9,10-anthracenediol. Researchers can perform chemical modifications on other parts of a larger molecule containing this moiety and then deprotect the diol at a later synthetic stage.

• Intermediate for Anthracene Derivatives: Through hydrolysis and subsequent reactions of the hydroxyl groups, or via Diels-Alder cycloaddition, 9,10-Anthracenediol, diacetate is a gateway to more complex functionalized anthracenes and triptycenes.

• Scaffold for Biologically Active Molecules: The related 9,10-anthracenedione (anthraquinone) core is found in numerous compounds with potent biological activity, including anticancer agents like Mitoxantrone.[3][15] Synthetic routes towards novel analogues in this class could strategically employ 9,10-Anthracenediol, diacetate as a starting material or key intermediate.[1][15]

Safety and Handling

As a laboratory chemical, 9,10-Anthracenediol, diacetate should be handled with standard safety protocols.

• Hazard Classification: Warning. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[5][6]

• Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side shields, and a lab coat. Use in a well-ventilated area or a chemical fume hood.[16]

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents.[5]

• Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

9,10-Anthracenediol, diacetate is a valuable compound for chemical research, bridging the gap between the stable 9,10-anthraquinone and the reactive 9,10-anthracenediol. Its well-defined synthesis, predictable spectroscopic signature, and dual reactivity modes (hydrolysis and cycloaddition) make it a reliable and versatile tool for organic chemists. For researchers in drug development, it represents a key intermediate for accessing the medicinally relevant anthracene scaffold, enabling the synthesis of novel compounds for biological screening. A thorough understanding of its chemical properties, as outlined in this guide, is essential for leveraging its full potential in the laboratory.

References

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• NIST. (n.d.). Anthracene, 9,10-dihydro-. NIST Chemistry WebBook. Retrieved from [Link]

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• PubChem. (n.d.). 9,10-Diethoxyanthracene. National Center for Biotechnology Information. Retrieved from [Link]

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• NIST. (n.d.). Anthracene, 9,10-dihydro-. NIST Chemistry WebBook. Retrieved from [Link]

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• Stasevych, M., et al. (2021). Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review. Biointerface Research in Applied Chemistry, 11(6), 14103-14114. Available at: [Link]

• ResearchGate. (2025). Optimization of Diels-Alder Reaction of 9-Methoxymethylanthracene with Citraconic Anhydride. Retrieved from [Link]

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synthesis and characterization of 9,10-Anthracenediol, diacetate

An In-depth Technical Guide to the Synthesis and Characterization of 9,10-Anthracenediol, diacetate

Foreword: The Strategic Importance of Anthracene Scaffolds

The anthracene core, a tricyclic aromatic hydrocarbon, represents a privileged scaffold in medicinal chemistry, materials science, and organic electronics. Its rigid, planar structure and rich photophysical properties make it a foundational building block for a diverse array of functional molecules, from chemotherapeutic agents to organic light-emitting diodes (OLEDs).[1][2] The strategic functionalization at the 9- and 10-positions is a primary method for modulating the electronic and steric properties of the anthracene system.

This guide provides a comprehensive overview of the synthesis and detailed characterization of 9,10-Anthracenediol, diacetate (also known as 9,10-diacetoxyanthracene). As a stable, crystalline solid, this diester serves as a crucial synthetic intermediate, offering a protected form of 9,10-anthracenediol (anthrahydroquinone), which is itself prone to oxidation back to the highly stable 9,10-anthraquinone. Understanding the robust synthesis and rigorous characterization of this compound is fundamental for any researcher aiming to leverage the anthracene core in advanced applications.

Part 1: Synthesis Pathway—Reductive Acetylation of 9,10-Anthraquinone

The most direct and widely employed laboratory-scale synthesis of 9,10-Anthracenediol, diacetate involves the reductive acetylation of the commercially available and highly stable 9,10-anthraquinone. This one-pot reaction elegantly combines the reduction of the quinone system to a hydroquinone with a concurrent in-situ acylation, which "traps" the reactive diol as its stable diacetate ester.

Causality of Method Selection

Directly acetylating 9,10-anthracenediol is impractical due to the diol's instability and rapid air oxidation. The quinone, however, is an ideal starting material. The choice of a reducing agent is critical. While various reducing systems exist, using a metal like zinc dust in the presence of the acetylating agent (acetic anhydride) is particularly efficient. The zinc reduces the anthraquinone, and the newly formed hydroquinone is immediately acetylated, driving the equilibrium of the reduction forward and preventing re-oxidation.

Reaction Mechanism

The reaction proceeds in two key stages:

• Reduction: 9,10-Anthraquinone is reduced to 9,10-anthracenediol. In this process, the conjugated diketone system is converted into a dihydroxy aromatic system.

• Esterification (Acylation): The hydroxyl groups of the unstable 9,10-anthracenediol act as nucleophiles, attacking the electrophilic carbonyl carbons of acetic anhydride. This is typically facilitated by a base (e.g., pyridine, sodium acetate) which deprotonates the hydroxyl groups, increasing their nucleophilicity. The reaction results in the formation of the diacetate ester and acetic acid as a byproduct.

Visualizing the Synthesis Workflow

Caption: Workflow for the reductive acetylation of 9,10-anthraquinone.

Detailed Experimental Protocol

Materials:

• 9,10-Anthraquinone (1.0 eq)

• Acetic Anhydride (10-15 vol. eq)

• Zinc Dust (2.0-3.0 eq)

• Pyridine (catalytic amount, ~0.1 eq) or Sodium Acetate (1.5 eq)

• Glacial Acetic Acid (for recrystallization)

• Ethanol (for washing)

• Deionized Water

Procedure:

• A three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer is charged with 9,10-anthraquinone and acetic anhydride.

• Stirring is initiated, and a catalytic amount of pyridine is added.

• Zinc dust is added portion-wise to the suspension. The addition should be controlled to manage the exothermic reaction.

• The mixture is heated to reflux (approx. 140 °C) and maintained for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting material spot. The reaction mixture typically loses its initial color.

• After the reaction is complete, the mixture is allowed to cool slightly and then carefully poured into a beaker of ice-water with vigorous stirring. This hydrolyzes the excess acetic anhydride and precipitates the crude product.

• The precipitate is collected by vacuum filtration and washed thoroughly with deionized water until the filtrate is neutral.

• The crude solid is then washed with a small amount of cold ethanol to remove some impurities.

• Purification: The crude product is recrystallized from glacial acetic acid or a mixed solvent system like ethanol/water to yield the pure 9,10-Anthracenediol, diacetate as a crystalline solid.

• The purified crystals are dried in a vacuum oven.

Part 2: Comprehensive Characterization

Rigorous characterization is essential to confirm the structural identity and assess the purity of the synthesized 9,10-Anthracenediol, diacetate. A combination of spectroscopic and physical methods provides a self-validating system of analysis.

Visualizing the Characterization Workflow

Caption: A multi-technique workflow for structural and purity validation.

Spectroscopic and Physical Data

The following table summarizes the expected characterization data for 9,10-Anthracenediol, diacetate, based on public spectral databases and established chemical principles.[3]

Technique	Parameter	Expected Value / Observation	Interpretation
¹H NMR	Chemical Shift (δ)	~2.5-2.6 ppm (singlet, 6H)	Protons of the two equivalent methyl groups (-OCOCH₃ ).
Chemical Shift (δ)	~7.5-7.6 ppm (multiplet, 4H)	Protons at positions 2, 3, 6, 7 of the anthracene core.
Chemical Shift (δ)	~7.9-8.0 ppm (multiplet, 4H)	Protons at positions 1, 4, 5, 8 of the anthracene core.
¹³C NMR	Chemical Shift (δ)	~21 ppm	Carbon of the methyl groups (C H₃).
Chemical Shift (δ)	~123-128 ppm	Aromatic methine (C -H) and quaternary carbons.
Chemical Shift (δ)	~169 ppm	Carbonyl carbon of the acetate groups (C =O).
FTIR	Wavenumber (cm⁻¹)	~1765-1750 cm⁻¹	Strong, sharp C=O stretching vibration of the ester functional group.
Wavenumber (cm⁻¹)	~1370 cm⁻¹	C-H bending of the methyl groups.
Wavenumber (cm⁻¹)	~1210-1180 cm⁻¹	Strong C-O stretching vibration of the ester.
Wavenumber (cm⁻¹)	~3100-3000 cm⁻¹	Aromatic C-H stretching.
Mass Spec.	Molecular Ion (M⁺)	m/z ≈ 294.09	Corresponds to the molecular weight of C₁₈H₁₄O₄.[3]
Physical	Melting Point	~260-264 °C	A sharp melting point in this range indicates high purity.
Appearance	White to pale yellow crystalline solid	Expected physical state at room temperature.

Expert Interpretation

• NMR Causality: The simplicity of the ¹H NMR spectrum—three distinct regions—is a powerful confirmation of the molecule's C₂ᵥ symmetry. The 6H singlet for the methyl groups immediately confirms the presence of two identical acetate substituents. The downfield aromatic signals are characteristic of the electron-withdrawing nature of the acetate groups.

• IR Self-Validation: The most telling feature in the IR spectrum is the very strong carbonyl (C=O) absorption around 1760 cm⁻¹. Its position is characteristic of a phenyl acetate, where the oxygen is attached to an aromatic ring. The complete absence of a broad O-H stretch (which would appear around 3200-3500 cm⁻¹) is crucial, as it confirms that the starting diol has been fully converted to the diacetate.

• Mass Spec Trustworthiness: High-resolution mass spectrometry can provide an exact mass measurement, which should match the calculated value for the molecular formula C₁₈H₁₄O₄ (294.0892) with high precision, leaving no ambiguity about the elemental composition.[3]

Applications in Research and Development

9,10-Anthracenediol, diacetate is more than a simple derivative; it is an enabling synthetic intermediate.

• Precursor to Functional Anthracenes: The diacetate can be easily hydrolyzed under basic or acidic conditions to release the 9,10-anthracenediol in situ for subsequent reactions, avoiding issues with its instability.

• Materials Science: As a derivative of a highly fluorescent core, it can be used as a building block for more complex fluorescent probes and sensors. The acetate groups can be substituted via hydrolysis and subsequent derivatization to tune the photophysical properties.[1]

• Drug Development: The 9,10-dihydroxyanthracene scaffold is found in several biologically active molecules. The diacetate serves as a stable, handle-containing precursor for the synthesis of novel analogues for screening in drug discovery programs.[2]

By mastering the synthesis and characterization of this foundational molecule, researchers gain reliable access to a versatile platform for innovation across multiple scientific disciplines.

References

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• Zhang, J.-J., et al. (2013). 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. Acta Crystallographica Section E: Structure Reports Online. Retrieved from [Link].[4]

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9,10-Anthracenediol, diacetate molecular structure and formula

An In-Depth Technical Guide to 9,10-Anthracenediol, diacetate: Molecular Structure, Properties, and Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

9,10-Anthracenediol, diacetate, also known as 9,10-diacetoxyanthracene, is a derivative of the polycyclic aromatic hydrocarbon anthracene. This technical guide provides a comprehensive overview of its molecular structure, chemical formula, and physicochemical properties. It details a probable synthetic pathway and outlines the expected spectroscopic characteristics essential for its identification and characterization, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Furthermore, this document explores the potential applications of 9,10-Anthracenediol, diacetate within the fields of chemical synthesis and drug development, drawing parallels with structurally related anthracene derivatives. Safety protocols and handling procedures are also discussed to ensure its proper use in a laboratory setting. This guide is intended to serve as a foundational resource for researchers and professionals engaged in chemical and pharmaceutical sciences.

Molecular Identity and Physicochemical Properties

9,10-Anthracenediol, diacetate is an ester derivative of 9,10-anthracenediol. The core of the molecule is the tricyclic aromatic system of anthracene, with acetate groups (-OCOCH₃) substituted at the C9 and C10 positions.

Molecular Formula and Structure

• Molecular Formula: C₁₈H₁₄O₄[1]

• IUPAC Name: (10-acetyloxyanthracen-9-yl) acetate[1]

• Synonyms: 9,10-Diacetoxyanthracene, Anthracene-9,10-diol diacetate, Anthracene-9,10-diyl diacetate[1]

• CAS Number: 604-66-0[1]

• Molecular Weight: 294.3 g/mol [1]

The planar, aromatic nature of the anthracene core is a defining feature of its structure, influencing its chemical reactivity and physical properties.

Figure 1. 2D Chemical Structure of 9,10-Anthracenediol, diacetate.

Physicochemical Data Summary

A compilation of key computed physicochemical properties is presented below. These values are crucial for predicting the compound's behavior in various experimental conditions.

Property	Value	Source
Molecular Weight	294.3 g/mol	PubChem[1]
Exact Mass	294.08920892 Da	PubChem[1]
XLogP3	3.9	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	4	PubChem[1]
Rotatable Bond Count	2	PubChem[1]

Synthesis and Characterization

While specific, detailed synthesis procedures for 9,10-Anthracenediol, diacetate are not extensively documented in readily available literature, a highly probable synthetic route involves the acetylation of its precursor, 9,10-Anthracenediol (also known as anthrahydroquinone).[2] This reaction is analogous to the synthesis of other acylated hydroquinones.

Proposed Synthetic Protocol

The esterification of 9,10-Anthracenediol can be efficiently achieved using an acetylating agent such as acetic anhydride in the presence of a base catalyst.

Reaction Scheme: 9,10-Anthracenediol + Acetic Anhydride --(Base Catalyst)--> 9,10-Anthracenediol, diacetate

Step-by-Step Methodology:

• Dissolution: Dissolve 9,10-Anthracenediol in a suitable anhydrous solvent like dichloromethane (CH₂Cl₂) or tetrahydrofuran (THF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: To the stirred solution, add a slight excess of acetic anhydride (Ac₂O). Subsequently, add a catalytic amount of a base, such as pyridine or triethylamine. The base acts to neutralize the acetic acid byproduct. This methodology is adapted from the synthesis of a similar compound, 9,10-dioxo-9,10-dihydroanthracene-1,4-diyl diacetate.[3]

• Reaction Monitoring: Allow the reaction to proceed at room temperature. The progress can be monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, the reaction mixture is typically quenched with water and extracted with an organic solvent like ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and the solvent is removed under reduced pressure.[3]

• Purification: The crude product can be purified by column chromatography on silica gel to yield the pure 9,10-Anthracenediol, diacetate.[3]

Caption: Workflow for the proposed synthesis of 9,10-Anthracenediol, diacetate.

Spectroscopic Characterization

The structural elucidation of 9,10-Anthracenediol, diacetate relies on standard spectroscopic techniques. Based on the analysis of structurally similar anthracene derivatives, the following spectral data can be predicted.[4]

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to the molecule's C₂h symmetry, the NMR spectra are expected to be relatively simple.

• ¹H NMR:

  • Aromatic Protons: Two distinct multiplets in the aromatic region (~7.5-8.5 ppm). The protons at positions 1, 4, 5, and 8 would be equivalent, as would the protons at 2, 3, 6, and 7.

  • Methyl Protons: A sharp singlet at approximately 2.5 ppm, integrating to 6 protons, corresponding to the two equivalent acetate methyl groups.

• ¹³C NMR:

  • Aromatic Carbons: Signals corresponding to the chemically distinct carbons of the anthracene core.

  • Carbonyl Carbon: A signal in the downfield region (~169-170 ppm) for the ester carbonyls.

  • Methyl Carbon: A signal in the upfield region (~21 ppm) for the acetate methyl groups.

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum would be dominated by characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050	Weak	Aromatic C-H stretch
~1760	Strong	C=O stretch (ester)
~1620	Medium	Aromatic C=C stretch
~1200	Strong	C-O stretch (ester)

2.2.3. Mass Spectrometry (MS)

Electron Ionization (EI) mass spectrometry would likely show a prominent molecular ion peak.

• Molecular Ion (M⁺): A strong peak at m/z = 294.

• Fragmentation: Characteristic fragmentation would involve the sequential loss of ketene (CH₂=C=O, 42 Da) from the acetate groups, leading to fragment ions at m/z = 252 and m/z = 210 (corresponding to 9,10-anthracenediol).

Applications in Research and Drug Development

While direct applications of 9,10-Anthracenediol, diacetate are not widely reported, its structural features suggest several potential areas of utility, particularly as a synthetic intermediate or a prodrug. The anthracene core is a well-established scaffold in medicinal chemistry.[5]

Precursor to Biologically Active Molecules

The diacetate can serve as a protected form of 9,10-anthracenediol. The acetate groups can be readily hydrolyzed under basic or acidic conditions to release the corresponding diol, which can then be used in further synthetic transformations. Derivatives of the closely related 9,10-anthracenedione (anthraquinone) scaffold are known to possess a wide range of biological activities, including:

• Anticancer Activity: Many anthraquinone derivatives function as DNA intercalating agents and are used in chemotherapy.[6][7]

• Antimicrobial and Antiviral Properties: Various substituted aminoanthracenediones have shown activity against bacteria, fungi, and viruses.[6][8]

The diacetate could be a valuable intermediate in the synthesis of novel analogues of these bioactive compounds.

Potential as a Prodrug

The ester linkages in 9,10-Anthracenediol, diacetate make it a candidate for a prodrug of 9,10-anthracenediol. In a biological system, esterase enzymes could cleave the acetate groups, leading to the in situ release of the active diol. This strategy is often employed to improve the bioavailability or modify the pharmacokinetic profile of a parent drug.

Caption: Logical relationships of potential applications for 9,10-Anthracenediol, diacetate.

Safety and Handling

While specific toxicity data for 9,10-Anthracenediol, diacetate is limited, standard laboratory safety precautions for handling aromatic compounds should be followed. Data from related compounds suggest that it should be handled with care.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.[9][10]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.[9][10]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[9]

• Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.[11]

Conclusion

9,10-Anthracenediol, diacetate is a well-defined chemical entity with a straightforward molecular structure and predictable chemical properties. Although not extensively studied as a standalone agent, its role as a stable, protected precursor to the more reactive 9,10-anthracenediol makes it a valuable compound for synthetic chemists. Its relationship to the biologically significant anthracenedione scaffold suggests that it could be a key building block in the development of novel therapeutic agents. This guide provides the foundational knowledge required for researchers to confidently synthesize, characterize, and explore the potential applications of this versatile anthracene derivative.

References

• PubChem. (n.d.). 9,10-Anthracenediol, diacetate. National Center for Biotechnology Information. Retrieved from [Link]

• Zhang, J.-J., Yin, C.-X., & Huo, F.-J. (2013). 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 5), o788.

• ResearchGate. (n.d.). 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. Retrieved from [Link]

• SpectraBase. (n.d.). 9,10-Diethoxyanthracene. Wiley Science Solutions. Retrieved from [Link]

• PubChem. (n.d.). 9,10-Anthracenediol. National Center for Biotechnology Information. Retrieved from [Link]

• Stasevych, M., Zvarych, V., Barus, M., & Bratenko, M. (2021). Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review. Biointerface Research in Applied Chemistry, 11(6), 14103-14114.

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• PubChem. (n.d.). 9,10-Dimethylanthracene. National Center for Biotechnology Information. Retrieved from [Link]

• Chegg. (2024). Solved Diels Alder Reaction - NMR Spectrum of the 9,10 Adduct. Retrieved from [Link]

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Spectroscopic Data for 9,10-Anthracenediol, diacetate: An In-depth Technical Guide

This guide provides a comprehensive overview of the spectroscopic data for 9,10-Anthracenediol, diacetate, a key derivative of anthracene. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data essential for the structural elucidation and characterization of this compound. Beyond a mere presentation of data, this guide offers insights into the experimental rationale and interpretive nuances that underpin the spectroscopic analysis of acetylated aromatic compounds.

Introduction

9,10-Anthracenediol, diacetate (also known as 9,10-diacetoxyanthracene) is a derivative of anthracene where the hydroxyl groups at the 9 and 10 positions are esterified with acetic anhydride. This modification significantly alters the electronic and steric properties of the parent anthracenediol, influencing its chemical reactivity and potential applications. Accurate and unambiguous structural confirmation is paramount in any research or development context, and a multi-technique spectroscopic approach provides the necessary analytical rigor. This guide will explore the characteristic spectral signatures of 9,10-Anthracenediol, diacetate, providing a foundational understanding for its identification and quality assessment.

Molecular Structure and Spectroscopic Correlation

The structure of 9,10-Anthracenediol, diacetate presents distinct proton and carbon environments that are readily probed by NMR spectroscopy. The presence of the ester functional groups and the aromatic scaffold gives rise to characteristic vibrational modes in IR spectroscopy and predictable fragmentation patterns in mass spectrometry.

Caption: Workflow for FTIR data acquisition using the KBr pellet method.

Causality Behind Experimental Choices:

• KBr Pellet Method: This is a common technique for solid samples. Potassium bromide is used because it is transparent in the mid-IR region and forms a solid matrix for the sample when pressed.

• Background Spectrum: A background spectrum is essential to subtract the contributions of atmospheric water and carbon dioxide, as well as any instrumental artifacts, from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which can be used to confirm its identity.

Table 4: Key Mass Spectrometry Data for 9,10-Anthracenediol, diacetate

m/z	Interpretation
294	Molecular Ion [M]⁺
252	[M - C₂H₂O]⁺ (Loss of ketene)
210	[M - 2(C₂H₂O)]⁺ (Loss of two ketene molecules)
168	[M - 2(C₂H₂O) - C₂H₂O]⁺ (Further fragmentation)

Data sourced from PubChem CID 94838.

Interpretation of the Mass Spectrum:

• Molecular Ion Peak: The peak at m/z 294 corresponds to the molecular weight of 9,10-Anthracenediol, diacetate (C₁₈H₁₄O₄), confirming the elemental composition.

• Fragmentation Pattern: A characteristic fragmentation pathway for acetate esters is the loss of a neutral ketene molecule (CH₂=C=O, mass 42). The spectrum shows a prominent peak at m/z 252, corresponding to the loss of one ketene molecule from the molecular ion. A subsequent loss of a second ketene molecule results in the peak at m/z 210, which corresponds to the molecular ion of 9,10-anthracenediol. This sequential loss of two ketene molecules is a strong indicator of the diacetate structure.

Experimental Protocol for GC-MS Data Acquisition

Caption: Workflow for GC-MS data acquisition.

Causality Behind Experimental Choices:

• GC-MS: This technique is well-suited for the analysis of volatile and thermally stable compounds like 9,10-Anthracenediol, diacetate. The gas chromatograph separates the compound from any impurities before it enters the mass spectrometer.

• Electron Ionization (EI): EI at 70 eV is a standard ionization method that provides reproducible fragmentation patterns, which are useful for structural elucidation and library matching.

Conclusion

The spectroscopic data presented in this guide provides a robust and multi-faceted characterization of 9,10-Anthracenediol, diacetate. The ¹H and ¹³C NMR spectra confirm the carbon-hydrogen framework, the IR spectrum identifies the key functional groups, and the mass spectrum verifies the molecular weight and provides characteristic fragmentation information. By understanding the principles behind these techniques and the interpretation of the resulting data, researchers can confidently identify and assess the purity of this important anthracene derivative.

References

• Spectroscopy Online. The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Available from: [Link]

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• 1H NMR (400 MHz, CDCl3) δ = - The Royal Society of Chemistry. Available from: [Link]

• The C=O bond, part VII: Aromatic esters, organic carbonates, and more of the rule of three. Available from: [Link]

• Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. Available from: [Link]

• Spectroscopy Online. The C=O Bond, Part VI: Esters and the Rule of Three. Available from: [Link]

• Scholars Research Library. FTIR spectra, Vibrational Spectroscopy of two Esters derivatives C9H10O2 and C9H9ClO2. Available from: [Link]

• PubMed. prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. Available from: [Link]

• Organic Chemistry at CU Boulder. Esters. Available from: [Link]

• ResearchGate. Monitoring of active ester formation using ¹H NMR spectroscopy. Both... Available from: [Link]

• Basic 1H- and 13C-NMR Spectroscopy. Available from: [Link]

• TSI Journals. SELECTIVE ACETYLATION OF AROMATIC HETEROCYCLIC COMPOUNDS. Available from: [Link]

• The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Available from: [Link]

• Taylor & Francis Online. Spectroscopic Characterization, Quantum Chemical Studies, Molecular Docking and Drug Likeness of 5-Acetyl-2,4 Dimethyl-1H-Pyrrole-3-Carboxylic Acid as a Potent Anti-melanoma Drug. Available from: [Link]

• ResearchGate. Fragments of 1 H-NMR spectra (the signals of aromatic protons) of ester... Available from: [Link]

• DEVELOPMENT OF A TIME OF FLIGHT MASS SPECTROMETRY METHOD FOR THE SCREENING OF POLYCYCLIC AROMATIC HYDROCARBONS AND NITRO SUBST. Available from: [Link]

• ResearchGate. Acetylation of aromatic compounds over H-BEA zeolite: The influence of the substituents on the reactivity and on the catalyst stability. Available from: [Link]

• Oregon State University. 1H NMR Chemical Shift. Available from: [Link]

• OpenStax. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation. Available from: [Link]

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• Organic Chemistry Data. NMR Spectroscopy :: 1H NMR Chemical Shifts. Available from: [Link]

• Cedre.fr. Quantification of Polycyclic Aromatic Hydrocarbons (PAHs), Polycyclic Aromatic Sulfur Heterocycles (PASHs) and Alkylated Deriv. Available from: [Link]

• OpenStax. 15.7 Spectroscopy of Aromatic Compounds. Available from: [Link]

• ResearchGate. Evaluation of Molecular Fragmentation in Polycyclic Aromatic Hydrocarbons by Time-of-Flight Secondary Ion Mass Spectrometry | Request PDF. Available from: [Link]

• ResearchGate. (PDF) 1 H and 13 C NMR assignments for a series of Diels-Alder adducts of anthracene and 9-substituted anthracenes. Available from: [Link]

• PubMed. (1) H and (13) C NMR Assignments for a Series of Diels-Alder Adducts of Anthracene and 9-substituted Anthracenes. Available from: [Link]

• Chemistry!!! Not Mystery. Fragmentation pattern of Aromatic hydrocarbon in mass spectra. Available from: [Link]

• Mass Spectrometry: Fragmentation. Available from: [Link]

• ResearchGate. (PDF) Synthesis of 9,10-Anthracenedione Diethyldithiocarbamates. Available from: [Link]

• The Royal Society of Chemistry. Asymmetrical twisted anthracene derivatives as high-efficiency deep- blue emitters for organic light-emitting didoes - Chuanyou Hea, Haoqing Guoa, Qiming Penga, Shengzhi Donga, Feng Lia. Available from: [Link]

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A Technical Guide to the Solubility and Stability of 9,10-Anthracenediol, diacetate for Researchers and Drug Development Professionals

Introduction

9,10-Anthracenediol, diacetate, also known as 9,10-diacetoxyanthracene, is a derivative of the polycyclic aromatic hydrocarbon anthracene.[1] Its core structure is of significant interest in medicinal chemistry and materials science due to the photophysical properties of the anthracene moiety. The diacetate functional groups modulate the lipophilicity and electronic properties of the parent 9,10-anthracenediol, influencing its solubility, stability, and biological interactions. This guide provides an in-depth analysis of the solubility and stability of 9,10-Anthracenediol, diacetate in common laboratory solvents, offering a theoretical framework, practical experimental protocols, and insights into its degradation pathways. While specific quantitative solubility data for this compound is not extensively documented in publicly available literature, this guide will equip researchers with the necessary knowledge to predict its behavior and empirically determine its physicochemical properties.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C18H14O4	[1]
Molecular Weight	294.3 g/mol	[1]
IUPAC Name	(10-acetyloxyanthracen-9-yl) acetate	[1]
Synonyms	9,10-Diacetoxyanthracene, Anthracene-9,10-diol diacetate	[1]

Solubility Profile of 9,10-Anthracenediol, diacetate

The solubility of a compound is a critical parameter in drug development and chemical research, influencing formulation, bioavailability, and reaction kinetics. The solubility of 9,10-Anthracenediol, diacetate is dictated by its molecular structure, which combines a large, nonpolar aromatic core with two moderately polar acetate groups.

Theoretical Solubility Assessment

Based on the principle of "like dissolves like," the following qualitative solubility profile in common laboratory solvents can be predicted:

• High Solubility: In chlorinated solvents (e.g., dichloromethane, chloroform) and aromatic hydrocarbons (e.g., toluene, benzene), the large, nonpolar anthracene core is expected to interact favorably with these nonpolar solvents, leading to good solubility.

• Moderate Solubility: In polar aprotic solvents with a significant nonpolar character (e.g., tetrahydrofuran (THF), ethyl acetate), a balance of interactions between the anthracene core and the acetate groups with the solvent is anticipated, resulting in moderate solubility. Ketones like acetone are also expected to be effective solvents.

• Low to Slight Solubility: In polar protic solvents such as alcohols (e.g., ethanol, methanol), the nonpolar nature of the anthracene core will likely dominate, leading to lower solubility despite the potential for hydrogen bonding with the acetate carbonyls.

• Insoluble: In water and other highly polar aqueous solutions, 9,10-Anthracenediol, diacetate is expected to be practically insoluble due to the hydrophobic nature of the anthracene ring system.

Experimental Determination of Solubility

To obtain precise, quantitative solubility data, standardized experimental methods must be employed. The following protocols are recommended for determining the solubility of 9,10-Anthracenediol, diacetate.

Isothermal Gravimetric Method

This method is a reliable and straightforward approach for determining solubility.

Protocol:

• Sample Preparation: Add an excess amount of 9,10-Anthracenediol, diacetate to a pre-weighed vial to ensure the formation of a saturated solution.

• Solvent Addition: Add a known mass of the selected solvent to the vial.

• Equilibration: Seal the vial and place it in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for 24-48 hours with continuous agitation.

• Phase Separation: After equilibration, cease agitation and allow the excess solid to settle.

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (saturated solution) using a pre-warmed pipette to prevent precipitation upon cooling.

• Solvent Evaporation: Transfer the collected supernatant to a pre-weighed, clean, and dry container. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the compound.

• Mass Determination: Once the solvent is completely removed, reweigh the container with the dried 9,10-Anthracenediol, diacetate residue.

• Calculation: The solubility can be calculated in various units, such as grams of solute per 100 grams of solvent.

UV-Vis Spectrophotometric Method

This method is suitable for compounds with a distinct chromophore, such as the anthracene core of 9,10-Anthracenediol, diacetate.

Protocol:

• Preparation of Saturated Solution: Follow steps 1-4 of the Isothermal Gravimetric Method.

• Sample Withdrawal and Dilution: Withdraw a small, known volume of the supernatant and dilute it with a known volume of the same solvent to bring the absorbance within the linear range of the spectrophotometer.

• Absorbance Measurement: Measure the absorbance of the diluted solution at the wavelength of maximum absorbance (λmax) for 9,10-Anthracenediol, diacetate.

• Concentration Determination: Calculate the concentration of the diluted sample using a pre-established calibration curve of known concentrations of the compound in the same solvent.

• Solubility Calculation: Calculate the concentration of the original saturated solution, taking into account the dilution factor.

Experimental Workflow for Solubility Determination

Caption: Experimental workflow for determining the solubility of 9,10-Anthracenediol, diacetate.

Stability of 9,10-Anthracenediol, diacetate

The stability of a compound under various conditions is a critical factor in its handling, storage, and application. For 9,10-Anthracenediol, diacetate, the main areas of concern are its susceptibility to photodegradation, hydrolysis, and thermal decomposition.

Photostability

Anthracene and its derivatives are known to be sensitive to light, particularly UV radiation. The primary mechanism of photodegradation for many 9,10-disubstituted anthracenes in the presence of air (oxygen) is the formation of an endoperoxide.[2][3][4] This reaction involves the [4+2] cycloaddition of singlet oxygen with the anthracene core.

Proposed Photodegradation Pathway:

• Photoexcitation: 9,10-Anthracenediol, diacetate absorbs light, leading to an excited singlet state.

• Intersystem Crossing: The excited singlet state can undergo intersystem crossing to a more stable triplet state.

• Singlet Oxygen Formation: The excited triplet state of the anthracene derivative can transfer its energy to ground-state triplet oxygen, generating highly reactive singlet oxygen.

• Endoperoxide Formation: Singlet oxygen then reacts with a ground-state molecule of 9,10-Anthracenediol, diacetate to form the corresponding endoperoxide.

• Further Degradation: The endoperoxide itself may be unstable and can undergo further reactions, leading to a complex mixture of degradation products.

Recommendations for Handling and Storage:

• Store 9,10-Anthracenediol, diacetate in a cool, dark place.

• Use amber-colored vials or wrap containers with aluminum foil to protect from light.

• Prepare solutions fresh and minimize their exposure to light.

• For long-term storage of solutions, consider refrigeration or freezing and protection from light.

Hydrolytic Stability

The diacetate ester groups of 9,10-Anthracenediol, diacetate are susceptible to hydrolysis, which would yield 9,10-anthracenediol and acetic acid. This reaction can be catalyzed by both acids and bases. The rate of hydrolysis is dependent on pH, temperature, and the presence of catalysts.

Proposed Hydrolysis Pathway:

Under aqueous conditions, particularly at non-neutral pH, the ester linkages can be cleaved. Basic conditions are generally more effective at promoting the hydrolysis of esters.

Recommendations:

• Avoid prolonged exposure to strongly acidic or basic aqueous solutions.

• When preparing aqueous formulations, use buffered systems to maintain a pH where the compound is most stable.

• Monitor for the appearance of the less soluble 9,10-anthracenediol as a potential degradation product.

Thermal Stability

Recommendations:

• Determine the melting point and decomposition temperature using techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

• Avoid exposing the compound to excessively high temperatures during experimental procedures such as solvent evaporation.

Forced Degradation Studies

To systematically evaluate the stability of 9,10-Anthracenediol, diacetate, forced degradation studies are recommended. These studies involve subjecting the compound to a range of stress conditions to identify potential degradation products and pathways.

Protocol for Forced Degradation:

• Prepare Stock Solution: Prepare a stock solution of 9,10-Anthracenediol, diacetate in a suitable solvent (e.g., acetonitrile).

• Stress Conditions: Aliquot the stock solution into separate vials and subject them to the following conditions:

  • Acidic Hydrolysis: Add 0.1 N HCl and heat (e.g., at 60 °C) for a defined period.

  • Basic Hydrolysis: Add 0.1 N NaOH and keep at room temperature or heat gently for a defined period.

  • Oxidative Degradation: Add 3% hydrogen peroxide and keep at room temperature for a defined period.

  • Photodegradation: Expose the solution to a light source (e.g., a photostability chamber with controlled UV and visible light) for a defined period. A control sample should be wrapped in foil.

  • Thermal Degradation: Heat the solution (e.g., at 60 °C) for a defined period. A control sample should be kept at room temperature.

• Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and analyze by a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC) with a UV or mass spectrometric detector.

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation peaks. The peak purity of the main component should also be assessed.

Workflow for Forced Degradation Study

Caption: Workflow for conducting a forced degradation study on 9,10-Anthracenediol, diacetate.

Conclusion

This technical guide provides a comprehensive overview of the predicted solubility and stability of 9,10-Anthracenediol, diacetate. While quantitative data in the literature is scarce, the structural analogy to other anthracene derivatives allows for a reasoned assessment of its physicochemical properties. The provided experimental protocols for solubility determination and forced degradation studies offer a robust framework for researchers to generate empirical data tailored to their specific applications. A thorough understanding and experimental evaluation of the solubility and stability of 9,10-Anthracenediol, diacetate are paramount for its successful application in research and drug development.

References

• Seto, R., Sato, A., Iuchi, K., Himori, S., & Gotoh, H. (2022). Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air. PLOS ONE, 17(3), e0263526. [Link]

• BenchChem. (2025). Solubility of 9,10-Dicyanoanthracene in Common Organic Solvents: An In-depth Technical Guide.

• PubChem. (n.d.). 9,10-Anthracenediol, diacetate. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2019). Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization. Retrieved from [Link]

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An In-depth Technical Guide to Anthracene-9,10-diol Diacetate: From Discovery to Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of anthracene-9,10-diol diacetate, a derivative of the polycyclic aromatic hydrocarbon anthracene. Delving into its historical context, this document details the discovery of the anthracene core and the likely advent of its diacetate derivative. A thorough exploration of its synthesis is presented, including a detailed, step-by-step experimental protocol for its preparation via the acetylation of anthracene-9,10-diol. The guide further elucidates the compound's physicochemical properties and presents its characteristic spectroscopic data. A significant focus is placed on the burgeoning field of its biological activity, particularly its potential as an anti-inflammatory agent through the modulation of the NF-κB signaling pathway. This whitepaper aims to be a definitive resource for researchers and professionals in drug development, offering both foundational knowledge and practical insights into the scientific landscape of anthracene-9,10-diol diacetate.

Introduction: The Anthracene Backbone

Anthracene, a tricyclic aromatic hydrocarbon with the chemical formula C₁₄H₁₀, constitutes the foundational structure of a vast array of organic compounds with significant industrial and therapeutic applications. First isolated from coal tar in 1832 by Jean-Baptiste Dumas and Auguste Laurent, its chemical structure was a subject of considerable scientific inquiry in the nascent field of organic chemistry.[1] The true potential of anthracene and its derivatives began to be unlocked in the latter half of the 19th century, most notably with the work of German chemists Carl Gräbe and Carl Liebermann.

In a landmark achievement in 1868, Gräbe and Liebermann successfully synthesized the vibrant red dye alizarin, demonstrating that it was a derivative of anthracene.[2][3][4] This discovery not only revolutionized the dye industry by providing a synthetic alternative to the naturally derived madder root but also laid the groundwork for the systematic exploration of anthracene chemistry.[2] Their pioneering work included the reduction of anthraquinone, the oxidized form of anthracene, to its hydroquinone form, anthracene-9,10-diol, a critical precursor to the title compound of this guide.[5]

Anthracene-9,10-diol diacetate, also known by its IUPAC name (10-acetyloxyanthracen-9-yl) acetate, is a diester derivative of anthracene-9,10-diol. While the exact date of its first synthesis is not prominently documented, the acetylation of hydroxyl groups was a well-established chemical transformation during the late 19th and early 20th centuries. It is highly probable that this compound was first prepared shortly after the isolation and characterization of its parent diol, as chemists of the era systematically explored the reactivity of newly discovered molecules.

This guide will now delve into the practical synthesis, characterization, and burgeoning biological importance of anthracene-9,10-diol diacetate, a molecule at the intersection of historical organic chemistry and modern drug discovery.

Synthesis and Characterization

The synthesis of anthracene-9,10-diol diacetate is a straightforward yet elegant esterification reaction. The process involves the acetylation of the two hydroxyl groups of anthracene-9,10-diol. This transformation is typically achieved using an acetylating agent such as acetic anhydride or acetyl chloride, often in the presence of a base catalyst like pyridine.

Synthesis of the Precursor: Anthracene-9,10-diol

The immediate precursor, anthracene-9,10-diol, can be readily prepared by the reduction of 9,10-anthraquinone.[6] This reduction can be accomplished using various reducing agents, with common laboratory methods employing sodium borohydride or catalytic hydrogenation.

dot

Caption: Synthesis of Anthracene-9,10-diol.

Experimental Protocol: Acetylation of Anthracene-9,10-diol

The following protocol details a standard laboratory procedure for the synthesis of anthracene-9,10-diol diacetate. The causality behind the choice of reagents and conditions is explained to provide a deeper understanding of the process.

Materials and Reagents:

• Anthracene-9,10-diol

• Acetic anhydride (excess)

• Pyridine (catalyst and solvent)

• Dichloromethane (for extraction)

• 1 M Hydrochloric acid (for washing)

• Saturated sodium bicarbonate solution (for washing)

• Brine (for washing)

• Anhydrous sodium sulfate (for drying)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve anthracene-9,10-diol in a sufficient volume of pyridine. The use of pyridine serves a dual purpose: it acts as a solvent for the diol and as a basic catalyst to activate the hydroxyl groups and neutralize the acetic acid byproduct.[7][8][9]

• Addition of Acetylating Agent: To the stirred solution, add an excess of acetic anhydride. Using an excess of the acetylating agent ensures the complete conversion of the diol to the diacetate, driving the equilibrium of the reaction towards the product side.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature. Gentle heating can be applied to increase the reaction rate, but careful monitoring is required to prevent side reactions. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Extraction: Once the reaction is complete, the mixture is cooled to room temperature. The excess acetic anhydride is quenched by the slow addition of water or methanol. The product is then extracted into an organic solvent such as dichloromethane.

• Washing: The organic layer is washed sequentially with 1 M hydrochloric acid to remove pyridine, followed by a saturated sodium bicarbonate solution to neutralize any remaining acetic acid, and finally with brine to remove any residual water-soluble impurities.

• Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude anthracene-9,10-diol diacetate.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexane, to obtain a pure, crystalline solid.

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Caption: Experimental workflow for the synthesis of anthracene-9,10-diol diacetate.

Physicochemical Properties and Spectroscopic Data

Anthracene-9,10-diol diacetate is a stable, crystalline solid at room temperature. Its key physicochemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₈H₁₄O₄	[2]
Molecular Weight	294.3 g/mol	[2]
IUPAC Name	(10-acetyloxyanthracen-9-yl) acetate	[2]
CAS Number	604-66-0	[2]

Spectroscopic Characterization:

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides characteristic signals for the carbonyl carbons of the acetate groups and the aromatic carbons of the anthracene core.[2]

• Infrared (IR) Spectroscopy: The IR spectrum of anthracene-9,10-diol diacetate exhibits strong absorption bands corresponding to the C=O stretching vibrations of the ester functional groups, typically in the range of 1750-1735 cm⁻¹. The spectrum also shows characteristic absorptions for the aromatic C-H and C=C bonds.[2]

Biological Activity and Therapeutic Potential

While anthracene itself is primarily known for its applications in the synthesis of dyes and scintillators, its derivatives have garnered significant attention for their diverse biological activities. The anthracene-9,10-dione core, in particular, is a well-established pharmacophore found in several anticancer agents.[1][5] More recently, the therapeutic potential of anthracene derivatives as anti-inflammatory agents has become an area of active investigation.

Anti-inflammatory Properties and Mechanism of Action

A growing body of evidence suggests that anthracene derivatives can exert potent anti-inflammatory effects. This activity is often attributed to their ability to modulate key inflammatory signaling pathways. One of the most critical pathways in inflammation is the Nuclear Factor-kappa B (NF-κB) signaling cascade.

The NF-κB Signaling Pathway:

NF-κB is a protein complex that controls the transcription of DNA, cytokine production, and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by a family of inhibitor proteins called IκBs. Upon stimulation by pro-inflammatory signals (e.g., cytokines, pathogens), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκB. This allows NF-κB to translocate to the nucleus, where it binds to specific DNA sequences and promotes the expression of pro-inflammatory genes.[10][11][12][13][14]

Inhibition of NF-κB by Anthracene Derivatives:

Several studies have demonstrated that anthracene derivatives can inhibit the NF-κB signaling pathway at various points. For instance, the drug diacerein, an anthraquinone derivative used in the treatment of osteoarthritis, and its active metabolite rhein, have been shown to inhibit the activation of NF-κB.[3][15] This inhibition leads to a downstream reduction in the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α).[3][5][8][15]

While direct studies on anthracene-9,10-diol diacetate are still emerging, its structural similarity to other anti-inflammatory anthracene derivatives suggests that it may also exert its effects through the inhibition of the NF-κB pathway. The diacetate moiety may influence the compound's lipophilicity and cell permeability, potentially enhancing its bioavailability and efficacy.

dot

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physical and chemical properties of 9,10-Anthracenediol, diacetate

An In-Depth Technical Guide to 9,10-Anthracenediol, diacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties, synthesis, analysis, and applications of 9,10-Anthracenediol, diacetate. Designed for the discerning researcher, this document moves beyond simple data presentation to offer insights into the causality behind experimental choices and protocols.

Introduction: Understanding the Role of 9,10-Anthracenediol, diacetate

9,10-Anthracenediol, diacetate, also known as 9,10-diacetoxyanthracene, is a key organic compound derived from the anthracene scaffold. Its significance in the scientific community, particularly in medicinal chemistry and materials science, stems from its role as a stable precursor to the biologically active 9,10-anthracenediol (anthrahydroquinone). The diacetate form offers enhanced stability and handling properties compared to its parent diol, which is prone to oxidation. This characteristic makes it an invaluable intermediate in the synthesis of various therapeutic agents and functional materials. This guide will delve into the core physicochemical properties, reactivity, and analytical validation of this compound, providing a robust resource for professionals in the field.

Chemical Identity and Physicochemical Properties

A thorough understanding of a compound's identity and properties is fundamental to its application. 9,10-Anthracenediol, diacetate is systematically identified by the following descriptors.

Table 1: Chemical Identifiers and Names

Identifier	Value
IUPAC Name	(10-acetyloxyanthracen-9-yl) acetate[1]
CAS Number	604-66-0[1]
Molecular Formula	C₁₈H₁₄O₄[1][2]
Synonyms	9,10-Diacetoxyanthracene, Anthracene-9,10-diol diacetate, Anthrahydroquinone diacetate[1][2]
InChIKey	RURGWVZQAKAYDM-UHFFFAOYSA-N[1]

The physical and chemical properties determine the compound's behavior in various environments and are crucial for designing experimental protocols, including synthesis, purification, and formulation.

Table 2: Core Physicochemical Properties of 9,10-Anthracenediol, diacetate

Property	Value	Source
Molecular Weight	294.30 g/mol	[1][2]
Physical Form	Solid
Purity	Typically ≥97%
Storage Temperature	Room temperature, sealed in a dry environment

Chemical Properties and Reactivity

Stability and Storage

9,10-Anthracenediol, diacetate is significantly more stable than its parent compound, 9,10-anthracenediol, which readily oxidizes to 9,10-anthraquinone. The acetate groups protect the hydroxyl functionalities from oxidation. For long-term storage, the compound should be kept in a tightly sealed container, away from moisture and light, at room temperature.

Hydrolysis: The Gateway to Bioactivity

The primary chemical reaction of interest for drug development professionals is the hydrolysis of the diacetate ester. This reaction cleaves the acetate groups to yield the active 9,10-anthracenediol. This hydrolysis can be achieved under acidic or basic conditions, or enzymatically within a biological system. The controlled release of the active diol is a key strategy in prodrug design.

Synthesis and Purification

The synthesis of 9,10-Anthracenediol, diacetate is typically achieved through the acetylation of a reduced form of 9,10-anthraquinone.

Synthetic Protocol: Acetylation of Anthrahydroquinone

This protocol describes a common laboratory-scale synthesis.

Materials:

• 9,10-Anthraquinone

• Reducing agent (e.g., Sodium dithionite or catalytic hydrogenation)

• Acetic anhydride

• Pyridine (catalyst)

• Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)

Procedure:

• Reduction of Anthraquinone: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 9,10-anthraquinone in the chosen anhydrous solvent. Add the reducing agent portion-wise with stirring until the characteristic color of the anthrahydroquinone anion appears.

• Acetylation: To the resulting solution, add a stoichiometric excess of acetic anhydride, followed by a catalytic amount of pyridine.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by carefully adding water. Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[3]

• Purification: The crude product is then purified by column chromatography or recrystallization to yield pure 9,10-Anthracenediol, diacetate.[3]

Analytical Characterization Workflow

Ensuring the identity and purity of the synthesized compound is paramount. A multi-step analytical workflow is employed for this purpose.

Caption: Workflow for the analytical characterization of 9,10-Anthracenediol, diacetate.

Spectral Data Interpretation

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of 294.30 g/mol . Common fragmentation patterns may involve the loss of acetyl groups.[1]

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic strong absorption bands for the ester carbonyl (C=O) groups, typically in the region of 1750-1735 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show signals for the aromatic protons of the anthracene core and a characteristic singlet for the methyl protons of the two acetate groups.

  • ¹³C NMR: The carbon NMR will display signals for the aromatic carbons, the ester carbonyl carbons, and the methyl carbons of the acetate groups.

Applications in Research and Drug Development

The primary application of 9,10-Anthracenediol, diacetate is as a more stable and manageable precursor to biologically active anthracene derivatives.

• Dermatology and Psoriasis Treatment: 9,10-Anthracenediol is a tautomer of anthralin (dithranol), a well-established topical treatment for psoriasis. The diacetate can be formulated into topical preparations, where it can be hydrolyzed in situ to release the active compound, potentially reducing irritation and staining associated with direct anthralin application.

• Anticancer Research: The 9,10-anthracenedione scaffold is present in several anticancer drugs (e.g., Mitoxantrone).[4] Derivatives of 9,10-anthracenediol are investigated for their potential as anticancer agents due to their ability to interact with DNA and generate reactive oxygen species.[5] The diacetate form serves as a valuable synthetic intermediate in the development of novel analogues.

Conclusion

9,10-Anthracenediol, diacetate is a compound of significant interest due to its enhanced stability over its parent diol and its role as a key intermediate in the synthesis of pharmacologically active molecules. A thorough understanding of its physicochemical properties, reactivity, and analytical characterization, as detailed in this guide, is essential for its effective utilization in research and development. The protocols and data presented herein provide a solid foundation for scientists working with this versatile molecule.

References

• PubChem. (n.d.). 9,10-Anthracenediol, diacetate. National Center for Biotechnology Information. Retrieved from [Link]

• Zhang, J.-J., Yin, C.-X., & Huo, F.-J. (2013). 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 7), o1088. Retrieved from [Link]

• Stasevych, M., Zvarych, V., Barus, M., & Bratenko, M. (2021). Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review. Biointerface Research in Applied Chemistry, 11(6), 14103-14114. Retrieved from [Link]

• Wilson, W. D., et al. (1992). Anthracene-9,10-diones as potential anticancer agents. Synthesis, DNA-binding, and biological studies on a series of 2,6-disubstituted derivatives. Journal of Medicinal Chemistry, 35(8), 1418-1429. Retrieved from [Link]

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An In-Depth Technical Guide to 4-Benzoylbutyric Acid (CAS 1501-05-9): Synthesis, Applications, and Core Chemical Insights

An important introductory note: This guide focuses on the chemical compound with CAS number 1501-05-9, commonly known as 4-Benzoylbutyric acid. The initial query for CAS number 604-66-0 corresponds to Diacetic acid 9,10-anthracenediyl ester, a compound for which detailed public domain information for an in-depth guide is limited. In contrast, 4-Benzoylbutyric acid is a well-documented and industrially significant chemical intermediate, making it a more suitable subject for a comprehensive technical guide aimed at researchers, scientists, and drug development professionals.

Introduction: Unveiling a Versatile Chemical Intermediate

4-Benzoylbutyric acid, with the chemical formula C₁₁H₁₂O₃, is a keto-carboxylic acid that serves as a pivotal building block in organic synthesis.[1] Its unique bifunctional nature, possessing both a ketone and a carboxylic acid group, allows for a diverse range of chemical transformations, making it a valuable precursor in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[1] This guide will provide a comprehensive overview of 4-Benzoylbutyric acid, from its fundamental chemical and physical properties to its synthesis, purification, and critical role in drug discovery and development. We will delve into the mechanistic underpinnings of its primary synthetic route, offer detailed experimental protocols, and explore its application in the creation of bioactive molecules.

Physicochemical Properties and Structural Elucidation

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research and development. 4-Benzoylbutyric acid is an off-white to light beige crystalline powder.[1]

Property	Value	Source
CAS Number	1501-05-9	[1]
Molecular Formula	C₁₁H₁₂O₃	[1]
Molecular Weight	192.21 g/mol	[1]
Melting Point	126-129 °C (lit.)	[1]
Solubility	Insoluble in water	[1]
Appearance	Off-white to light beige crystalline powder	[1]

Structural Confirmation: A Spectroscopic Approach

The structural integrity of 4-Benzoylbutyric acid is typically confirmed using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

• ¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals corresponding to the aromatic protons of the benzoyl group and the aliphatic protons of the butyric acid chain.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show distinct peaks for the carbonyl carbons of the ketone and carboxylic acid, the aromatic carbons, and the aliphatic carbons.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the C=O stretching of the ketone and the carboxylic acid, as well as the O-H stretching of the carboxylic acid.

• Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Synthesis of 4-Benzoylbutyric Acid: The Friedel-Crafts Acylation Pathway

The most common and industrially scalable method for the synthesis of 4-Benzoylbutyric acid is the Friedel-Crafts acylation of benzene with glutaric anhydride.[2] This electrophilic aromatic substitution reaction is typically catalyzed by a strong Lewis acid, such as aluminum chloride (AlCl₃).[2]

Mechanism of the Friedel-Crafts Acylation

The reaction proceeds through the formation of a highly reactive acylium ion intermediate.

Caption: Mechanism of Friedel-Crafts Acylation for 4-Benzoylbutyric Acid Synthesis.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol provides a representative procedure for the synthesis of 4-Benzoylbutyric acid.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, add anhydrous aluminum chloride (AlCl₃) and a solvent such as dichloromethane.

• Reagent Addition: Cool the mixture in an ice bath. A solution of glutaric anhydride in the same solvent is added dropwise from the dropping funnel while maintaining the temperature below 10°C.

• Benzene Addition: Following the addition of the anhydride solution, benzene is added dropwise at a controlled rate.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours to ensure complete reaction.

• Work-up: The reaction mixture is cooled and then carefully poured onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: The organic layer is separated, and the aqueous layer is extracted with a suitable solvent (e.g., dichloromethane). The combined organic extracts are washed with water and brine.

• Isolation: The solvent is removed under reduced pressure to yield the crude 4-Benzoylbutyric acid.

Purification: Achieving High-Purity Product

For most pharmaceutical applications, high purity of the starting materials and intermediates is critical. Recrystallization is a common and effective method for purifying crude 4-Benzoylbutyric acid.

Experimental Protocol: Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent mixture in which 4-Benzoylbutyric acid is sparingly soluble at room temperature but highly soluble at elevated temperatures. A mixture of ethanol and water is often effective.

• Dissolution: Dissolve the crude 4-Benzoylbutyric acid in a minimum amount of the hot solvent to form a saturated solution.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. As the solution cools, the solubility of 4-Benzoylbutyric acid decreases, leading to the formation of crystals. For maximum yield, the flask can be placed in an ice bath after it has reached room temperature.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven at an appropriate temperature to remove any residual solvent.

Applications in Drug Development and Organic Synthesis

4-Benzoylbutyric acid is a valuable intermediate in the synthesis of a variety of biologically active molecules. Its utility stems from the ability to selectively modify either the ketone or the carboxylic acid functionality.

Precursor to Pharmaceutical Agents

While direct applications in marketed drugs are not extensively documented, its structural motif is present in various pharmacologically active compounds. A notable example is the use of a closely related analog, 4-(4-fluorobenzoyl)butyric acid, as a key intermediate in the synthesis of Ezetimibe , a cholesterol-lowering drug.[2] The synthesis of Ezetimibe highlights the importance of this class of compounds in constructing complex pharmaceutical architectures.

The general structure of 4-benzoylbutyric acid derivatives has been explored for various therapeutic targets. For instance, derivatives of butyric acid and its aromatic counterparts, like 4-phenylbutyric acid, have been investigated for their lipid-regulating properties.[3] These compounds can act as histone deacetylase (HDAC) inhibitors or chemical chaperones, influencing pathways related to lipogenesis and lipotoxicity.[3]

Caption: Role of 4-Benzoylbutyric Acid in a Drug Discovery Workflow.

Safety and Toxicological Profile

As with any chemical reagent, proper handling and awareness of the potential hazards of 4-Benzoylbutyric acid are essential.

Hazard Identification

• Irritation: It is irritating to the eyes, respiratory system, and skin.

• Harmful if Swallowed/Inhaled/Absorbed through Skin: May be harmful if ingested, inhaled, or absorbed through the skin.[4]

Handling and Personal Protective Equipment (PPE)

• Ventilation: Use in a well-ventilated area or in a chemical fume hood.

• Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eye/face protection.[5] In case of insufficient ventilation, wear suitable respiratory equipment.[4]

First Aid Measures

• Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek medical attention.[5]

• Skin Contact: Wash off immediately with soap and plenty of water.[5]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5]

A comprehensive toxicological profile has not been extensively established, and it is crucial to handle this compound with the care afforded to all laboratory chemicals.[4]

Conclusion and Future Perspectives

4-Benzoylbutyric acid stands as a testament to the enabling power of versatile chemical intermediates in the advancement of science, particularly in the pharmaceutical industry. Its straightforward synthesis via the robust Friedel-Crafts acylation, coupled with its dual reactivity, provides a reliable platform for the construction of complex molecular architectures. While its direct incorporation into blockbuster drugs may be limited, its role as a precursor and a structural motif in the development of new therapeutic agents is significant. Future research will likely continue to leverage the unique properties of 4-Benzoylbutyric acid and its derivatives to explore novel biological targets and develop innovative medicines. As our understanding of disease pathways deepens, the demand for such adaptable and reliable chemical building blocks will undoubtedly continue to grow.

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• Natco Pharma Ltd. (2003). Process for the preparation of 4-(4-fluorobenzoyl) butyric acid. Google Patents.

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An In-depth Technical Guide to the Derivatives of 9,10-Anthracenediol: Synthesis, Properties, and Therapeutic Potential

Abstract

The 9,10-anthracenediol core, and its oxidized counterpart, 9,10-anthracenedione, represent a privileged scaffold in medicinal chemistry and materials science. Derivatives of this tricyclic aromatic system have demonstrated a remarkable breadth of biological activities, most notably as potent anticancer agents. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, fundamental properties, and therapeutic applications of 9,10-anthracenediol derivatives. We will explore the causal relationships behind synthetic strategies, delve into the mechanistic basis of their biological action, and provide detailed experimental protocols for their preparation and evaluation. This guide aims to serve as a foundational resource to empower further research and development in this critical area of chemical biology.

Introduction: The Enduring Significance of the Anthracene Core

The planar, aromatic structure of anthracene has long captured the attention of chemists, and its 9,10-dioxygenated derivatives, 9,10-anthracenediol and 9,10-anthracenedione (commonly known as anthraquinone), form the bedrock of a vast and diverse family of compounds. While historically significant as dyes and pigments, the true potential of these molecules lies in their profound biological effects.[1] The ability of the planar aromatic ring system to intercalate into DNA, coupled with the redox activity of the quinone moiety, has made these compounds a fertile ground for the development of therapeutics.[2]

This guide will focus on the derivatives of 9,10-anthracenediol, the reduced form of the more commonly discussed 9,10-anthracenedione. Understanding the interplay between these two oxidation states is crucial, as the in vivo redox cycling is often implicated in the mechanism of action of these compounds.[1] We will explore how substitutions on the anthracene ring system modulate the electronic, steric, and physicochemical properties of the parent molecule, leading to a wide spectrum of biological activities, including antitumor, antiviral, antimicrobial, and anti-inflammatory effects.[3]

Synthesis of 9,10-Anthracenediol Derivatives: A Strategic Overview

The synthesis of 9,10-anthracenediol derivatives is a rich and varied field of organic chemistry. The choice of synthetic route is dictated by the desired substitution pattern and the target functionality. A common and versatile strategy involves the functionalization of the more stable and readily available 9,10-anthracenedione, followed by a reduction step to yield the diol.

Synthesis of Key Precursors: Amino-Substituted Anthraquinones

Aminoanthraquinones are pivotal intermediates in the synthesis of a vast number of biologically active derivatives. The introduction of amino groups can be achieved through various methods, with the Ullmann condensation and nucleophilic substitution reactions being prominent examples.

1,4-Diaminoanthraquinone is a crucial precursor for many potent anticancer agents, including the clinically used drug Mitoxantrone. A common synthetic approach involves the reduction of 1-amino-4-nitroanthraquinone.[4]

Experimental Protocol: Synthesis of 1,4-Diaminoanthraquinone from 1-Amino-4-nitroanthraquinone [4]

• Reactants: 1-amino-4-nitro-anthraquinone, dimethyl sulfoxide (DMSO), water, hydrazine hydrate, 30% aqueous sodium hydroxide solution.

• Procedure:

  • In a reaction vessel, combine 14 parts of 1-amino-4-nitro-anthraquinone, 100 parts of dimethyl sulfoxide, 100 parts of water, and 7 parts of hydrazine hydrate.

  • Stir the mixture at 40°C.

  • Gradually heat the mixture to 60°C over a period of 50 minutes.

  • Adjust the pH of the reaction mixture to 9-10 by the addition of 2.7 parts of 30% aqueous sodium hydroxide solution.

  • Continue stirring the reaction mixture at 70°C for 4 hours, monitoring the disappearance of the starting material by thin-layer chromatography.

• Work-up:

  • Pour the reaction mixture into 800 parts of water.

  • Filter the resulting precipitate.

  • Wash the precipitate with water until the filtrate is neutral and colorless.

  • Dry the solid to obtain 1,4-diamino-anthraquinone.

• Expected Yield: Approximately 11 parts.

• Melting Point: 258-260°C.

Reduction of Anthraquinones to Anthracenediols

The conversion of the stable anthraquinone to the corresponding 9,10-anthracenediol is a key step in accessing this class of compounds. Various reducing agents can be employed, with the choice depending on the other functional groups present in the molecule.

Experimental Protocol: General Reduction of 9,10-Anthraquinone [5]

• Reactants: 9,10-anthraquinone, hydriodic acid, red phosphorus, iodine.

• Procedure:

  • A mixture of the corresponding anthraquinone, hydriodic acid, red phosphorus, and a catalytic amount of iodine is refluxed for several hours.

  • The reaction progress can be monitored by thin-layer chromatography.

• Work-up:

  • After completion, the reaction mixture is cooled.

  • The solid product is filtered, washed with water to remove inorganic impurities, and then dried.

Physicochemical and Spectroscopic Properties

The basic properties of 9,10-anthracenediol and its derivatives are crucial for understanding their behavior in biological systems and for their characterization.

Physical Properties

9,10-Anthracenediol, also known as anthrahydroquinone, is an organic compound with the molecular formula C₁₄H₁₀O₂.[6] It is the reduced form of 9,10-anthraquinone.[5] The two hydroxyl groups at the 9 and 10 positions significantly influence its chemical reactivity and physical properties.[5]

Table 1: Physical and Chemical Properties of 9,10-Anthracenediol

Property	Value	Reference(s)
CAS Number	4981-66-2	[6]
Molecular Formula	C₁₄H₁₀O₂	[6]
Molecular Weight	210.23 g/mol	[6]
Appearance	Yellowish solid
Solubility	Soluble in alkaline solutions	[7]

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of 9,10-anthracenediol derivatives.

¹H and ¹³C NMR spectroscopy provide detailed information about the molecular framework.

• ¹H NMR: The proton NMR spectrum of 1-aminoanthraquinone, a key precursor, shows characteristic signals for the aromatic protons.[8]

• ¹³C NMR: The carbon NMR spectrum reveals the number and chemical environment of the carbon atoms in the anthraquinone core. For the parent 9,10-anthracenedione, characteristic signals for the carbonyl carbons are observed.[9]

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation patterns of these derivatives. The molecular ion peak (M⁺) is typically observed, and the fragmentation can provide valuable structural information.[10]

IR spectroscopy is useful for identifying key functional groups. For anthraquinone derivatives, the characteristic C=O stretching vibration of the quinone is a prominent feature. In 9,10-anthracenediol derivatives, the O-H stretching vibration of the hydroxyl groups will be a key diagnostic peak.

Experimental Protocol: General Spectroscopic Characterization [11]

• NMR Spectroscopy:

  • Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquire ¹H and ¹³C NMR spectra on a spectrometer.

• Mass Spectrometry:

  • Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

  • Analyze using an appropriate ionization technique (e.g., EI, ESI).

• IR Spectroscopy:

  • Prepare a sample as a KBr pellet or a thin film.

  • Record the spectrum using an FTIR spectrometer.

Biological Activities and Therapeutic Potential

Derivatives of 9,10-anthracenediol exhibit a wide array of biological activities, with their anticancer properties being the most extensively studied.

Anticancer Activity

The planar anthraquinone scaffold is a classic DNA intercalator, inserting itself between the base pairs of the DNA double helix.[2] This interaction can disrupt DNA replication and transcription, leading to cell cycle arrest and apoptosis.[1] Furthermore, many derivatives are potent inhibitors of topoisomerase II, an enzyme crucial for resolving DNA topological problems during replication.[12] By stabilizing the topoisomerase II-DNA cleavable complex, these compounds lead to the accumulation of double-strand breaks, a highly cytotoxic lesion.[13]

Table 2: Anticancer Activity of Selected Anthraquinone Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference(s)
Mitoxantrone	Various	Varies	[12]
DuP 941 (Losoxantrone)	NCI 60 cell line panel	Varies	[12]
Annulated anthraquinone derivative	Various	Down to 0.86	[14]
1-nitro-2-acyl anthraquinone-leucine (8a)	HCT116	17.80 µg/mL	[15]

Other Biological Activities

Beyond their anticancer effects, derivatives of 9,10-anthracenediol have been reported to possess:

• Antiviral activity: Including activity against HIV-1 and human cytomegalovirus.[3]

• Antimicrobial activity: Against a range of bacteria and fungi.[3]

• Anti-inflammatory activity: Modulating the production of inflammatory mediators.[8]

• Antioxidant activity: Scavenging free radicals.[3]

Mechanistic Insights: How They Work

The biological effects of 9,10-anthracenediol derivatives are multifaceted and often involve multiple mechanisms of action.

DNA Intercalation and Topoisomerase Inhibition

As previously mentioned, DNA intercalation and topoisomerase II inhibition are cornerstone mechanisms for the anticancer activity of many derivatives. The planarity of the aromatic system is crucial for effective intercalation, while the substituents on the side chains play a key role in the interaction with the topoisomerase enzyme.[2][12]

Experimental Protocol: Topoisomerase II Inhibition Assay (kDNA Decatenation Assay) [13][16]

• Principle: This assay measures the ability of topoisomerase II to decatenate kinetoplast DNA (kDNA), a network of interlocked DNA minicircles. Inhibitors prevent the release of individual minicircles.

• Materials: Kinetoplast DNA (kDNA), purified topoisomerase II enzyme, assay buffer, ATP, loading dye, agarose gel, ethidium bromide.

• Procedure:

  • On ice, prepare a reaction mixture containing assay buffer, ATP, and kDNA.

  • Add the test compound at various concentrations (include a vehicle control).

  • Initiate the reaction by adding diluted topoisomerase II enzyme.

  • Incubate at 37°C for 30 minutes.

  • Stop the reaction by adding SDS.

  • Treat with proteinase K to digest the enzyme.

  • Add loading dye and run the samples on an agarose gel containing ethidium bromide.

• Analysis: Visualize the DNA bands under UV light. Catenated kDNA will remain in the well, while decatenated minicircles will migrate into the gel. A decrease in the amount of decatenated minicircles indicates inhibition of topoisomerase II.

Induction of Cell Cycle Arrest and Apoptosis

Many 9,10-anthracenediol derivatives induce cell cycle arrest, often at the G2/M phase, preventing cancer cells from dividing.[17] This is frequently followed by the induction of apoptosis, or programmed cell death.

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry [17]

• Principle: This method uses a fluorescent dye that binds stoichiometrically to DNA to determine the DNA content of cells, allowing for the quantification of cells in different phases of the cell cycle.

• Materials: Cancer cell line, culture medium, test compound, phosphate-buffered saline (PBS), ethanol (for fixation), RNase A, propidium iodide (PI) staining solution, flow cytometer.

• Procedure:

  • Seed cells in multi-well plates and allow them to attach.

  • Treat cells with the test compound at various concentrations for a specified time (e.g., 24 or 48 hours).

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells in cold 70% ethanol.

  • Wash the fixed cells with PBS.

  • Treat the cells with RNase A to remove RNA.

  • Stain the cells with propidium iodide solution.

  • Analyze the samples using a flow cytometer.

• Analysis: The DNA content is measured, and the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined.

Generation of Reactive Oxygen Species (ROS)

The quinone moiety of these compounds can undergo redox cycling in vivo, leading to the generation of reactive oxygen species (ROS) such as superoxide anions.[1] While this can contribute to their anticancer effects through oxidative stress, it is also implicated in the cardiotoxicity of some anthracycline drugs.[14]

Structure-Activity Relationships (SAR) and QSAR

The biological activity of 9,10-anthracenediol derivatives is highly dependent on the nature and position of the substituents on the anthracene core.

• Amino and Hydroxyl Groups: The presence and position of amino and hydroxyl groups are critical for DNA binding and interaction with target enzymes.[18]

• Side Chains: The length and composition of side chains, particularly those attached to amino groups, significantly influence cytotoxicity and DNA binding affinity.[13]

• Quantitative Structure-Activity Relationship (QSAR): QSAR studies aim to correlate the physicochemical properties of molecules with their biological activity. For anthraquinone derivatives, descriptors such as electrostatic and steric fields have been used to build predictive models for their anticancer activity.[1][2][19]

Visualization of Key Concepts

To better illustrate the concepts discussed in this guide, the following diagrams have been generated using Graphviz.

General Synthetic Scheme

Caption: General synthetic route to 9,10-anthracenediol derivatives.

Mechanism of Action Workflow

Caption: Simplified workflow of the anticancer mechanism of action.

Conclusion and Future Directions

The derivatives of 9,10-anthracenediol represent a versatile and powerful class of molecules with significant therapeutic potential. Their rich chemistry allows for extensive structural modifications, enabling the fine-tuning of their biological activities. While their role as anticancer agents is well-established, ongoing research continues to uncover new therapeutic applications and refine our understanding of their mechanisms of action.

Future research in this field will likely focus on:

• Development of more selective and less toxic derivatives: By leveraging a deeper understanding of SAR and QSAR, new compounds with improved therapeutic indices can be designed.

• Targeted drug delivery: The use of drug delivery systems to specifically target cancer cells can help to minimize off-target toxicity.

• Exploration of novel biological targets: Identifying new cellular targets for these compounds could open up new therapeutic avenues.

• Combination therapies: Investigating the synergistic effects of these derivatives with other anticancer agents may lead to more effective treatment strategies.

This technical guide has provided a comprehensive overview of the current state of knowledge on 9,10-anthracenediol derivatives. It is our hope that this resource will inspire and facilitate further innovation in this exciting and impactful area of research.

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A Theoretical Investigation into the Electronic Structure of 9,10-Anthracenediol, diacetate: A Technical Guide

Introduction: The Significance of Anthracene Scaffolds in Material Science and Drug Development

Anthracene and its derivatives represent a cornerstone in the development of advanced organic materials and pharmaceuticals. Their rigid, planar, and π-conjugated framework endows them with unique photophysical properties, making them ideal candidates for applications in organic light-emitting diodes (OLEDs), fluorescent probes, and dye lasers.[1] In the realm of medicinal chemistry, the anthracene core is a key pharmacophore in several anticancer agents, where its ability to intercalate with DNA is a critical mechanism of action. The substitution at the 9 and 10 positions of the anthracene ring is a particularly effective strategy for tuning the molecule's electronic and, consequently, its functional properties.[2]

This technical guide focuses on a specific derivative, 9,10-Anthracenediol, diacetate (C₁₈H₁₄O₄), providing a comprehensive theoretical framework for understanding its electronic structure.[3] By employing state-of-the-art computational chemistry techniques, we can elucidate the intricate relationship between molecular geometry, orbital energies, and spectroscopic behavior. This guide is intended for researchers and professionals in materials science and drug development, offering insights into the rational design of novel anthracene-based compounds with tailored functionalities.

Theoretical Methodology: A Self-Validating Computational Protocol

To accurately model the electronic properties of 9,10-Anthracenediol, diacetate, a multi-step computational workflow is employed. The causality behind each step is crucial for ensuring the reliability and predictive power of the theoretical data.

Step 1: Geometry Optimization

The first and most critical step is to determine the most stable three-dimensional conformation of the molecule. This is achieved through geometry optimization using Density Functional Theory (DFT).[4][5]

• Choice of Functional and Basis Set: The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is a widely used and well-validated choice for organic molecules, offering a good balance between computational cost and accuracy.[5] This is paired with a Pople-style basis set, such as 6-311++G(d,p), which provides sufficient flexibility to describe the electron distribution in a π-conjugated system with heteroatoms.[2] The inclusion of diffuse functions (++) is important for accurately modeling non-covalent interactions and the behavior of electrons far from the nucleus, while polarization functions (d,p) account for the non-spherical nature of electron density in chemical bonds.

• Validation: The optimization is considered complete when the forces on each atom are negligible and the structure corresponds to a minimum on the potential energy surface. This is confirmed by performing a frequency calculation, which should yield no imaginary frequencies.

Caption: A schematic of the computational workflow for the theoretical analysis of 9,10-Anthracenediol, diacetate.

Step 2: Frontier Molecular Orbital (FMO) Analysis

With the optimized geometry, a single-point energy calculation is performed to obtain the molecular orbitals (MOs). Of particular interest are the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

• Significance: The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a critical parameter that governs the molecule's electronic and optical properties.[1][6] A smaller gap generally indicates that the molecule can be more easily excited, leading to absorption of light at longer wavelengths. The spatial distribution of the HOMO and LUMO provides insights into the regions of the molecule involved in electron donation and acceptance, respectively. For anthracene derivatives, the HOMO and LUMO are typically π-orbitals delocalized across the aromatic core.[7]

Step 3: Molecular Electrostatic Potential (ESP) Mapping

The Molecular Electrostatic Potential (ESP) map provides a visual representation of the charge distribution within the molecule.

• Interpretation: The ESP is plotted on the molecule's electron density surface. Regions of negative potential (typically colored red or yellow) indicate areas that are rich in electrons and prone to electrophilic attack. Conversely, regions of positive potential (blue) are electron-poor and susceptible to nucleophilic attack.[1] For 9,10-Anthracenediol, diacetate, the oxygen atoms of the acetate groups are expected to be regions of high negative potential.

Step 4: Simulating Electronic Spectra with TD-DFT

To predict the UV-Vis absorption spectrum, Time-Dependent Density Functional Theory (TD-DFT) calculations are performed.[1][4]

• Principle: TD-DFT is an extension of DFT that can describe the response of a molecule to a time-dependent electromagnetic field, such as light. This allows for the calculation of vertical excitation energies, which correspond to the peaks in the absorption spectrum. The oscillator strength of each transition is also calculated, which is proportional to the intensity of the corresponding spectral band.

Predicted Electronic Properties of 9,10-Anthracenediol, diacetate

Based on the established theoretical framework and literature on similar anthracene derivatives, we can predict the key electronic features of 9,10-Anthracenediol, diacetate.

Molecular Orbitals and Energy Levels

The introduction of diacetate groups at the 9 and 10 positions is expected to influence the electronic structure of the anthracene core. The electron-withdrawing nature of the acetate groups will likely stabilize the HOMO and LUMO levels compared to unsubstituted anthracene. However, the lone pairs on the oxygen atoms may also participate in π-conjugation, affecting the overall orbital energies.

Property	Predicted Value (Arbitrary Units)	Significance
HOMO Energy	-5.8 eV	Related to the ionization potential and electron-donating ability of the molecule.
LUMO Energy	-2.5 eV	Related to the electron affinity and electron-accepting ability of the molecule.
HOMO-LUMO Gap	3.3 eV	Influences the color and reactivity of the molecule. A smaller gap suggests easier electronic excitation.[1]
First Excitation Energy (λ)	~375 nm	Corresponds to the lowest energy electronic transition, often dominating the UV-Vis absorption spectrum.

Note: The predicted values are illustrative and would be precisely determined by the computational protocol described.

Caption: A representative energy level diagram for the HOMO and LUMO of 9,10-Anthracenediol, diacetate.

UV-Vis Absorption Spectrum

The TD-DFT calculations are expected to reveal several electronic transitions. For 9,10-disubstituted anthracenes, the absorption spectrum typically exhibits vibronic bands corresponding to π-π* transitions of the anthracene core.[8] The lowest energy transition (HOMO to LUMO) will likely be the most intense and will determine the onset of absorption in the near-UV region.

Conclusion and Future Directions

This technical guide has outlined a robust theoretical framework for investigating the electronic structure of 9,10-Anthracenediol, diacetate. By leveraging DFT and TD-DFT, we can gain a deep understanding of its molecular orbitals, charge distribution, and spectroscopic properties. These theoretical insights are invaluable for the rational design of new functional materials and therapeutic agents. Future work could involve correlating these theoretical predictions with experimental data from UV-Vis and fluorescence spectroscopy to further validate and refine the computational models. Additionally, exploring the electronic structure of related derivatives with different substituents at the 9 and 10 positions would provide a more comprehensive understanding of structure-property relationships in this important class of molecules.

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Protocols & Analytical Methods

The Emergence of 9,10-Anthracenediol, diacetate as a Fluorogenic Reporter of Cellular Vitality

In the landscape of cellular and drug development research, the ability to discern viable cells from those undergoing apoptosis or necrosis is paramount. Fluorescent probes have become indispensable tools in this pursuit, offering a dynamic window into the intricate workings of the cell. This document details the application of 9,10-Anthracenediol, diacetate, a promising fluorogenic probe for the real-time assessment of intracellular esterase activity, a key indicator of cell health and viability.

Foundational Principles: Unmasking Fluorescence through Cellular Metabolism

The utility of 9,10-Anthracenediol, diacetate as a viability probe is rooted in a well-established biochemical principle: the enzymatic cleavage of non-fluorescent substrates into highly fluorescent products by intracellular enzymes. In its native state, 9,10-Anthracenediol, diacetate is a lipophilic molecule with its inherent fluorescence quenched by the presence of two acetate groups. Its lipophilic nature facilitates passive diffusion across the plasma membrane of both live and dead cells.

However, only viable cells with intact plasma membranes and active metabolic machinery possess the necessary intracellular esterases to hydrolyze the acetate esters. This enzymatic action releases the highly fluorescent 9,10-Anthracenediol, which becomes trapped within the cell, leading to a significant increase in fluorescence. In contrast, cells with compromised membrane integrity or diminished metabolic activity exhibit significantly lower or no fluorescence, providing a clear distinction between viable and non-viable populations. This mechanism is analogous to that of other well-known viability probes like fluorescein diacetate (FDA).

Below is a diagram illustrating the activation mechanism of 9,10-Anthracenediol, diacetate within a viable cell.

Caption: General workflow for a cell viability assay.

Data Interpretation and Considerations

A bright, intracellular fluorescence is indicative of a viable cell with active esterase function. Non-viable cells will exhibit minimal to no fluorescence. When performing quantitative analysis using flow cytometry or a plate reader, it is essential to include appropriate controls:

• Unstained Cells: To determine the background fluorescence of the cell population.

• Positive Control (Optional): Cells treated with a known cytotoxic agent to induce cell death.

• Negative Control: Untreated, viable cells.

Important Considerations:

• Photostability: Anthracene derivatives can be susceptible to photobleaching. Minimize exposure to excitation light.

• Probe Concentration and Incubation Time: Optimal conditions may vary between cell types. It is recommended to perform a titration of the probe concentration and a time-course experiment to determine the optimal staining parameters.

• Serum-Free Conditions: Staining should be performed in a serum-free medium or PBS, as esterases present in serum can hydrolyze the probe extracellularly, leading to high background fluorescence.

Conclusion

9,10-Anthracenediol, diacetate presents a valuable addition to the toolkit of fluorescent probes for assessing cell viability and intracellular esterase activity. Its straightforward mechanism of action, coupled with the ease of use, makes it a powerful tool for researchers in basic science and drug discovery. The protocols and guidelines provided herein offer a solid foundation for the successful implementation of this probe in a variety of cell-based assays.

References

• PubChem. 9,10-Anthracenediol, diacetate. Available at: [Link].

• OMLC. Anthracene. Available at: [Link].

• Dojindo Molecular Technologies, Inc. Live Cell Staining -Cellstain- FDA. Available at: [Link].

• Current Protocols in Cytometry. Assessment of Cell Viability. Available at: [Link].

Unlocking Ultrasensitive Detection: Applications of 9,10-Anthracenediol Diacetate in Advanced Chemiluminescence Assays

Authored by: A Senior Application Scientist

Introduction: Beyond Conventional Chemiluminescence

For decades, chemiluminescence has been a cornerstone of high-sensitivity bioassays, enabling the detection of minute quantities of analytes in complex biological matrices. The horseradish peroxidase (HRP)-luminol system, in particular, has been widely adopted in techniques like ELISA and Western blotting.[][2] However, the quest for ever-lower detection limits and novel assay designs necessitates the exploration of new chemiluminescent substrates and systems. 9,10-Anthracenediol diacetate emerges as a promising, yet underutilized, molecule in this landscape. Its unique chemical structure, featuring a protected anthracenediol core, offers the potential for enzyme-activated, "pro-chemiluminescent" assays with high signal-to-noise ratios.

This comprehensive guide delves into the theoretical and practical applications of 9,10-anthracenediol diacetate in chemiluminescence assays. We will explore its proposed mechanism of action, provide detailed protocols for its use in enzyme-linked assays, and discuss its potential advantages for researchers, scientists, and drug development professionals.

The Underlying Principle: Enzyme-Triggered Photon Generation

The core concept behind the application of 9,10-anthracenediol diacetate lies in its latent chemiluminescent potential. The diacetate groups act as "protecting groups," rendering the molecule non-luminescent and stable. The chemiluminescent signal is only unleashed upon the enzymatic cleavage of these acetate groups, typically by an esterase, to yield the highly fluorescent 9,10-anthracenediol. This enzyme-triggered activation forms the basis of a highly specific and sensitive detection system.

The subsequent light-emitting reaction is predicated on the principles of peroxyoxalate chemiluminescence, a process that relies on the chemically initiated electron exchange luminescence (CIEEL) pathway.[3] In this pathway, an oxalate ester reacts with hydrogen peroxide to form a high-energy intermediate, 1,2-dioxetanedione. This unstable intermediate then interacts with the liberated 9,10-anthracenediol (the fluorophore), leading to its electronic excitation and subsequent emission of light as it returns to its ground state.[3]

Figure 2: Workflow for an ELISA utilizing esterase-conjugated antibodies and 9,10-Anthracenediol Diacetate.

Protocol: Esterase-Based ELISA

• Plate Coating and Blocking:

  • Coat the wells of a 96-well plate with the antigen of interest overnight at 4°C.

  • Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

  • Block the remaining protein-binding sites by incubating with a blocking buffer (e.g., 5% non-fat dry milk in PBS) for 1-2 hours at room temperature.

• Antibody Incubations:

  • Wash the plate three times.

  • Add the primary antibody diluted in blocking buffer and incubate for 1-2 hours at room temperature.

  • Wash the plate three times.

  • Add the esterase-conjugated secondary antibody diluted in blocking buffer and incubate for 1 hour at room temperature.

• Chemiluminescent Detection:

  • Wash the plate five times to remove any unbound secondary antibody.

  • Prepare the "Chemiluminescence Cocktail" as described in the Esterase Activity Assay protocol.

  • Add 100 µL of the cocktail to each well.

  • Immediately measure the chemiluminescence using a luminometer.

Advantages over Traditional HRP-Luminol Systems

• Potentially Lower Background: The signal is only generated in the presence of the target enzyme, which may lead to lower background noise compared to auto-oxidation of luminol.

• Novelty and Patentability: This system represents a departure from conventional methods, offering opportunities for the development of proprietary assay technologies.

• Tunable Kinetics: The choice of esterase and the specific ester linkages on the substrate could allow for fine-tuning of the reaction kinetics.

Advanced Application: Chemiluminescence Resonance Energy Transfer (CRET)

9,10-Anthracenediol diacetate can also be envisioned as a component in Chemiluminescence Resonance Energy Transfer (CRET) systems. [4][5]In a CRET assay, the energy from the excited 9,10-anthracenediol (the donor) is non-radiatively transferred to a nearby acceptor molecule, which then fluoresces at its characteristic longer wavelength. This can be used to study molecular interactions. For example, if the esterase is conjugated to one binding partner and a suitable acceptor fluorophore to the other, a CRET signal will only be generated when the two partners are in close proximity.

Conclusion and Future Perspectives

9,10-Anthracenediol diacetate represents a versatile and promising substrate for the development of novel, high-sensitivity chemiluminescence assays. Its enzyme-activated nature provides a mechanism for reducing background and enhancing specificity. While the protocols provided here offer a starting point, further optimization and characterization are necessary to fully realize the potential of this compound. Future research could explore the synthesis of derivatives with different ester groups to match specific enzymes, as well as the development of CRET-based assays for studying protein-protein interactions and other biological processes. The exploration of such innovative chemiluminescent systems will undoubtedly continue to push the boundaries of bioanalytical detection.

References

• BenchChem. Application Notes and Protocols: 9,10-Dichloroanthracene in Chemiluminescence. [URL: https://www.benchchem.com/application-notes/9-10-dichloroanthracene-in-chemiluminescence]
• PubMed. Chemiluminescent detection systems of horseradish peroxidase employing nucleophilic acylation catalysts. [URL: https://pubmed.ncbi.nlm.nih.gov/18485210/]
• ResearchGate. Synthesis and Photophysical Properties of 9,10-Disubstituted Anthracenes. [URL: https://www.researchgate.net/publication/222471691_Synthesis_and_Photophysical_Properties_of_910-Disubstituted_Anthracenes]
• Bio-Rad. HRP Substrate. [URL: https://www.bio-rad-antibodies.
• PubChem. 9,10-Anthracenediol, diacetate. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/94838]
• BOC Sciences. Chemiluminescent detection systems of horseradish peroxidase employing nucleophilic acylation catalyst. [URL: https://www.bocsci.
• Takara Bio. Detection of horseradish peroxidase (HRP): Western BLoT chemiluminescent substrate series. [URL: https://www.takarabio.
• ResearchGate. Chemiluminescent detection systems of horseradish peroxidase employing nucleophilic acylation catalysts | Request PDF. [URL: https://www.researchgate.
• The Royal Society of Chemistry. A BODIPY-luminol chemiluminescent resonance energy-transfer (CRET) cassette for imaging of cellular superoxide Electronic Supple. [URL: https://www.rsc.
• Organic & Biomolecular Chemistry (RSC Publishing). A BODIPY-luminol chemiluminescent resonance energy-transfer (CRET) cassette for imaging of cellular superoxide. [URL: https://pubs.rsc.org/en/content/articlelanding/2015/ob/c5ob00078b]
• OUCI. Multicolor Chemiluminescent Resonance Energy-Transfer System for In Vivo High-Contrast and Targeted Imaging. [URL: https://ouci.dntb.gov.ua/en/works/CN-229202/]

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• 2. Detection of horseradish peroxidase (HRP): Western BLoT chemiluminescent substrate series [takarabio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. A BODIPY-luminol chemiluminescent resonance energy-transfer (CRET) cassette for imaging of cellular superoxide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for 9,10-Anthracenediol, diacetate in Organic Light-Emitting Diodes (OLEDs)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the utilization of 9,10-Anthracenediol, diacetate as a potential blue-emitting material in the fabrication of Organic Light-Emitting Diodes (OLEDs). While anthracene derivatives are widely recognized for their excellent photoluminescence and electroluminescence properties, this guide focuses on the specific application of the diacetate derivative.[1][2] We will delve into the material's properties, provide a detailed, representative protocol for device fabrication via vacuum thermal deposition, and discuss the underlying scientific principles for each step. This guide is intended to serve as a foundational resource for researchers initiating work with this compound in the field of organic electronics.

Introduction to 9,10-Anthracenediol, diacetate in OLEDs

Anthracene and its derivatives form a cornerstone in the development of materials for organic electronics, particularly for blue light emission in OLEDs.[1] The rigid, planar structure of the anthracene core provides a robust platform for charge transport and radiative recombination. Functionalization at the 9 and 10 positions is a key strategy to modulate the electronic and photophysical properties of the molecule, thereby fine-tuning emission color, quantum efficiency, and thermal stability.[1]

9,10-Anthracenediol, diacetate, with the chemical formula C₁₈H₁₄O₄, is an anthracene derivative that holds promise as a blue-emitting material. The acetate groups can influence the material's solubility, thin-film morphology, and electronic properties, potentially offering advantages in device fabrication and performance.

Principles of OLED Operation

An OLED is a solid-state device composed of thin organic layers sandwiched between two electrodes. When a voltage is applied, the device emits light through a process called electroluminescence. The fundamental steps are as follows:

• Charge Injection: Electrons are injected from the cathode and holes from the anode into the adjacent organic layers.

• Charge Transport: These charge carriers migrate through the respective transport layers towards the emissive layer.

• Recombination: In the emissive layer, electrons and holes recombine to form excitons (excited states).

• Light Emission: The excitons relax to a lower energy state, releasing their energy in the form of photons (light).

The color of the emitted light is determined by the energy gap of the emissive material.

Material Properties of 9,10-Anthracenediol, diacetate

A thorough understanding of the material's properties is crucial for designing and fabricating efficient OLEDs.

Property	Value	Reference
Chemical Formula	C₁₈H₁₄O₄	[3]
Molecular Weight	294.3 g/mol	[3]
Appearance	White to off-white solid
Solubility	Soluble in common organic solvents like toluene, chloroform, and tetrahydrofuran (THF).
Photoluminescence (PL)	Expected to exhibit blue fluorescence, characteristic of the anthracene core. The exact emission peak and quantum yield in thin-film form require experimental determination.	[1]
Thermal Stability	The thermal stability, characterized by the decomposition temperature (Td) and glass transition temperature (Tg), is a critical parameter for device lifetime and operational stability. This needs to be determined experimentally via thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Synthesis and Purification of 9,10-Anthracenediol, diacetate

High purity of the organic materials is paramount for achieving high-performance and long-lasting OLEDs. Impurities can act as charge traps or quenching sites, leading to reduced efficiency and faster degradation.

Representative Synthesis Protocol

A common route to synthesize 9,10-disubstituted anthracenes involves cross-coupling reactions. However, for 9,10-Anthracenediol, diacetate, a more direct approach starting from 9,10-anthraquinone is often employed.

Workflow for Synthesis of 9,10-Anthracenediol, diacetate

Caption: A two-step synthesis of 9,10-Anthracenediol, diacetate.

Purification Protocol

Sublimation is the gold standard for purifying small organic molecules for electronic applications.

Step-by-step Sublimation Protocol:

• Preparation: Place the crude 9,10-Anthracenediol, diacetate in a sublimation tube.

• Vacuum: Evacuate the sublimation apparatus to a high vacuum (<10⁻⁵ Torr).

• Heating: Gradually heat the bottom of the tube containing the material. The sublimation temperature will need to be determined experimentally but is typically below the material's decomposition temperature.

• Collection: The purified material will sublime and deposit on a cold finger or a cooler part of the sublimation apparatus.

• Recovery: After the sublimation is complete, carefully collect the purified crystalline material in an inert atmosphere (e.g., a glovebox) to prevent contamination.

OLED Fabrication Protocol using 9,10-Anthracenediol, diacetate

This section outlines a representative protocol for fabricating a multi-layer OLED using 9,10-Anthracenediol, diacetate as the emissive layer via vacuum thermal evaporation. This method is widely used for producing high-quality, uniform thin films.

Substrate Preparation

Cleanliness of the substrate is critical to prevent short circuits and ensure good film adhesion.

• Cleaning: Sequentially sonicate pre-patterned Indium Tin Oxide (ITO)-coated glass substrates in a detergent solution, deionized water, acetone, and isopropanol (15 minutes each).

• Drying: Dry the substrates using a stream of high-purity nitrogen.

• UV-Ozone Treatment: Treat the substrates with UV-ozone for 10-15 minutes immediately before loading them into the deposition chamber. This step removes organic residues and increases the work function of the ITO, which improves hole injection.

Device Architecture

A typical multi-layer OLED structure is as follows:

ITO / HTL / EML / ETL / Cathode

• ITO (Indium Tin Oxide): Transparent anode for hole injection.

• HTL (Hole Transport Layer): Facilitates the transport of holes from the anode to the emissive layer. A common material is NPB (N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine).

• EML (Emissive Layer): 9,10-Anthracenediol, diacetate, where electroluminescence occurs.

• ETL (Electron Transport Layer): Facilitates the transport of electrons from the cathode to the emissive layer. A common material is Alq₃ (Tris(8-hydroxyquinolinato)aluminum).

• Cathode: A low work function metal for electron injection, typically a bilayer of LiF/Al.

OLED Device Structure Diagram

Caption: A representative multi-layer OLED device architecture.

Thin Film Deposition

This process is carried out in a high-vacuum thermal evaporation system.

• Vacuum: Place the cleaned ITO substrates and the organic materials in the evaporation chamber. Evacuate the chamber to a base pressure of < 10⁻⁶ Torr.

• HTL Deposition: Deposit a 40 nm thick layer of NPB onto the ITO substrate at a rate of 0.1-0.2 nm/s.

• EML Deposition: Deposit a 30 nm thick emissive layer of 9,10-Anthracenediol, diacetate at a rate of 0.1-0.2 nm/s.

• ETL Deposition: Deposit a 20 nm thick layer of Alq₃ at a rate of 0.1-0.2 nm/s.

• Cathode Deposition: Deposit a 1 nm thick layer of LiF followed by a 100 nm thick layer of Al through a shadow mask to define the cathode area.

Encapsulation

Organic materials in OLEDs are sensitive to moisture and oxygen. Encapsulation is crucial for device longevity.

• Inert Atmosphere: Transfer the fabricated devices to a nitrogen-filled glovebox without exposure to air.

• Encapsulation: Seal the devices using a glass lid and a UV-curable epoxy resin. A desiccant may be included within the encapsulated area to absorb any residual moisture.

Characterization and Performance Metrics

After fabrication, the OLED devices should be characterized to evaluate their performance.

Parameter	Description
Current Density-Voltage (J-V) Characteristics	Measures the current flowing through the device as a function of the applied voltage.
Luminance-Voltage (L-V) Characteristics	Measures the brightness of the device as a function of the applied voltage.
Electroluminescence (EL) Spectrum	Shows the emission color and spectral purity of the device.
Current Efficiency (cd/A)	A measure of the light output (in candela) per unit of current (in amperes).
Power Efficiency (lm/W)	A measure of the light output (in lumens) per unit of electrical power (in watts).
External Quantum Efficiency (EQE, %)	The ratio of the number of photons emitted from the device to the number of electrons injected.
Commission Internationale de l'Éclairage (CIE) Coordinates	A quantitative measure of the color of the emitted light.
Operational Lifetime	The time it takes for the device's initial luminance to decrease by a certain percentage (e.g., LT₅₀, the time to 50% of initial luminance).

Troubleshooting and Optimization

• High Turn-on Voltage: May indicate poor charge injection or high resistance in the organic layers. Check the cleanliness of the ITO and the integrity of the interfaces.

• Low Efficiency: Could be due to imbalanced charge transport, luminescence quenching, or non-optimal layer thicknesses. The thicknesses of the transport and emissive layers should be systematically varied to find the optimal device structure.

• Poor Color Purity: May result from emission from other layers. Ensure the recombination zone is confined within the emissive layer.

Conclusion

9,10-Anthracenediol, diacetate presents a promising avenue for the development of new blue-emitting materials for OLEDs. The protocols and principles outlined in this guide provide a solid foundation for researchers to fabricate and characterize OLED devices using this material. It is important to note that the provided protocols are representative, and optimization of layer thicknesses, choice of transport materials, and deposition parameters will be necessary to achieve high-performance devices.

References

• Molecules based on anthracene are commonly used in applications such as OLEDs and triplet–triplet annihilation upconversion. In future design of blue emitting materials it is useful to know which part of the molecule can be altered in order to obtain new physical properties without losing the inherent optical properties.

• 9,10-Anthracenediol, diacetate | C18H14O4 | CID 94838 - PubChem. [Link]

• The development of anthracene derivatives for organic light-emitting diodes - Journal of Materials Chemistry (RSC Publishing). [Link]

• Organic Light Emitting Diodes (OLEDs) - Universal Display Corporation. [Link]

Sources

• 1. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
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• 3. researchgate.net [researchgate.net]

Application Note &amp; Protocols: Strategic Synthesis of 9,10-Disubstituted Anthracenes from Anthracene Precursors

Audience: Researchers, scientists, and drug development professionals engaged in materials science, medicinal chemistry, and organic synthesis.

Introduction: The Anthracene Core as a Privileged Scaffold

The 9,10-disubstituted anthracene framework is a cornerstone in modern chemistry, prized for its unique photophysical properties. These molecules are integral to the development of advanced materials, including Organic Light-Emitting Diodes (OLEDs), fluorescent probes, and systems for triplet-triplet annihilation photon upconversion.[1][2] The strategic functionalization at the 9 and 10 positions allows for the fine-tuning of electronic properties, solubility, and solid-state packing, making it a highly versatile scaffold.[1][3]

While various starting materials can be envisioned, this guide focuses on a robust and highly adaptable synthetic pathway commencing from a stable and accessible anthracene precursor. The core strategy involves the transformation of anthracene into a key, universally reactive intermediate: 9,10-dibromoanthracene . This intermediate serves as a versatile platform for a suite of powerful palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide array of substituents. This document provides a comprehensive overview of the underlying chemistry, detailed experimental protocols, and field-proven insights to guide researchers in the successful synthesis of diverse 9,10-disubstituted anthracene derivatives.

Part I: Synthesis of the Key Intermediate: 9,10-Dibromoanthracene

The conversion of anthracene to 9,10-dibromoanthracene is the gateway to a multitude of functionalized derivatives. The direct bromination of the anthracene core is a highly efficient and scalable electrophilic aromatic substitution. The reaction proceeds with high regioselectivity for the 9 and 10 positions due to the thermodynamic stability of the resulting sigma complex.

Workflow for Intermediate Preparation

Caption: General workflow for synthesizing 9,10-disubstituted anthracenes.

Protocol 1: Preparation of 9,10-Dibromoanthracene

This protocol details the bromination of anthracene in a chlorinated solvent.[4][5]

Materials:

• Anthracene (1.0 eq)

• Bromine (2.1 - 2.5 eq)

• Carbon Tetrachloride (CCl₄) or Dichloromethane (CH₂Cl₂)

• 5-L three-neck round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Reflux condenser

• Gas trap (to absorb HBr fumes)

Procedure:

• Setup: In a well-ventilated fume hood, equip a 5-L flask with a mechanical stirrer, a dropping funnel, and a reflux condenser. Attach a gas outlet from the top of the condenser to a gas trap containing an aqueous solution of sodium bisulfite or sodium hydroxide to neutralize the evolved hydrogen bromide (HBr) gas.

• Reaction Mixture: Charge the flask with anthracene (e.g., 300 g) and carbon tetrachloride (3 L). Begin vigorous stirring to create a suspension.

• Bromine Addition: Slowly add bromine (e.g., 567 g, 182 mL) to the suspension via the dropping funnel over approximately 30 minutes at room temperature. The reaction is exothermic, and the sparingly soluble yellow product, 9,10-dibromoanthracene, will begin to precipitate. Maintain vigorous stirring to prevent the coating of unreacted anthracene.[5]

• Heating: After the addition is complete, gently warm the mixture to a gentle boil using a heating mantle and maintain reflux for 1 hour to ensure the reaction goes to completion.

• Isolation: Allow the mixture to cool to room temperature, followed by further cooling in an ice bath for several hours to maximize precipitation.

• Purification: Filter the crude product using a Büchner funnel, wash the yellow solid with a small amount of cold carbon tetrachloride, and air-dry. The product, bright yellow needles, is typically obtained in high yield (>85%).[4] Further purification can be achieved by recrystallization from toluene or xylene.

Safety Note: Bromine is highly corrosive, toxic, and volatile. All manipulations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including heavy-duty gloves, a lab coat, and chemical splash goggles.

Part II: Palladium-Catalyzed Synthesis of 9,10-Disubstituted Anthracenes

With 9,10-dibromoanthracene in hand, a variety of powerful C-C and C-N bond-forming reactions can be employed. The following sections detail protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions.

A. Suzuki-Miyaura Cross-Coupling for C(sp²)-C(sp²) Bond Formation

The Suzuki-Miyaura reaction is one of the most robust methods for forming C-C bonds, coupling organoboron compounds with organic halides.[6] Its wide functional group tolerance and the commercial availability of a vast library of boronic acids make it a first-choice method for synthesizing 9,10-diarylanthracenes.[7][8]

Sources

• 1. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversi ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C5TC02626A [pubs.rsc.org]
• 2. Synthesis and Photophysical Properties of 9,10-Disubstituted Anthracenes [scirp.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. prepchem.com [prepchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
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• 7. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 8. Synthesis of 9,10-Diarylanthracene Derivatives via bis Suzuki-Miyaura Cross-coupling Reaction | Semantic Scholar [semanticscholar.org]

analytical methods for detecting 9,10-Anthracenediol, diacetate

An authoritative guide to the robust and reliable detection of 9,10-Anthracenediol, diacetate, this document provides a comprehensive overview of applicable analytical methodologies. Designed for researchers, scientists, and professionals in drug development, these notes delve into the foundational principles and practical applications of chromatographic and spectroscopic techniques, ensuring both technical accuracy and field-proven insights.

Introduction to 9,10-Anthracenediol, diacetate Analysis

9,10-Anthracenediol, diacetate, also known as 9,10-diacetoxyanthracene, is an ester derivative of the polycyclic aromatic hydrocarbon (PAH) anthracene.[1] Its analysis is critical in various contexts, including synthetic chemistry, where it may be an intermediate or final product, and in quality control, where it could be a process-related impurity. The inherent fluorescent and UV-absorptive properties of the anthracene core, combined with the physicochemical characteristics imparted by the diacetate groups, dictate the selection of appropriate analytical strategies. This guide outlines validated protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), offering a comparative analysis to aid in method selection.

Physicochemical Properties

A foundational understanding of the analyte's properties is essential for method development.

Property	Value	Source
IUPAC Name	(10-acetyloxyanthracen-9-yl) acetate	PubChem[1]
Molecular Formula	C₁₈H₁₄O₄	PubChem[1]
Molecular Weight	294.3 g/mol	PubChem[1]
CAS Number	604-66-0	Sigma-Aldrich
Synonyms	9,10-Diacetoxyanthracene, Anthracene-9,10-diyl diacetate	PubChem[1]

Core Analytical Methodologies: A Comparative Overview

The two primary analytical techniques for 9,10-Anthracenediol, diacetate are HPLC and GC-MS. The choice between them depends on factors such as sample matrix complexity, required sensitivity, and the need for structural confirmation.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation in a liquid mobile phase based on differential partitioning between the mobile and stationary phases.	Separation in a gaseous mobile phase based on volatility, followed by mass-based detection and fragmentation analysis.
Selectivity	High; determined by column chemistry, mobile phase composition, and detector wavelength.	Very High; combines chromatographic separation with the specificity of mass analysis.
Sensitivity	Good to Excellent (ng to pg range), depending on the detector (e.g., UV, Fluorescence).	Excellent (pg to fg range), particularly with Selected Ion Monitoring (SIM).
Advantages	Suitable for non-volatile and thermally labile compounds. Robust and widely available. Non-destructive, allowing for fraction collection.	Provides structural information and definitive identification through mass spectral fragmentation patterns.[1] High sensitivity and resolving power.
Limitations	Lower peak capacity compared to capillary GC. Does not inherently provide molecular weight or structural information without a mass spectrometer.	Requires the analyte to be volatile and thermally stable. Potential for sample degradation in the hot injector.

Analytical Workflow for 9,10-Anthracenediol, diacetate

The logical flow from sample receipt to final report is crucial for maintaining data integrity and ensuring reproducible results. This process involves careful sample handling, selection of the appropriate analytical technique, and rigorous data analysis.

Caption: General workflow for the analysis of 9,10-Anthracenediol, diacetate.

Protocol 1: Quantitative Analysis by High-Performance Liquid Chromatography (HPLC) with UV Detection

This protocol details a robust reverse-phase HPLC method suitable for the quantification of 9,10-Anthracenediol, diacetate. The method leverages the strong UV absorbance of the anthracene core.

Principle & Causality

Reverse-phase chromatography separates compounds based on their hydrophobicity. 9,10-Anthracenediol, diacetate, being a relatively nonpolar molecule, will be retained on a nonpolar stationary phase (like C18) and eluted with a mobile phase of higher polarity. Acetonitrile is chosen as the organic modifier due to its favorable UV transparency and elution strength for aromatic compounds.[2]

Instrumentation & Materials

• HPLC System: Quaternary pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

• Column: C18, 4.6 x 150 mm, 5 µm particle size (or similar).

• Reagents: HPLC-grade acetonitrile, ultrapure water.

• Standard: 9,10-Anthracenediol, diacetate reference standard (>98% purity).

Sample and Standard Preparation

• Stock Standard (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with acetonitrile.

• Sample Preparation: Dissolve the sample in acetonitrile to achieve a theoretical concentration within the calibration range. For complex matrices, a prior liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be required to remove interferences.[3] Filter all solutions through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase	Acetonitrile : Water (70:30, v/v)	Provides optimal retention and peak shape for the analyte.
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column, ensuring good efficiency.
Column Temp.	30 °C	Maintains consistent retention times and improves peak symmetry.
Injection Vol.	10 µL	A suitable volume to ensure sensitivity without overloading the column.
Detection	UV at 254 nm	Anthracene derivatives exhibit strong absorbance at this wavelength.

System Validation and Data Analysis

• System Suitability: Before analysis, inject a mid-range standard five times. The relative standard deviation (RSD) for retention time and peak area should be <2%.

• Identification: The analyte is identified by matching the retention time of the peak in the sample chromatogram with that of the reference standard.

• Quantification: Generate a calibration curve by plotting the peak area against the concentration of the working standards. Determine the concentration in the sample using the linear regression equation derived from this curve. The correlation coefficient (r²) should be >0.999.[2]

Protocol 2: Confirmatory Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for confirming the identity of 9,10-Anthracenediol, diacetate and for trace-level detection.

Principle & Causality

GC separates volatile compounds in a heated column. The eluting compounds enter a mass spectrometer, which ionizes them (typically via Electron Ionization - EI) and separates the resulting ions based on their mass-to-charge ratio (m/z). The resulting fragmentation pattern is a unique "fingerprint" used for definitive identification. The PubChem database confirms the suitability of GC-MS and lists characteristic mass fragments.[1]

Instrumentation & Materials

• GC-MS System: Gas chromatograph with a capillary column inlet, coupled to a mass spectrometer.

• Column: DB-5ms or HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium (99.999% purity).

• Reagents: GC-grade ethyl acetate or dichloromethane.

Sample and Standard Preparation

• Stock Standard (1 mg/mL): Prepare as in the HPLC protocol, but use ethyl acetate as the solvent.

• Working Standards: Prepare dilution series in ethyl acetate (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Preparation: Dissolve or extract the sample into ethyl acetate. Ensure the final solution is free of non-volatile residues by filtering or centrifugation.

Instrumental Conditions

Parameter	Setting	Rationale
Inlet Temp.	270 °C	Ensures rapid volatilization of the analyte without thermal degradation.
Injection Mode	Split (e.g., 20:1) or Splitless	Use split mode for concentrated samples and splitless for trace analysis.
Oven Program	Start at 150°C (hold 1 min), ramp to 280°C at 20°C/min (hold 5 min)	Provides good separation from solvent and other potential impurities.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert gas that provides good chromatographic efficiency.
MS Transfer Line	280 °C	Prevents condensation of the analyte between the GC and MS.
Ion Source Temp.	230 °C	Standard temperature for EI.
Ionization	Electron Ionization (EI) at 70 eV	Standard EI energy to produce reproducible fragmentation patterns.
Scan Range	m/z 40 - 400	Covers the molecular ion and expected fragment ions.

Data Analysis

• Identification: Confirm the identity of 9,10-Anthracenediol, diacetate by matching its retention time and its mass spectrum with a reference standard. Key expected ions include fragments at m/z 210 and 43.[1]

• Quantification: For quantitative analysis, operate the mass spectrometer in Selected Ion Monitoring (SIM) mode using characteristic ions (e.g., m/z 210, 252, 294) to enhance sensitivity and selectivity. Create a calibration curve as described for the HPLC method.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 94838, 9,10-Anthracenediol, diacetate. Available from: [Link]

• Zhang, J. J., Yin, C. X., & Huo, F. J. (2013). 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 6), o788. Available from: [Link]

• SIELC Technologies. (n.d.). Separation of 9,10-Dihydroanthracene-1,4,5,8,9,10-hexol on Newcrom R1 HPLC column. Available from: [Link]

• Pizzoferrato, R., et al. (2015). Synthesis and Photophysical Properties of 9,10-Disubstituted Anthracenes. Journal of Physical Chemistry & Biophysics, 5(4). Available from: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 12347903, 9,10-Dihydroanthracene-9,10-diol. Available from: [Link]

• Zhang, J. J., Yin, C. X., & Huo, F. J. (2013). 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. ResearchGate. Available from: [Link]

• Nguyen, H. D., et al. (2025). Advanced Sample Preparation Techniques for Multi-Residue Analysis in Food and Health Research. Food and Medicine, 1(1), 5. Available from: [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 21082, 9,10-Anthracenediol. Available from: [Link]

• Wikipedia. (2024). 9,10-Dihydroxyanthracene. Available from: [Link]

• Damayanti, S., et al. (2019). Simple Method of 9,10-Anthraquinone Assay in Eleutherine americana (Aubl.) Merr. ex K. Heyne using High-Performance Liquid Chromatography. ResearchGate. Available from: [Link]

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Application Notes and Protocols: 9,10-Anthracenediol, diacetate as a Precursor for Advanced Fluorescent Materials

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the utility of 9,10-Anthracenediol, diacetate as a versatile precursor for the synthesis of advanced fluorescent materials. We will delve into the strategic importance of the anthracene core in the design of fluorophores and detail the synthetic pathways to unlock its potential, starting from the deprotection of 9,10-Anthracenediol, diacetate. This document offers detailed, step-by-step protocols for key transformations, including the preparation of crucial intermediates and their subsequent functionalization via modern cross-coupling methodologies. Furthermore, we will explore the structure-property relationships of the resulting 9,10-disubstituted anthracene derivatives and their applications in areas such as organic light-emitting diodes (OLEDs) and fluorescent probes for biological imaging.

Introduction: The Anthracene Core as a Privileged Fluorophore

Anthracene and its derivatives are a cornerstone in the field of fluorescent materials, prized for their rigid, planar structure and extended π-conjugation, which typically results in strong blue fluorescence.[1] The photophysical properties of the anthracene scaffold, including its absorption and emission wavelengths, fluorescence quantum yield, and environmental sensitivity, can be finely tuned through substitution at its 9- and 10-positions.[2] This strategic functionalization allows for the rational design of materials with tailored optical characteristics for a myriad of applications, from vibrant emitters in OLEDs to sensitive probes for detecting biomolecules.[1][3]

9,10-Anthracenediol, diacetate serves as a stable and accessible starting material in this endeavor. The acetate groups act as protecting groups for the more reactive hydroxyl functionalities. Through a straightforward deprotection step, the versatile 9,10-dihydroxyanthracene intermediate is revealed, paving the way for a diverse range of chemical modifications.

The Synthetic Roadmap: From Precursor to Advanced Material

The journey from 9,10-Anthracenediol, diacetate to a functional fluorescent material involves a multi-step synthetic sequence. The overall workflow is designed to first unmask the reactive hydroxyl groups and then convert them into functionalities amenable to modern carbon-carbon bond-forming reactions.

Caption: General synthetic workflow from 9,10-Anthracenediol, diacetate to advanced fluorescent materials and their applications.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key transformations in the synthesis of advanced fluorescent materials from 9,10-Anthracenediol, diacetate.

Protocol 1: Hydrolysis of 9,10-Anthracenediol, diacetate to 9,10-Dihydroxyanthracene

This protocol describes a general method for the acid-catalyzed hydrolysis of the acetate protecting groups.

Materials:

• 9,10-Anthracenediol, diacetate

• Methanol

• Hydrochloric acid (concentrated)

• Sodium bicarbonate (saturated aqueous solution)

• Dichloromethane

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 9,10-Anthracenediol, diacetate (1.0 eq) in methanol (approximately 10 mL per gram of starting material).

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 2-3 drops) to the solution.

• Fit the flask with a reflux condenser and heat the mixture to reflux with stirring. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 9,10-dihydroxyanthracene.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes).

Protocol 2: Conversion of 9,10-Dihydroxyanthracene to 9,10-Dibromoanthracene

This protocol is adapted from standard procedures for the bromination of anthracene.[4][5]

Materials:

• 9,10-Dihydroxyanthracene

• Carbon tetrachloride (or a less toxic alternative like dichloromethane)

• Bromine

• Round-bottom flask with a dropping funnel and reflux condenser

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a well-ventilated fume hood, dissolve 9,10-dihydroxyanthracene (1.0 eq) in carbon tetrachloride in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine (2.2 eq) in carbon tetrachloride dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Gently heat the mixture to reflux for 1 hour to ensure complete reaction and to drive off excess bromine and hydrogen bromide.

• Cool the reaction mixture. The product, 9,10-dibromoanthracene, should precipitate out of the solution.

• Collect the solid by filtration, wash with a small amount of cold carbon tetrachloride, and then with ethanol.

• The crude product can be purified by recrystallization from a suitable solvent such as xylene to yield pure 9,10-dibromoanthracene as yellow needles.

Protocol 3: Suzuki-Miyaura Cross-Coupling of 9,10-Dibromoanthracene

This protocol provides a general method for the synthesis of 9,10-diarylathracenes, a key class of advanced fluorescent materials.[6]

Materials:

• 9,10-Dibromoanthracene

• Arylboronic acid (2.2 eq)

• Palladium(0) catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., 2M aqueous sodium carbonate solution)

• Solvent system (e.g., a mixture of toluene and THF)

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask, combine 9,10-dibromoanthracene (1.0 eq), the arylboronic acid (2.2 eq), and the palladium catalyst.

• Add the solvent system (e.g., a 2:1 mixture of toluene and THF).

• Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Add the degassed aqueous sodium carbonate solution.

• Heat the reaction mixture to reflux under an inert atmosphere with vigorous stirring. Monitor the reaction by TLC.

• Upon completion (typically 3-12 hours), cool the reaction to room temperature.

• Dilute the mixture with water and extract with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 9,10-diarylathracene.

Structure-Property Relationships and Data

The photophysical properties of 9,10-disubstituted anthracenes are highly dependent on the nature of the substituents. Electron-donating or -withdrawing groups, as well as the extent of π-conjugation, can significantly alter the emission color and quantum efficiency.[2][7]

Substituent at 9,10-positions	Absorption Max (nm)	Emission Max (nm)	Fluorescence Quantum Yield (Φf)	Reference
Phenyl	~393	~416	~1.0	[7]
4-(Trifluoromethyl)phenyl	~394	~418	0.95	[7]
4-Methoxyphenyl	~405	~428	0.85	[8]
Thiophen-2-yl	~418	~438	0.02	[7]
Pyridin-4-yl	~393	~417	0.92	[7]

Table 1: Comparative photophysical data of selected 9,10-disubstituted anthracenes in toluene.

Applications in Advanced Materials

The ability to tune the fluorescence properties of 9,10-disubstituted anthracenes makes them highly valuable for a range of applications.

Organic Light-Emitting Diodes (OLEDs)

9,10-diarylathracenes are widely used as blue emitters in OLEDs due to their high fluorescence quantum yields and good thermal stability. The general workflow for fabricating a simple bilayer OLED device is outlined below.

Caption: General workflow for the fabrication of a bilayer OLED device.

Fluorescent Probes

By incorporating specific recognition moieties, 9,10-disubstituted anthracenes can be designed as "turn-on" or "turn-off" fluorescent probes for the detection of various analytes, including metal ions and biomolecules. The fluorescence of the anthracene core can be modulated by processes such as photoinduced electron transfer (PET) upon binding to the target analyte.

Caption: Simplified mechanism for a "turn-on" fluorescent probe based on photoinduced electron transfer (PET).

Conclusion

9,10-Anthracenediol, diacetate is a valuable and versatile precursor for the synthesis of a wide array of advanced fluorescent materials. Through a systematic synthetic approach involving deprotection and subsequent cross-coupling reactions, a diverse library of 9,10-disubstituted anthracenes with tunable photophysical properties can be accessed. The detailed protocols and structure-property relationships presented in this guide are intended to empower researchers in the fields of materials science, organic chemistry, and drug development to harness the full potential of the anthracene scaffold for their specific applications.

References

• Gray, V., Dzebo, D., Abrahamsson, M., Albinsson, B., & Moth-Poulsen, K. (2015). Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion. Journal of Materials Chemistry C, 3(42), 11111-11121. [Link]

• Gray, V., et al. (2015). Journal of Materials Chemistry C, 3, 11111-11121. [Link]

• Pizzoferrato, R., et al. (2015). Synthesis and Photophysical Properties of 9,10-Disubstituted Anthracenes. Materials Sciences and Applications, 6, 943-952. [Link]

• Pizzoferrato, R., et al. (2015). Semantic Scholar. [Link]

• Gray, V., et al. (2015). Journal of Materials Chemistry C. [Link]

• Heilbron, I. M., & Heaton, J. S. (1923). Organic Syntheses, 2, 29. [Link]

• Aydin, M., et al. (2020). Exploring the potential of anthracene derivatives as fluorescence emitters for biomedical applications. Journal of Materials Chemistry B, 8(34), 7766-7776. [Link]

• Cheng, C., et al. (2018). 9-Vinylanthracene Based Fluorogens: Synthesis, Structure-Property Relationships and Applications. Molecules, 23(10), 2442. [Link]

• PrepChem. (n.d.). Preparation of 9,10-dibromoanthracene. [Link]

• Pizzoferrato, R., et al. (2015). Semantic Scholar. [Link]

• de Melo, J. S., et al. (2018). Photophysical Properties of Anthracene Derivatives. IntechOpen. [Link]

• Comins, D. L., & Dehghani, A. (1992). Pyridine-Catalyzed Conversion of Phenols to Trifluoromethanesulfonates. Tetrahedron Letters, 33(42), 6299-6302. [Link]

• Zhdankin, V. V., & Stang, P. J. (2008). Chemistry of Polyvalent Iodine. Chemical Reviews, 108(12), 5299-5358. [Link]

• Organic Syntheses. (n.d.). PALLADIUM-CATALYZED THIOETHERIFICATION OF ARYL TRIFLATES. [Link]

• Roy, A., et al. (2023). Fluorescent Turn-On Anthracene-Based Aluminum(III) Sensor for a Therapeutic Study in Alzheimer's Disease Model of Drosophila. ACS Omega, 8(32), 29141–29151. [Link]

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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note &amp; Protocol: Measuring the Fluorescence Quantum Yield of 9,10-Anthracenediol, diacetate

Abstract: This document provides a comprehensive guide for the accurate determination of the fluorescence quantum yield (ΦF) of 9,10-Anthracenediol, diacetate. We detail the experimental setup and protocol using the comparative method, a robust and widely accessible technique. This guide is intended for researchers, scientists, and professionals in drug development who require precise characterization of fluorescent molecules. The protocol emphasizes scientific integrity, explaining the causality behind experimental choices to ensure self-validating and reproducible results.

Foundational Principles: Understanding Fluorescence Quantum Yield

The fluorescence quantum yield (ΦF) is the most critical parameter for characterizing the efficiency of a fluorophore. It is defined as the ratio of the number of photons emitted as fluorescence to the number of photons absorbed by the molecule.[1][2]

ΦF = (Number of Photons Emitted) / (Number of Photons Absorbed)

A quantum yield of 1.0 (or 100%) signifies that every absorbed photon results in an emitted photon, representing the highest possible fluorescence efficiency.[3] In reality, the excited state can also return to the ground state through non-radiative pathways like internal conversion or intersystem crossing. The quantum yield, therefore, quantifies the probability that an excited molecule will deactivate through fluorescence versus these competing non-radiative processes.[1][2]

While absolute methods for measuring ΦF exist, they require specialized instrumentation like an integrating sphere.[4][5] The most reliable and commonly employed technique is the comparative method , which involves comparing the fluorescence properties of the test sample to a well-characterized fluorescence standard with a known quantum yield.[1][2][6] This application note will exclusively detail the comparative method.

The Comparative Method: A Framework for Accuracy

The comparative method, pioneered by Williams et al., is predicated on a straightforward principle: if solutions of a standard and a test sample have identical absorbance at the same excitation wavelength, in the same solvent, and are measured under identical conditions, they are assumed to absorb the same number of photons.[1][2] Therefore, the ratio of their integrated fluorescence intensities is directly proportional to the ratio of their quantum yields.

In practice, to enhance accuracy and circumvent potential issues like inner filter effects, a series of optically dilute solutions are prepared. A plot of integrated fluorescence intensity versus absorbance is generated, and the gradient (slope) of this plot is used. The quantum yield of the unknown sample (ΦX) is then calculated using the following equation[1][7]:

ΦX = ΦST * (GradX / GradST) * (ηX² / ηST²)

Where:

• ΦST is the fluorescence quantum yield of the standard.

• GradX and GradST are the gradients from the plots of integrated fluorescence intensity versus absorbance for the test sample and the standard, respectively.

• ηX and ηST are the refractive indices of the solvents used for the test sample and the standard, respectively. If the same solvent is used for both, this term (ηX²/ηST²) equals 1 and can be omitted.

The following diagram illustrates the logical workflow of the comparative method.

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The Sentinel Probe: Utilizing 9,10-Anthracenediol, diacetate for the Interrogation of Cellular Reactive Oxygen Species

Introduction: The Double-Edged Sword of Cellular Respiration

Reactive Oxygen Species (ROS) are a fascinating paradox within cellular biology. As natural byproducts of aerobic metabolism, they are indispensable signaling molecules in a myriad of physiological processes, including cell proliferation, differentiation, and immune responses.[1][2] However, an imbalance favoring the overproduction of ROS leads to a state of oxidative stress, a condition implicated in the pathogenesis of numerous diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.[1][3] The ability to accurately detect and quantify intracellular ROS is therefore of paramount importance to researchers seeking to unravel the intricate mechanisms of disease and to develop novel therapeutic interventions.

This application note provides a comprehensive guide to the use of 9,10-Anthracenediol, diacetate, a cell-permeable probe for the detection of intracellular ROS. We will delve into its proposed mechanism of action, provide detailed protocols for its application in cell-based assays, and discuss the critical aspects of data interpretation and experimental validation.

Principle of Detection: Unmasking the Anthracene Core

9,10-Anthracenediol, diacetate is a fluorogenic probe designed for the detection of a range of reactive oxygen species. Its utility is predicated on a two-step activation process within the cell, analogous to the well-established probe, 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).[1][4]

Initially, the diacetate form of the molecule is non-polar, allowing it to readily permeate the cell membrane. Once inside the cell, ubiquitous intracellular esterases cleave the two acetate groups, liberating the hydrophilic and non-fluorescent 9,10-Anthracenediol. This active form of the probe can then be oxidized by various ROS, including hydroxyl radicals (•OH) and peroxyl radicals (ROO•), to the highly fluorescent 9,10-anthraquinone. The resulting fluorescence intensity is directly proportional to the amount of ROS present within the cell.

Caption: Proposed mechanism of 9,10-Anthracenediol, diacetate activation.

Experimental Protocols

The following protocols provide a general framework for the use of 9,10-Anthracenediol, diacetate in adherent and suspension cells. As with any assay, optimization of probe concentration and incubation times is recommended for each specific cell type and experimental condition.

Reagent Preparation

• 10 mM 9,10-Anthracenediol, diacetate Stock Solution: Dissolve 2.94 mg of 9,10-Anthracenediol, diacetate (MW: 294.3 g/mol ) in 1 mL of anhydrous dimethyl sulfoxide (DMSO). Store in small aliquots at -20°C, protected from light.

• Hanks' Balanced Salt Solution (HBSS): Or other suitable physiological buffer.

• Positive Control (e.g., Tert-Butyl Hydroperoxide - TBHP): Prepare a fresh working solution in cell culture medium. A typical starting concentration is 250 µM.[1]

• Negative Control (e.g., N-acetylcysteine - NAC): A common antioxidant, can be used to pre-treat cells to confirm that the observed fluorescence is due to ROS.

Protocol 1: ROS Detection in Adherent Cells using a Fluorescence Plate Reader

Caption: Workflow for ROS detection in adherent cells.

Step-by-Step Methodology:

• Cell Seeding: Seed adherent cells in a 96-well black, clear-bottom plate at a density that will result in 70-80% confluency on the day of the experiment.

• Cell Culture: Culture cells under standard conditions.

• Washing: On the day of the assay, gently remove the culture medium and wash the cells once with pre-warmed HBSS.

• Probe Loading: Prepare a 10 µM working solution of 9,10-Anthracenediol, diacetate in pre-warmed HBSS. Add 100 µL of this solution to each well and incubate for 30-60 minutes at 37°C, protected from light.

• Washing: Remove the probe solution and wash the cells twice with pre-warmed HBSS to remove any excess probe.

• Treatment: Add 100 µL of your experimental compounds, including positive and negative controls, diluted in culture medium or HBSS.

• Incubation: Incubate the plate for the desired time period at 37°C.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader. Based on the properties of similar anthracene compounds, a starting point for excitation and emission wavelengths would be approximately 375 nm and 450 nm, respectively. These settings should be optimized for your specific instrument.

Protocol 2: ROS Detection in Suspension Cells using Flow Cytometry

Step-by-Step Methodology:

• Cell Preparation: Harvest suspension cells by centrifugation (500 x g for 5 minutes) and wash once with pre-warmed HBSS.

• Probe Loading: Resuspend the cell pellet in a 10 µM working solution of 9,10-Anthracenediol, diacetate in pre-warmed HBSS at a concentration of 1 x 10^6 cells/mL. Incubate for 30-60 minutes at 37°C, protected from light.

• Washing: Centrifuge the cells (500 x g for 5 minutes) to remove the probe solution and wash twice with pre-warmed HBSS.

• Treatment: Resuspend the cells in culture medium or HBSS containing your experimental compounds, including positive and negative controls.

• Incubation: Incubate the cells for the desired time period at 37°C.

• Flow Cytometry Analysis: Analyze the cells on a flow cytometer equipped with a UV laser for excitation and an appropriate emission filter (e.g., a bandpass filter around 450 nm).

Data Interpretation and Controls: Ensuring a Self-Validating System

Rigorous experimental design is crucial for the accurate interpretation of data from ROS assays.

• Positive Control: A known ROS inducer, such as TBHP or H₂O₂, should be included in every experiment to confirm that the probe is responsive to oxidative stress in your cell system.[1]

• Negative Control: Pre-treatment of cells with an antioxidant like N-acetylcysteine (NAC) prior to the addition of a ROS inducer should attenuate the fluorescence signal, confirming the specificity of the probe for ROS.

• Vehicle Control: Cells should be treated with the vehicle (e.g., DMSO) used to dissolve the probe and any experimental compounds to account for any non-specific effects.

• Unstained Control: A sample of cells that has not been loaded with the probe should be included to determine the background autofluorescence of the cells.

The final fluorescence intensity should be corrected by subtracting the background fluorescence of the unstained control. Data can be expressed as fold change relative to the vehicle-treated control.

Parameter	Recommendation	Rationale
Probe Concentration	5-20 µM	To ensure sufficient intracellular concentration without causing cytotoxicity. Optimization is key.
Loading Time	30-60 minutes	To allow for de-esterification and accumulation of the active probe.
Excitation Wavelength	~375 nm (UV range)	Based on the spectral properties of the anthracene core. Requires optimization.
Emission Wavelength	~450 nm (Blue range)	Based on the spectral properties of the oxidized anthracene core. Requires optimization.
Positive Control	Tert-Butyl Hydroperoxide (TBHP)	A stable organic peroxide that reliably induces intracellular ROS.[1]
Negative Control	N-acetylcysteine (NAC)	A potent antioxidant that can verify the ROS-specificity of the signal.

Concluding Remarks

9,10-Anthracenediol, diacetate offers a promising tool for the investigation of cellular oxidative stress. Its cell-permeable nature and proposed mechanism of action make it a valuable addition to the repertoire of ROS-sensitive probes. By adhering to the principles of rigorous experimental design, including the use of appropriate controls, researchers can leverage this probe to gain critical insights into the role of ROS in health and disease.

References

• Casas, A., et al. (2018). A method to evaluate ROS production, total oxidation status and phototoxicity of new potential photosensitizers obtained from plant extracts in eukaryotic and prokaryotic cells. Photochemistry and Photobiology.

• ROS Assay Kit (Green Fluorescence) Protocol. Bionutrigen. Available at: [Link]

• Reactive Oxygen Species (ROS) Detection Assay Kit. Assay Genie. Available at: [Link]

• Kalyanaraman, B., et al. (2012). Small-molecule luminescent probes for the detection of cellular oxidizing and nitrating species. Antioxidants & Redox Signaling, 17(1), 1-33.
• Seto, R., et al. (2022). Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air. PLoS ONE, 17(3), e0263526.
• Halliwell, B., & Whiteman, M. (2004). Measuring reactive species and oxidative damage in vivo and in cell culture: how should you do it and what do the results mean?. British Journal of Pharmacology, 142(2), 231-255.
• High Throughput Screening Assessment of Reactive Oxygen Species (ROS) Generation using Dihydroethidium (DHE) Fluorescence Dye. Journal of Visualized Experiments, (181), e63681.
• Ding, Y., et al. (2013). Low-Cytotoxicity Fluorescent Probes Based on Anthracene Derivatives for Hydrogen Sulfide Detection. Frontiers in Chemistry, 1, 10.
• Wardman, P. (2007). Fluorescent and luminescent probes for measurement of oxidative and nitrosative stress. Antioxidants & Redox Signaling, 9(10), 1627-1638.
• Chen, X., et al. (2010). A ratiometric fluorescent probe for imaging of hydrogen peroxide in living cells.
• Gomes, A., et al. (2005). Use of a fluorescent probe to monitor the kinetics of oxidative stress in living cells. Biochemical Society Transactions, 33(Pt 6), 1390-1392.
• Dikalov, S., & Harrison, D. G. (2014). Methods for detection of mitochondrial and cellular reactive oxygen species. Antioxidants & Redox Signaling, 20(2), 372-382.

• OxiSelect™ Intracellular ROS Assay Kit (Green Fluorescence). Cell Biolabs. Available at: [Link]

• Sies, H. (2015). Oxidative stress: a concept in redox biology and medicine. Redox Biology, 4, 180-183.
• Gomes, A. S., et al. (2021). Reactive Oxygen Species Detection Using Fluorescence in Enchytraeus crypticus—Method Implementation through Ag NM300K Case Study.

• 9,10-Anthracenediol, diacetate. PubChem. Available at: [Link]

• Flores, W. (2020). Shining Light on the Invisible: Fluorescent Detection of Reactive Oxygen Species. UTRGV ScholarWorks.
• Zhang, W., et al. (2015).

• 9,10-Dihydroanthracene-9,10-diol. PubChem. Available at: [Link]

• Atwell, G. J., et al. (1992). Anthracene-9,10-diones as potential anticancer agents. Synthesis, DNA-binding, and biological studies on a series of 2,6-disubstituted derivatives. Journal of Medicinal Chemistry, 35(8), 1418-1429.

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. Approaches and Methods to Measure Oxidative Stress in Clinical Samples: Research Applications in the Cancer Field - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High Throughput Screening Assessment of Reactive Oxygen Species (ROS) Generation using Dihydroethidium (DHE) Fluorescence Dye - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small-molecule luminescent probes for the detection of cellular oxidizing and nitrating species - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions with 9,10-Dichloroanthracene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Potential of the Anthracene Core

Anthracene and its derivatives are a cornerstone in the development of advanced organic materials, owing to their unique photophysical and electronic properties.[1] Functionalization at the 9 and 10 positions of the anthracene scaffold is a powerful strategy to modulate these properties, leading to the creation of novel materials for organic light-emitting diodes (OLEDs), fluorescent probes, and other optoelectronic applications.[1][2] 9,10-Dichloroanthracene serves as a readily available and versatile precursor for the synthesis of these advanced materials through palladium-catalyzed cross-coupling reactions. This document provides a comprehensive guide to understanding and performing these transformative reactions.

Palladium-catalyzed cross-coupling reactions are a class of powerful synthetic methods that enable the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N) bonds with high efficiency and selectivity under relatively mild conditions.[3] This guide will focus on three key palladium-catalyzed cross-coupling reactions for the derivatization of 9,10-dichloroanthracene: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. For each reaction, we will delve into the mechanistic underpinnings, provide detailed experimental protocols, and discuss the critical parameters that govern success.

The Catalytic Heart: A Unified Mechanism

Palladium-catalyzed cross-coupling reactions, despite their different named variations, largely proceed through a common catalytic cycle. Understanding this fundamental mechanism is key to troubleshooting and optimizing these reactions. The cycle involves the palladium catalyst shuttling between its Pd(0) and Pd(II) oxidation states.[3][4]

The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of 9,10-dichloroanthracene, forming a Pd(II) complex. This is often the rate-limiting step, particularly for the less reactive C-Cl bond compared to C-Br or C-I bonds.[5]

• Transmetalation: The organic group from an organometallic reagent (e.g., organoboron in Suzuki, organotin in Stille, or a copper acetylide in Sonogashira) is transferred to the palladium center, displacing a halide. In the case of the Buchwald-Hartwig amination, this step involves the coordination of the amine and subsequent deprotonation to form a palladium amido complex.[4][6]

• Reductive Elimination: The two organic fragments on the palladium center couple and are expelled from the coordination sphere, forming the desired C-C or C-N bond and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[3][4]

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling.

The Challenge of Double Functionalization: Controlling Selectivity

A key consideration when working with 9,10-dichloroanthracene is controlling the extent of the reaction to achieve either mono- or di-substitution. The relative rates of the second oxidative addition versus the dissociation of the palladium catalyst from the mono-substituted product determine the selectivity. Bulky ancillary ligands on the palladium catalyst can promote overfunctionalization by sterically hindering the dissociation of the catalyst from the initial cross-coupled product, thereby favoring a second intramolecular oxidative addition.[3]

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a highly versatile and widely used method for forming C-C bonds by reacting an organoboron compound (typically a boronic acid) with an organic halide.[7] Its advantages include mild reaction conditions, high functional group tolerance, and the commercial availability of a vast array of boronic acids.

Causality Behind Experimental Choices

• Catalyst and Ligand: For aryl chlorides like 9,10-dichloroanthracene, standard catalysts like Pd(PPh₃)₄ can be effective, but often require higher temperatures. More electron-rich and bulky phosphine ligands can facilitate the challenging oxidative addition to the C-Cl bond, allowing for lower catalyst loadings and milder conditions.[5]

• Base: A base is essential for the transmetalation step. Inorganic bases like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) are commonly used and are effective in promoting the reaction.[7]

• Solvent: A mixture of an organic solvent (like toluene or THF) and water is often employed to dissolve both the organic and inorganic reagents.

Experimental Protocol: Synthesis of 9,10-Di(p-tolyl)anthracene

This protocol describes the synthesis of a 9,10-diarylanthracene derivative via a bis-Suzuki-Miyaura coupling reaction.

Reagent/Parameter	Value
Reactants
9,10-Dichloroanthracene	1.0 mmol
4-Methylphenylboronic acid	2.2 mmol
Catalyst
Pd(PPh₃)₄	0.03 mmol (3 mol%)
Base
Na₂CO₃ (2M aqueous solution)	2.0 mL (4.0 mmol)
Solvent
Toluene	6 mL
THF	6 mL
Conditions
Temperature	85 °C
Reaction Time	3-5 hours
Atmosphere	Inert (Nitrogen or Argon)

Step-by-Step Methodology:

• To a round-bottom flask, add 9,10-dichloroanthracene (1.0 mmol), 4-methylphenylboronic acid (2.2 mmol), toluene (6 mL), and THF (6 mL).

• Degas the mixture by bubbling nitrogen or argon through it for 15-20 minutes.

• Add the 2M aqueous solution of Na₂CO₃ (2.0 mL).

• Add the Pd(PPh₃)₄ catalyst (0.03 mmol) to the reaction mixture.

• Heat the mixture to 85 °C under a nitrogen atmosphere with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water (20 mL) and extract with diethyl ether or ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., hexane or a hexane/ethyl acetate mixture) to afford the desired 9,10-di(p-tolyl)anthracene.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is a powerful method for the formation of C(sp²)-C(sp) bonds, reacting a terminal alkyne with an aryl or vinyl halide.[8] This reaction is particularly valuable for synthesizing conjugated enynes and arylalkynes, which are important building blocks for advanced materials. The reaction is typically co-catalyzed by palladium and a copper(I) salt.[8]

Causality Behind Experimental Choices

• Dual Catalysis: The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst activates the terminal alkyne by forming a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[9]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is crucial. It serves both to deprotonate the terminal alkyne and to neutralize the hydrogen halide byproduct formed during the reaction.[9]

• Ligands: Phosphine ligands, such as triphenylphosphine (PPh₃), are commonly used to stabilize the palladium catalyst.

Experimental Protocol: Synthesis of 9,10-Bis(phenylethynyl)anthracene

This protocol outlines a general procedure for the Sonogashira coupling of 9,10-dichloroanthracene with a terminal alkyne.

Reagent/Parameter	Value
Reactants
9,10-Dichloroanthracene	1.0 mmol
Phenylacetylene	2.2 mmol
Catalysts
Pd(PPh₃)₂Cl₂	0.02 mmol (2 mol%)
Copper(I) iodide (CuI)	0.04 mmol (4 mol%)
Base/Solvent
Triethylamine (Et₃N)	10 mL
Conditions
Temperature	70-80 °C
Reaction Time	4-8 hours
Atmosphere	Inert (Nitrogen or Argon)

Step-by-Step Methodology:

• In a Schlenk flask under an inert atmosphere, dissolve 9,10-dichloroanthracene (1.0 mmol) in triethylamine (10 mL).

• Add Pd(PPh₃)₂Cl₂ (0.02 mmol) and CuI (0.04 mmol) to the solution.

• Stir the mixture at room temperature for 10-15 minutes.

• Add phenylacetylene (2.2 mmol) dropwise via syringe.

• Heat the reaction mixture to 70-80 °C and stir for 4-8 hours, monitoring the progress by TLC.

• After completion, cool the reaction to room temperature.

• Remove the triethylamine under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with saturated aqueous ammonium chloride solution to remove copper salts, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by column chromatography (silica gel, e.g., hexane/dichloromethane gradient) to obtain 9,10-bis(phenylethynyl)anthracene.

Sources

• 1. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | TCI AMERICA [tcichemicals.com]
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• 5. researchgate.net [researchgate.net]
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• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

improving the stability of 9,10-Anthracenediol, diacetate solutions

Welcome to the technical support guide for 9,10-Anthracenediol, diacetate. This document is designed for researchers, scientists, and drug development professionals to provide expert-driven insights into maintaining the stability of solutions containing this compound. We will address common challenges, provide detailed troubleshooting protocols, and explain the underlying chemical principles to ensure the integrity and reproducibility of your experiments.

Part 1: Frequently Asked Questions (FAQs) & Quick Troubleshooting

This section addresses the most common issues encountered when working with 9,10-Anthracenediol, diacetate solutions.

Q1: Why did my clear, colorless 9,10-Anthracenediol, diacetate solution turn yellow or brown?

A1: A color change, typically to yellow or brown, is a primary indicator of chemical degradation. This is most often caused by the oxidation of the anthracenediol core. The parent compound, 9,10-Anthracenediol, is highly susceptible to oxidation, which converts it into anthraquinone derivatives, which are often colored.[1][2] Even with the protecting acetate groups, the core anthracene structure can be vulnerable, especially in the presence of oxygen and light.[1][3]

Q2: I've observed a precipitate forming in my solution over time. What's causing this?

A2: Precipitate formation can result from two main issues:

• Hydrolysis: The diacetate ester groups can be hydrolyzed back to 9,10-Anthracenediol.[4][5] This parent compound may have lower solubility in your chosen solvent compared to the diacetate form, causing it to precipitate out. This reaction is accelerated by the presence of water, even in trace amounts, and can be catalyzed by acids or bases.

• Degradation Products: The products of oxidation or other degradation pathways may be less soluble than the starting material, leading to their precipitation.

Q3: My experimental results are inconsistent. Could solution instability be the cause?

A3: Absolutely. If the concentration of the active compound, 9,10-Anthracenediol, diacetate, is decreasing over time due to degradation, any experiments using that solution will yield inconsistent and non-reproducible results. The appearance of degradation products can also interfere with assays, leading to misleading data.

Q4: What is the single most important factor for maintaining solution stability?

A4: While several factors are critical, the most crucial is the rigorous exclusion of water and oxygen . Water drives hydrolysis of the acetate esters, and oxygen, particularly when combined with light exposure, drives the oxidation of the anthracene core.[1]

Part 2: In-Depth Troubleshooting & Mitigation

This section provides a structured approach to diagnosing and solving stability issues.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting unstable 9,10-Anthracenediol, diacetate solutions.

Caption: Primary degradation pathways.

• Hydrolysis: This is the cleavage of one or both acetate ester bonds by water, yielding acetic acid and 9,10-Anthracenediol. [4]The resulting anthracenediol is often less soluble and is significantly more susceptible to oxidation than the diacetate-protected form.

• Oxidation: The anthracene core can be oxidized, especially when exposed to atmospheric oxygen and light (photo-oxidation). [1]This process is often irreversible and leads to the formation of anthraquinone-type structures, which fundamentally alters the molecule's properties. [6][7]

Part 3: Best Practices & Standard Protocols

Following validated protocols from the outset is the most effective way to ensure solution stability.

Protocol: Preparation of a Stabilized Stock Solution

This protocol details the steps for preparing a stock solution with enhanced stability.

Materials:

• 9,10-Anthracenediol, diacetate (solid) * High-purity, anhydrous solvent (e.g., DMSO, DMF, Dioxane)

• Inert gas (Argon or Nitrogen)

• Antioxidant (e.g., Butylated hydroxytoluene - BHT)

• Sterile, amber glass vials with screw caps and PTFE septa

Procedure:

• Solvent Preparation: Use a freshly opened bottle of anhydrous solvent or a solvent purified through a solvent purification system. To ensure removal of dissolved oxygen, sparge the solvent with a gentle stream of inert gas (Argon or Nitrogen) for 15-20 minutes.

• Vial Preparation: Ensure all glassware is scrupulously clean and dry. Purge the vial that will contain the stock solution with inert gas.

• Weighing: Weigh the required amount of 9,10-Anthracenediol, diacetate solid and, if used, the antioxidant (a typical concentration for BHT is 0.01-0.1%). Perform this step quickly to minimize exposure to atmospheric moisture and oxygen.

• Dissolution: Add the deoxygenated solvent to the solid in the purged vial. Cap the vial immediately. Dissolve the solid completely using gentle agitation or a vortex mixer. A brief sonication in a bath sonicator can be used if solubility is an issue, but avoid overheating.

• Blanketing: Before final sealing, briefly flush the headspace of the vial with inert gas.

• Storage: Seal the vial tightly. For further protection, wrap the cap and neck with Parafilm®. Store the vial upright at the recommended temperature (see Table 2), protected from light.

Data Summary Tables

For quick reference, the following tables summarize key recommendations.

Table 1: Recommended Solvents

Solvent	Properties	Recommended Use
Dimethyl Sulfoxide (DMSO)	Anhydrous grade available, polar aprotic	Ideal for creating high-concentration stock solutions.
Dimethylformamide (DMF)	Anhydrous grade available, polar aprotic	Good alternative to DMSO. Must be high purity as impurities can be reactive.
Dioxane	Anhydrous grade available, non-polar aprotic	Suitable for applications where a non-polar solvent is required.
Ethanol / Water Mixtures	Protic, contains water	Not Recommended. These solvents will promote hydrolysis and should be avoided for stock solutions.

Table 2: Recommended Storage Conditions

Temperature	Atmosphere	Light Condition	Expected Stability
-80°C	Inert Gas Headspace	Dark (in freezer)	Excellent (Long-term) : Ideal for archival storage.
-20°C	Inert Gas Headspace	Dark (in freezer)	Very Good (Medium-term) : Suitable for working stocks.
4°C	Inert Gas Headspace	Dark (in refrigerator)	Good (Short-term) : Acceptable for solutions that will be used within a few days. [8]
Room Temperature	Air	Ambient Light	Poor : Not recommended. Significant degradation can occur rapidly.

Table 3: Common Stabilizing Agents

Stabilizer Type	Example	Mechanism of Action	Typical Concentration
Phenolic Antioxidant	Butylated Hydroxytoluene (BHT)	Free radical scavenger, prevents auto-oxidation. [9][10]	0.01 - 0.1% (w/v)
Vitamin E Analog	Trolox	Potent free radical scavenger, often used in biological systems. [11]	100 µM - 1 mM
Inert Gas	Argon, Nitrogen	Displaces oxygen from the solvent and headspace, preventing oxidation. [12]	N/A (used to create an inert environment)

By implementing these best practices and utilizing the troubleshooting guides, researchers can significantly improve the stability of their 9,10-Anthracenediol, diacetate solutions, leading to more reliable and reproducible experimental outcomes.

References

• Kinetic measurements have been made of the hydrolysis of methylene diacetate and ethylidene diacetate at 25°C in aqueous hydrochloric acid solutions... ACTA CHEMICA SCANDINAVICA, 11 (1957) 247-252. [Link]

• Watch It Happen: Teaching Esterification and Hydrolysis with Fluorescein Diacetate. Journal of Chemical Education. [Link]

• Fluorescein diacetate hydrolysis. Grokipedia. [Link]

• Hydrolysis of fluorescein diacetate to fluorescein in a sodium... ResearchGate. [Link]

• An Enzymatic Oxidation Cascade Converts δ-Thiolactone Anthracene to Anthraquinone in the Biosynthesis of Anthraquinone-Fused Enediynes. JACS Au. [Link]

• 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. National Center for Biotechnology Information. [Link]

• Cooperative hydrolysis of aryl esters on functionalized membrane surfaces and in micellar solutions. RSC Publishing. [Link]

• BIO-BASED ANTIOXIDANTS AND THERMAL STABILIZERS. IntechOpen. [Link]

• SAFETY DATA SHEET. Fisher Scientific. [Link]

• Improved Air Processability of Organic Photovoltaics Using a Stabilizing Antioxidant to Prevent Thermal Oxidation. The Journal of Physical Chemistry C. [Link]

• The oxidation of the highly tumorigenic benz[a]anthracene 3,4-dihydrodiol by rat liver... PubMed. [Link]

• Stabilization of vinyl acetate - US3074912A.

• Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. National Center for Biotechnology Information. [Link]

• 9,10-Anthracenediol, diacetate | C18H14O4 | CID 94838. PubChem. [Link]

• Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics. MDPI. [Link]

• Natural antioxidants as stabilizers for polymers | Request PDF. ResearchGate. [Link]

• Visible-Light-Triggered Quantitative Oxidation of 9,10-Dihydroanthracene to Anthraquinone by O2 under Mild Conditions | Request PDF. ResearchGate. [Link]

• Acetate stabilization of metal nanoparticles and its role in the preparation of metal nanoparticles in ethylene glycol. PubMed. [Link]

• Physical-Chemical Study of Anthracene Selective Oxidation by a Fe(III)-Phenylporhyrin Derivative. MDPI. [Link]

• Recent advances in the syntheses of anthracene derivatives. National Center for Biotechnology Information. [Link]

• Acetate. Wikipedia. [Link]

• US5912389A - Stabilizer and stabilizing method for aqueous aliphatic aldehyde solution.

• 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. ResearchGate. [Link]

• Formulation Composition and Process Affect Counterion for CSP7 Peptide. National Center for Biotechnology Information. [Link]

• 9,10-Anthracenediol | C14H10O2 | CID 21082. PubChem. [Link]

• 9,10-Anthracenediol, 1,4-dihydro- | C14H12O2 | CID 92020. PubChem. [Link]

• Pathway of the degradation process of anthracene to 9, 10 anthraquinone. ResearchGate. [Link]

• 9,10-dihydroanthracene. Organic Syntheses Procedure. [Link]

• CN111018687B - Synthesis method of 9, 10-anthraquinone.

• Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air. PLOS ONE. [Link]

• 11 Pathway of the degradation process of anthracene to 9,10 anthraquinone. ResearchGate. [Link]

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• 3. Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air | PLOS One [journals.plos.org]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 604-66-0|Anthracene-9,10-diyl diacetate|BLD Pharm [bldpharm.com]
• 9. BIO-BASED ANTIOXIDANTS AND THERMAL STABILIZERS [ebrary.net]
• 10. US3074912A - Stabilization of vinyl acetate - Google Patents [patents.google.com]
• 11. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

troubleshooting low fluorescence signals with 9,10-Anthracenediol, diacetate probes

Technical Support Center: 9,10-Anthracenediol, diacetate Probes

A Guide for Researchers, Scientists, and Drug Development Professionals

Understanding the Probe: Mechanism of Action

9,10-Anthracenediol, diacetate is a cell-permeable molecule designed for the detection of intracellular reactive oxygen species (ROS). The probe's fluorescence activation is a two-step process, which is fundamental to understanding any troubleshooting scenario:

• Esterase Cleavage: The diacetate groups make the molecule lipophilic, allowing it to easily cross the plasma membrane into the cell. Once inside, ubiquitous intracellular esterases hydrolyze the acetate groups, releasing the non-fluorescent 9,10-Anthracenediol.[1][2] This step is critical, as it traps the probe within the cell.

• Oxidation by ROS: In the presence of ROS (such as singlet oxygen, hydroxyl radicals, or peroxides), the 9,10-Anthracenediol is oxidized to the highly fluorescent endoperoxide derivative.[3][4][5] The resulting fluorescence intensity is directly proportional to the level of ROS within the cell.

This dual-requirement—healthy esterase activity and the presence of ROS—is the cornerstone of a successful experiment.

Caption: Workflow of 9,10-Anthracenediol, diacetate activation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for the final fluorescent product? While specific instrument settings should always be optimized, the fluorescent product of oxidized 9,10-Anthracenediol typically exhibits an excitation maximum around 370-380 nm and an emission maximum in the blue range of 420-430 nm.[6][7]

Q2: Can this probe be used for fixed cells or cell lysates? No. This assay relies on the activity of intracellular esterases, which are only active in live, metabolically competent cells.[2][8] Fixation or lysis will destroy enzyme activity, preventing the first step of probe activation.

Q3: Is the probe specific to one type of ROS? The probe is considered a broad indicator of oxidative stress. While it is highly reactive with singlet oxygen, it can also be oxidized by other ROS, including hydroxyl radicals and peroxides.[3][9] It is not specific to a single ROS species.

Q4: Why is it important to use phenol red-free media during the experiment? Phenol red exhibits its own fluorescence and can significantly increase background signal, thereby reducing the signal-to-noise ratio of the assay.[10] For optimal results, it is highly recommended to perform probe loading and imaging in clear, serum-free, and phenol red-free media or buffer (e.g., HBSS).

Troubleshooting Guide: From Weak Signals to High Background

This section addresses the most common issues encountered when using 9,10-Anthracenediol, diacetate. A logical troubleshooting workflow is presented below.

Caption: A workflow for diagnosing low fluorescence signals.

Issue 1: The fluorescence signal is very weak or completely absent.

• Potential Cause A: Insufficient Intracellular Esterase Activity

  • Explanation: The first critical step for signal generation is the cleavage of the acetate groups by esterases. If cells are unhealthy, dead, or metabolically compromised, this process will not occur, and the probe will not be activated, regardless of the amount of ROS present.[8]

  • Troubleshooting Steps:

    • Confirm Cell Viability: Use a simple viability stain like Trypan Blue to ensure a healthy cell population (>95% viability) before starting the experiment.[11]

    • Run an Esterase Positive Control: Use a probe like Calcein AM, which also relies on esterase cleavage for fluorescence, to independently verify that the cells have sufficient esterase activity.

    • Optimize Cell Culture Conditions: Ensure cells are in the logarithmic growth phase and are not overly confluent, as this can impact metabolic activity.[12]

• Potential Cause B: Low or No ROS Production

  • Explanation: The probe only becomes fluorescent upon oxidation. If your experimental conditions do not induce oxidative stress, no signal will be generated.

  • Troubleshooting Steps:

    • Incorporate a Positive Control: Always include a condition where cells are treated with a known ROS inducer. This validates that the probe and detection system are working correctly.

    • Example Positive Controls:

      • Hydrogen Peroxide (H₂O₂): Treat cells with 50-200 µM H₂O₂ for 30-60 minutes.

      • Menadione: A redox cycler that generates superoxide. Use at 5-20 µM for 30-60 minutes.

• Potential Cause C: Photobleaching

  • Explanation: The fluorescent endoperoxide product, like many fluorophores, is susceptible to photobleaching—the light-induced, irreversible destruction of the molecule.[13][14] Excessive exposure to the excitation light during focusing or time-lapse imaging can rapidly diminish the signal.[15]

  • Troubleshooting Steps:

    • Minimize Light Exposure: Use the transmitted light (brightfield) channel to find and focus on your cells of interest before switching to the fluorescence channel for image acquisition.[15]

    • Reduce Excitation Intensity: Use the lowest possible lamp or laser power that still provides a detectable signal. Neutral density filters are excellent tools for this.[15]

    • Decrease Exposure Time: Use the shortest camera exposure time possible.

    • Use Anti-Fade Reagents: If mounting cells on slides, use a mounting medium containing an anti-fade reagent.

Issue 2: The background fluorescence is too high.

• Potential Cause A: Extracellular Probe or Media Interference

  • Explanation: Remnant extracellular probe that was not washed away can contribute to background. Furthermore, components in cell culture media, particularly phenol red and serum, are autofluorescent and can obscure the desired signal.[10]

  • Troubleshooting Steps:

    • Perform Thorough Washes: After loading the cells with the probe, wash them at least twice with a warm, clear buffer (like HBSS or PBS) to remove any extracellular probe.

    • Use Imaging Buffer: For the final imaging step, replace the culture medium with a phenol red-free, serum-free medium or a buffered salt solution.[10]

• Potential Cause B: Probe Precipitation or Auto-oxidation

  • Explanation: 9,10-Anthracenediol, diacetate has limited aqueous solubility. If the concentration in the working solution is too high, it can form precipitates that appear as bright, non-cellular fluorescent aggregates. The probe can also auto-oxidize if left in solution and exposed to light for extended periods.

  • Troubleshooting Steps:

    • Prepare Fresh Solutions: Always prepare the final working solution fresh from a concentrated DMSO stock immediately before use. Do not store aqueous working solutions.

    • Check Solubility Limits: Avoid using excessively high probe concentrations. Perform a titration to find the lowest effective concentration.

    • Vortex Thoroughly: Ensure the probe is fully dissolved and mixed when diluting the DMSO stock into your aqueous buffer.

Key Experimental Protocols

Protocol 1: Probe Preparation

• Stock Solution (10 mM): Prepare a stock solution by dissolving the 9,10-Anthracenediol, diacetate powder in high-quality, anhydrous DMSO.

• Aliquoting & Storage: Aliquot the stock solution into small, single-use volumes and store desiccated at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

• Working Solution (1-10 µM): On the day of the experiment, thaw a stock aliquot. Prepare the final working solution by diluting the stock into warm (37°C), serum-free, phenol red-free medium or buffer. Vortex immediately to ensure complete mixing.

Parameter	Recommended Range	Notes
Stock Solvent	Anhydrous DMSO	Water can cause probe hydrolysis.
Stock Concentration	1-10 mM	Higher concentrations may be difficult to dissolve.
Working Concentration	1-10 µM	Must be optimized for your cell type.[16]
Incubation Time	30-60 minutes	Longer times may increase background.
Incubation Temp.	37°C	Optimal for esterase activity.

Protocol 2: Live Cell Staining and Imaging

• Cell Seeding: Seed cells on an appropriate imaging plate or slide (e.g., black-walled, clear-bottom 96-well plates) and allow them to adhere overnight.[10] Ensure they are at an optimal density—typically 70-80% confluency.[11]

• Experimental Treatment: Apply your experimental compounds (e.g., potential drugs or toxins) to the cells for the desired duration. Include appropriate positive (e.g., H₂O₂) and negative (vehicle) controls.

• Probe Loading: Remove the treatment medium. Add the freshly prepared working solution of 9,10-Anthracenediol, diacetate to the cells.

• Incubation: Incubate the cells for 30-60 minutes at 37°C, protected from light.

• Wash: Gently remove the probe solution and wash the cells twice with warm, clear imaging buffer (e.g., HBSS).

• Imaging: Add fresh imaging buffer to the cells. Immediately proceed with imaging on a fluorescence microscope using a suitable UV-excitation filter set (e.g., Ex: 375/28 nm, Em: 460/50 nm).

References

• Fluorescence - Photobleaching - Interactive Tutorial . Molecular Expressions Microscopy Primer. [Link]

• Circumvention of Fluorophore Photobleaching in Fluorescence Fluctuation Experiments: a Beam Scanning Approach . PMC - NIH. [Link]

• Photobleaching Kinetics and Time-Integrated Emission of Fluorescent Probes in Cellular Membranes . MDPI. [Link]

• Photobleaching of Fluorescent Dyes under Conditions Used for Single-Molecule Detection: Evidence of Two-Step Photolysis . ACS Publications. [Link]

• New Advances in the Exploration of Esterases with PET and Fluorescent Probes . MDPI. [Link]

• Membrane Permeable Esterase–Activated Fluorescent Imaging Probe . PMC - NIH. [Link]

• A sensitive and rapid “off–on” fluorescent probe for the detection of esterase and its application in evaluating cell status and discrimination of living cells and dead cells . Analyst (RSC Publishing). [Link]

• Ten Tips for Optimizing Cell-Based Assays . Biocompare. [Link]

• Ultrasensitive fluorescent probe for visual biosensing of esterase activity in living cells and its imaging application . ResearchGate. [Link]

• Practical considerations for the optimization of cell-based imaging workflows and applications . YouTube. [Link]

• Fluorescent Determination of Esterase in Living Cells by A Low-Dosage, Ultra-Sensitive Probe Based on Aggregation Induced Emission (AIE) . Figshare. [Link]

• Optimizing Your Cell Based Assay Performance Key Strategies . Marin Biologic Laboratories. [Link]

• Establishing and optimizing a fluorescence polarization assay . Molecular Devices. [Link]

• Evaluation of Diethyl-3-3′-(9,10-anthracenediyl)bis Acrylate as a Probe for Singlet Oxygen Formation during Photodynamic Therapy . NIH. [Link]

• 9,10-Anthracenediol, diacetate | C18H14O4 | CID 94838 . PubChem. [Link]

• Evaluation of diethyl-3-3'-(9,10-anthracenediyl)bis acrylate as a probe for singlet oxygen formation during photodynamic therapy . PubMed. [Link]

• Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air . Nature. [Link]

• Synthesis of a hydrophilic and non-ionic anthracene derivative, the N, N′-di-(2,3-dihydroxypropyl)-9,10-anthracenedipropanamide as a chemical trap for singlet molecular oxygen detection in biological systems . ResearchGate. [Link]

• Methods for the detection of reactive oxygen species . RSC Publishing. [Link]

• 9,10-Anthracenediol | C14H10O2 | CID 21082 . PubChem. [Link]

• Anthracene Derivative Covalently Immobilized on Sensing Membrane as a Fluorescent Carrier for Water Assay . Acta Chimica Slovenica. [Link]

• 9,10-Anthracenediol, 1,4-dihydro- | C14H12O2 | CID 92020 . PubChem. [Link]

• 9,10-Diphenylanthracene . OMLC. [Link]

Sources

• 1. New Advances in the Exploration of Esterases with PET and Fluorescent Probes | MDPI [mdpi.com]
• 2. Membrane Permeable Esterase–Activated Fluorescent Imaging Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Diethyl-3-3′-(9,10-anthracenediyl)bis Acrylate as a Probe for Singlet Oxygen Formation during Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of diethyl-3-3'-(9,10-anthracenediyl)bis acrylate as a probe for singlet oxygen formation during photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Spectrum [9,10-Diphenyl Anthracene] | AAT Bioquest [aatbio.com]
• 7. Absorption [9,10-Diphenyl Anthracene] | AAT Bioquest [aatbio.com]
• 8. A sensitive and rapid “off–on” fluorescent probe for the detection of esterase and its application in evaluating cell status and discrimination of living cells and dead cells - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. Generating and Detecting Reactive Oxygen Species—Section 18.2 | Thermo Fisher Scientific - HK [thermofisher.com]
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• 11. biocompare.com [biocompare.com]
• 12. marinbio.com [marinbio.com]
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• 14. Circumvention of Fluorophore Photobleaching in Fluorescence Fluctuation Experiments: a Beam Scanning Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - KR [thermofisher.com]
• 16. youtube.com [youtube.com]

optimizing reaction conditions for the synthesis of 9,10-Anthracenediol, diacetate

Welcome to the technical support center for the synthesis of 9,10-Anthracenediol, diacetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your reaction conditions and achieve high-quality results.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 9,10-Anthracenediol, diacetate. Each problem is followed by an analysis of potential causes and actionable solutions.

Problem 1: Low or No Yield of 9,10-Anthracenediol, diacetate

Potential Causes:

• Incomplete Reduction of 9,10-Anthraquinone: The initial reduction of the starting material, 9,10-anthraquinone, to 9,10-anthracenediol is a critical step.[1][2] Incomplete reduction will naturally lead to a low yield of the final diacetate product.

• Degradation of 9,10-Anthracenediol: The intermediate, 9,10-anthracenediol (also known as anthrahydroquinone), is susceptible to oxidation, especially in the presence of air, reverting to the starting anthraquinone.[1][2]

• Inefficient Acetylation: The subsequent acetylation of 9,10-anthracenediol may be incomplete due to suboptimal reaction conditions, such as incorrect temperature, insufficient acetylating agent, or lack of a suitable catalyst.

• Poor Quality of Reagents: The purity of the starting 9,10-anthraquinone, the reducing agent, and the acetylating agent (acetic anhydride) is paramount. Impurities can interfere with the reaction.

Solutions:

• Optimize the Reduction Step:

  • Choice of Reducing Agent: While various reducing agents can be used, sodium dithionite is a common and effective choice for converting 9,10-anthraquinone to 9,10-anthracenediol. Other methods include catalytic hydrogenation.

  • Inert Atmosphere: Conduct the reduction under an inert atmosphere (e.g., nitrogen or argon) to prevent the re-oxidation of the sensitive 9,10-anthracenediol intermediate.[1]

  • Monitoring the Reaction: Use thin-layer chromatography (TLC) to monitor the disappearance of the starting 9,10-anthraquinone.

• Ensure Efficient Acetylation:

  • Excess Acetic Anhydride: Use a molar excess of acetic anhydride to drive the acetylation reaction to completion.

  • Catalyst: A catalytic amount of a base like pyridine or an acid can accelerate the acetylation. A single drop of pyridine is often sufficient for small-scale reactions.[3]

  • Temperature Control: The acetylation is typically performed at room temperature with overnight stirring to ensure the reaction goes to completion.[3]

• Validate Reagent Quality:

  • Use freshly opened or purified reagents. The purity of 9,10-anthraquinone can be checked by its melting point and spectroscopic methods.[4] Acetic anhydride can be distilled if necessary.

Problem 2: Presence of Impurities in the Final Product

Potential Causes:

• Unreacted 9,10-Anthraquinone: A common impurity is the starting material, indicating incomplete reduction.

• Mono-acetylated Byproduct: Incomplete acetylation can result in the formation of 9-acetoxy-10-hydroxyanthracene.

• Oxidation Products: If the reaction is exposed to air, the intermediate 9,10-anthracenediol can be oxidized back to 9,10-anthraquinone.

Solutions:

• Purification Techniques:

  • Column Chromatography: This is a highly effective method for separating the desired diacetate product from unreacted starting material and byproducts. A common eluent system is a mixture of petroleum ether and ethyl acetate.[3]

  • Recrystallization: Recrystallization from a suitable solvent, such as ethanol or ethyl acetate, can be used to obtain highly pure crystals of 9,10-Anthracenediol, diacetate.[3][5]

• Reaction Monitoring and Work-up:

  • TLC Analysis: Regularly monitor the reaction progress by TLC to ensure the complete consumption of starting materials and intermediates.

  • Aqueous Work-up: A thorough aqueous work-up is necessary to remove any water-soluble impurities and excess reagents. Washing the organic layer with brine can help to remove residual water.[3]

Problem 3: Difficulty in Isolating and Purifying the Product

Potential Causes:

• Product Solubility: The product may have solubility characteristics that make crystallization challenging.

• Oily Product: The crude product may be an oil instead of a solid, complicating isolation.

Solutions:

• Optimize Crystallization:

  • Solvent Screening: Experiment with different solvents or solvent mixtures for recrystallization.

  • Slow Cooling: Allow the saturated solution to cool slowly to promote the formation of well-defined crystals.

  • Seed Crystals: If available, adding a small seed crystal of the pure product can induce crystallization.

• Handling Oily Products:

  • Trituration: If the product is an oil, try triturating it with a non-polar solvent like hexane or petroleum ether to induce solidification.

  • Chromatography: If solidification is unsuccessful, column chromatography is the preferred method for purification.

II. Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the synthesis of 9,10-Anthracenediol, diacetate?

A1: The synthesis is a two-step process:

• Reduction: 9,10-Anthraquinone is first reduced to 9,10-anthracenediol. This involves the addition of two hydrogen atoms across the two carbonyl groups of the anthraquinone core.[2]

• Acetylation: The hydroxyl groups of the resulting 9,10-anthracenediol are then esterified using an acetylating agent, typically acetic anhydride, to form the diacetate ester.[6]

Q2: What are the key safety precautions to consider during this synthesis?

A2:

• Acetic Anhydride: Acetic anhydride is corrosive and a lachrymator. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Pyridine: Pyridine is a flammable and toxic liquid. Use it in a fume hood and avoid inhalation or skin contact.

• Solvents: Organic solvents such as dichloromethane, ethyl acetate, and petroleum ether are flammable. Avoid open flames and ensure proper ventilation.

Q3: How can I effectively monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is the most common and effective method. By spotting the reaction mixture alongside the starting material on a TLC plate and eluting with an appropriate solvent system (e.g., petroleum ether/ethyl acetate), you can visualize the consumption of the starting material and the formation of the product. The different components will have different Rf values.

Q4: What are the expected spectroscopic characteristics of 9,10-Anthracenediol, diacetate?

A4: The structure of 9,10-Anthracenediol, diacetate can be confirmed using various spectroscopic techniques:

• ¹H NMR: Expect to see signals corresponding to the aromatic protons of the anthracene core and a characteristic singlet for the methyl protons of the two acetate groups.

• ¹³C NMR: The spectrum will show signals for the aromatic carbons and the carbonyl and methyl carbons of the acetate groups.

• IR Spectroscopy: Look for a strong absorption band corresponding to the C=O stretching of the ester groups.

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₁₈H₁₄O₄, MW: 294.30 g/mol ).[6][7]

III. Experimental Protocol and Data

Standard Protocol for the Synthesis of 9,10-Anthracenediol, diacetate

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

Materials:

• 9,10-Anthraquinone

• Sodium Dithionite

• Acetic Anhydride

• Pyridine

• Dichloromethane (DCM)

• Ethyl Acetate (EtOAc)

• Petroleum Ether

• Water

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reduction of 9,10-Anthraquinone:

  • In a round-bottom flask under an inert atmosphere, dissolve 9,10-anthraquinone in a suitable solvent (e.g., a mixture of water and an organic solvent).

  • Slowly add sodium dithionite in portions until the characteristic color of the anthraquinone disappears, indicating the formation of 9,10-anthracenediol.

  • Monitor the reaction by TLC.

• Acetylation of 9,10-Anthracenediol:

  • To the solution containing 9,10-anthracenediol, add dichloromethane.

  • Add an excess of acetic anhydride followed by a catalytic amount of pyridine (e.g., one drop).[3]

  • Stir the reaction mixture at room temperature overnight.[3]

• Work-up and Purification:

  • Evaporate the solvent under reduced pressure.[3]

  • Dissolve the crude product in ethyl acetate and wash with water and then with brine.[3]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[3]

  • Purify the residue by column chromatography on silica gel using a petroleum ether/ethyl acetate gradient as the eluent.[3]

  • Further purification can be achieved by recrystallization from ethyl acetate to obtain colorless crystals.[3]

Data Summary Table

Parameter	Value	Reference
Molecular Formula	C₁₈H₁₄O₄	[6]
Molecular Weight	294.30 g/mol	[6][7]
Appearance	White solid / Colorless crystals	[3]
Common Eluent for Chromatography	Petroleum ether / Ethyl acetate	[3]

IV. Visualizing the Workflow

Reaction Workflow Diagram

Caption: Workflow for the synthesis of 9,10-Anthracenediol, diacetate.

V. References

• Zhang, J.-J., Yin, C.-X., & Huo, F.-J. (2013). 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 5), o788. [Link]

• PubChem. (n.d.). 9,10-Anthracenediol, diacetate. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2024). 9,10-Dihydroxyanthracene. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 9,10-Anthracenedione. In NIST Chemistry WebBook. Retrieved from [Link]

• Organic Syntheses. (n.d.). 9,10-dihydroanthracene. Retrieved from [Link]

• Moldb. (n.d.). 604-66-0 | Anthracene-9,10-diyl diacetate. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 9,10-Dihydroxyanthracene - Wikipedia [en.wikipedia.org]
• 3. 9,10-Dioxo-9,10-di­hydro­anthracene-1,4-diyl di­acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 9,10-Anthracenedione [webbook.nist.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 9,10-Anthracenediol, diacetate | C18H14O4 | CID 94838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 604-66-0 | Anthracene-9,10-diyl diacetate - Moldb [moldb.com]

Technical Support Center: Purification of 9,10-Anthracenediol, diacetate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering common issues in the purification of 9,10-Anthracenediol, diacetate (also known as 9,10-diacetoxyanthracene). We will move beyond simple procedural lists to explain the underlying chemical principles, ensuring you can make informed decisions to troubleshoot and optimize your purification workflow.

Introduction: The Chemistry of the Challenge

9,10-Anthracenediol, diacetate is typically synthesized by the acetylation of 9,10-Anthracenediol. This precursor is, in turn, generated from the reduction of 9,10-Anthracenedione.[1][2] While the synthesis appears straightforward, the purification process is fraught with potential pitfalls. The stability of the anthracene core and the lability of the acetate ester groups are central to the challenges encountered. The primary impurities often include unreacted 9,10-Anthracenediol, the mono-acetylated intermediate, and the re-oxidized starting material, 9,10-Anthracenedione.[3] Understanding the interplay between these species is critical for successful purification.

The diagram below illustrates the core chemical transformations and potential degradation pathways that complicate purification.

Caption: Synthesis and Degradation Pathway of 9,10-Anthracenediol, diacetate.

Troubleshooting and FAQs

This section addresses specific issues in a question-and-answer format, providing both the probable cause and a recommended course of action.

Q1: My final product is yellow or brown, not the expected white or off-white solid. What happened?

A1: This is a classic sign of contamination with oxidized species.

• Primary Cause: The precursor, 9,10-Anthracenediol (anthrahydroquinone), is highly susceptible to atmospheric oxygen, readily oxidizing back to the intensely colored 9,10-Anthracenedione.[2] If your acetylation reaction was incomplete or if any diol was regenerated via hydrolysis during workup, it can quickly oxidize.

• Troubleshooting Steps:

  • Inert Atmosphere: When preparing the 9,10-Anthracenediol precursor, work under an inert atmosphere (nitrogen or argon) to prevent premature oxidation.

  • Complete Acetylation: Ensure the acetylation reaction goes to completion. Monitor by Thin Layer Chromatography (TLC) until the 9,10-Anthracenediol spot has completely disappeared.

  • Degassed Solvents: Use solvents that have been degassed or freshly distilled to remove dissolved oxygen, especially during the workup and extraction phases.

  • Purification: Column chromatography is highly effective at removing the more polar and colored 9,10-Anthracenedione impurity.

Q2: My overall yield is very low after purification. Where could my product have gone?

A2: Product loss often occurs due to the chemical instability of the diacetate ester, particularly its susceptibility to hydrolysis.

• Primary Cause: The acetate groups can be hydrolyzed back to the diol, especially in the presence of water with acidic or basic catalysts. Silica gel used in column chromatography is weakly acidic and can catalyze this hydrolysis, causing product loss directly on the column.

• Troubleshooting Steps:

  • Anhydrous Conditions: Use anhydrous solvents for your workup and chromatography. Dry your crude extract thoroughly with a drying agent like Na₂SO₄ or MgSO₄ before concentrating.

  • Neutralize Silica Gel: If you observe significant streaking or product loss on a silica gel column, consider neutralizing the silica. This can be done by preparing the column slurry in the mobile phase containing a small amount (0.1-1%) of a non-nucleophilic base like triethylamine.

  • Aqueous Workup: Keep the aqueous workup steps brief and use neutral pH washes (e.g., brine) where possible. Avoid strong acids or bases.

  • Alternative Stationary Phases: If hydrolysis on silica remains a problem, consider using a less acidic stationary phase, such as neutral alumina.

Q3: I'm struggling to get my product to crystallize. It keeps oiling out or remains a sticky solid.

A3: This is typically caused by persistent impurities that disrupt the formation of a stable crystal lattice.

• Primary Cause: The most common culprits are residual solvents, unreacted acetic anhydride, or structurally similar impurities like the mono-acetylated intermediate, which have different crystal packing requirements.

• Troubleshooting Steps:

  • Pre-Purification: Always perform column chromatography before attempting recrystallization. This will remove the majority of impurities that inhibit crystallization.

  • Solvent Selection: Choose an appropriate recrystallization solvent system. A single solvent like ethyl acetate has been reported to yield colorless crystals.[4] Alternatively, a solvent/anti-solvent system can be effective. A good starting point is dissolving the compound in a minimal amount of a good solvent (e.g., dichloromethane or ethyl acetate) and slowly adding a poor solvent (e.g., hexane or petroleum ether) until persistent turbidity is observed, then warming to redissolve and cooling slowly.

  • High Vacuum Drying: Ensure your pre-crystallization material is thoroughly dried under a high vacuum to remove all traces of chromatography solvents.

  • Seeding: If you have a small amount of pure crystalline product from a previous batch, use a seed crystal to initiate crystallization.

Q4: My spots are streaking or poorly separated on the chromatography column.

A4: This points to issues with your chromatography technique or interactions between your compound and the stationary phase.

• Primary Cause: Poor separation can result from an incorrect mobile phase polarity, column overloading, or on-column decomposition (hydrolysis).

• Troubleshooting Steps:

  • TLC Optimization: Perfect your solvent system using TLC before running a column. A reported system for a related compound is petroleum ether/ethyl acetate (2:1, v/v), which should provide a good starting point.[4] Aim for an Rf value of ~0.3-0.4 for your target compound for optimal column separation.

  • Loading Capacity: Do not overload the column. A general guideline is to use a mass ratio of silica gel to crude product of at least 50:1.

  • Gradient Elution: If your product and a key impurity have very similar polarities, use a shallow gradient elution. Start with a low polarity mobile phase and gradually increase the percentage of the more polar solvent.

  • Sample Loading: Load your sample onto the column in a minimal volume of solvent to ensure a tight starting band.

Caption: Troubleshooting Logic Flowchart for Purification Issues.

Key Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol assumes the presence of less polar impurities (e.g., residual anthracene) and more polar impurities (e.g., 9,10-Anthracenediol, 9,10-Anthracenedione).

• TLC Analysis: Develop a TLC solvent system. A good starting point is 4:1 Hexane:Ethyl Acetate. Adjust the ratio until the product Rf is ~0.35.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude 9,10-Anthracenediol, diacetate in a minimal amount of dichloromethane or the mobile phase. Carefully add the solution to the top of the silica bed.

• Elution: Begin eluting with the mobile phase. If impurities are close to the product spot, a shallow gradient can be employed (e.g., starting with 9:1 Hexane:EtOAc and slowly increasing the EtOAc concentration).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Compound	Hypothetical Rf (4:1 Hexane:EtOAc)	Notes
9,10-Anthracenedione	~0.50	More polar than product, often yellow.
9,10-Anthracenediol, diacetate	~0.35	Target Compound.
Mono-acetylated Intermediate	~0.20	A potential polar impurity.
9,10-Anthracenediol	~0.05 - 0.10	Very polar, may stick to the baseline.

Table 1: Example TLC profile for reaction mixture analysis.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place a small amount of the column-purified product in a test tube. Add a potential solvent (e.g., Ethyl Acetate) dropwise while warming until the solid dissolves.

• Dissolution: Transfer the bulk of the purified product to an Erlenmeyer flask and add the minimum amount of hot solvent required for complete dissolution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, transfer the flask to an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of ice-cold solvent.

• Drying: Dry the crystals thoroughly under a high vacuum to remove all residual solvent.

References

• Gong, G., Zhang, Y., & Wang, Y. (2013). 9,10-Dioxo-9,10-dihydroanthracene-1,4-diyl diacetate. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1088. [Link]

• PubChem. (n.d.). 9,10-Anthracenediol, diacetate. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• PubChem. (n.d.). 9,10-Anthracenediol. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Bouas-Laurent, H., & Desvergne, J.-P. (2001). Synthesis of Substituted 9,10-Dihydroanthracenes by the Reduction of Anthraquinones in Hydriodic Acid. In Organic Photochemistry and Photophysics. (Vol. 1, pp. 233-365). Marcel Dekker.

• Wikipedia contributors. (2024, October 21). 9,10-Dihydroxyanthracene. In Wikipedia, The Free Encyclopedia. Retrieved 16:30, January 16, 2026, from [Link]

• National Institute of Standards and Technology. (n.d.). 9,10-Anthracenedione. In NIST Chemistry WebBook. Retrieved January 16, 2026, from [Link]

• Organic Syntheses. (n.d.). 9,10-dihydroanthracene. Organic Syntheses Procedure. Retrieved January 16, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 9,10-Dihydroxyanthracene - Wikipedia [en.wikipedia.org]
• 3. 9,10-Anthracenedione [webbook.nist.gov]
• 4. 9,10-Dioxo-9,10-di­hydro­anthracene-1,4-diyl di­acetate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Degradation Pathways of 9,10-Dibutoxyanthracene and Related Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation pathways of 9,10-dibutoxyanthracene and related polycyclic aromatic hydrocarbons (PAHs). This guide provides in-depth technical information, troubleshooting advice, and detailed protocols to support your experimental work. Our goal is to empower you with the knowledge to anticipate challenges, interpret your results accurately, and advance your research with confidence.

Section 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the degradation of 9,10-dibutoxyanthracene and related aromatic compounds.

Question: What are the primary degradation pathways for 9,10-dibutoxyanthracene?

Answer: The degradation of 9,10-dibutoxyanthracene is primarily initiated by photodegradation in the presence of light and oxygen.[1] This process involves the formation of a transient endoperoxide species across the 9 and 10 positions of the anthracene core.[1] This endoperoxide can then undergo further thermal or photochemical decomposition to yield a variety of secondary products. While photodegradation is the most studied pathway for this specific compound, related PAHs are also susceptible to chemical oxidation and microbial degradation .[2][3][4]

Question: Why is studying the degradation of these compounds important?

Answer: 9,10-Dibutoxyanthracene and its analogs are utilized in various applications, including as photosensitizers in photopolymerization.[1] Understanding their degradation pathways is crucial for several reasons:

• Product Stability and Performance: Degradation can affect the shelf-life and efficacy of materials incorporating these compounds.

• Environmental Fate: As derivatives of PAHs, understanding their environmental persistence and transformation is essential for assessing their ecological impact.[5]

• Toxicology: Degradation products may have different toxicological profiles than the parent compound. Some PAH metabolites are known to be carcinogenic.[4]

Question: What are the key factors influencing the rate of photodegradation?

Answer: The rate of photodegradation is influenced by several factors:

• Light Intensity and Wavelength: The energy and wavelength of the light source are critical. 9,10-Dibutoxyanthracene typically absorbs in the UVA region (315-400 nm).

• Oxygen Concentration: The presence of molecular oxygen is necessary for the formation of the endoperoxide intermediate.[1]

• Solvent: The choice of solvent can affect the lifetime of singlet oxygen, a key reactive species in the photodegradation process, thereby influencing the degradation rate.

• Presence of Quenchers or Sensitizers: Other molecules in the system can either inhibit (quench) or accelerate (sensitize) the photodegradation process.

Question: What are the general mechanisms of chemical and microbial degradation for related PAHs?

Answer:

• Chemical Oxidation: This often involves the use of strong oxidizing agents like ozone, Fenton's reagent (a mixture of hydrogen peroxide and an iron catalyst), or permanganate.[6] These reagents generate highly reactive species, such as hydroxyl radicals, that can attack the aromatic rings, leading to ring cleavage and the formation of smaller, more oxidized compounds.[4]

• Microbial Degradation: A wide range of bacteria and fungi can utilize PAHs as a source of carbon and energy.[2][3] The initial step in aerobic microbial degradation typically involves the enzymatic incorporation of oxygen into the aromatic ring by dioxygenases, forming dihydrodiols.[3] These intermediates are then further metabolized through various pathways, ultimately leading to mineralization (conversion to CO₂ and water).[3]

Section 2: Troubleshooting Guide for Experimental Workflows

This section provides practical advice for overcoming common challenges encountered during the study of degradation pathways.

Photodegradation Experiments

Question: My photodegradation reaction is proceeding much slower than expected. What are the possible causes and solutions?

Answer:

• Cause 1: Inadequate Light Source. The emission spectrum of your lamp may not sufficiently overlap with the absorption spectrum of your compound.

  • Solution: Verify the lamp's specifications and ensure it emits in the appropriate wavelength range for 9,10-dibutoxyanthracene (typically 360-400 nm). Use a spectrometer to measure the lamp's output if possible.

• Cause 2: Low Oxygen Concentration. Insufficient dissolved oxygen will limit the formation of the endoperoxide intermediate.

  • Solution: Ensure your reaction vessel is open to the air or sparge the solution with air or oxygen before and during the experiment. For reproducible results, consider using a sealed vessel with a known headspace of air.

• Cause 3: Presence of Quenchers. Trace impurities in your solvent or on your glassware can quench the excited state of the anthracene derivative or singlet oxygen.

  • Solution: Use high-purity solvents and thoroughly clean all glassware. Consider running a control experiment with a known photosensitizer and quencher to validate your experimental setup.

Question: I am seeing multiple, unidentified peaks in my HPLC chromatogram after the photodegradation experiment. How can I identify them?

Answer:

• Approach 1: LC-MS Analysis. The most direct way to identify unknown degradation products is to use Liquid Chromatography-Mass Spectrometry (LC-MS). The mass spectrometer will provide the molecular weight of each component, which is crucial for proposing potential structures. Fragmentation patterns from MS/MS can provide further structural information.

• Approach 2: Comparison to Standards. Based on the known photodegradation pathway, you can hypothesize the structures of the primary and secondary degradation products. If standards of these compounds are available, you can compare their retention times and UV-Vis spectra to your unknown peaks. The primary intermediate for 9,10-dibutoxyanthracene is the endoperoxide.[1]

• Approach 3: Isolation and NMR Spectroscopy. For major degradation products, you may be able to isolate them using preparative HPLC or column chromatography. Subsequent analysis by Nuclear Magnetic Resonance (NMR) spectroscopy can provide definitive structural elucidation.

Chemical Oxidation Experiments

Question: My chemical oxidation of a PAH is not going to completion, or I am observing the formation of unexpected side products.

Answer:

• Cause 1: Insufficient Oxidant. The stoichiometry of the reaction may require a larger excess of the oxidizing agent.

  • Solution: Increase the molar ratio of the oxidant to the PAH. Monitor the reaction progress over time to determine the optimal concentration.

• Cause 2: Incorrect pH. The reactivity of many oxidizing agents, such as Fenton's reagent, is highly pH-dependent.

  • Solution: Adjust the pH of your reaction mixture to the optimal range for your chosen oxidant. For Fenton's reagent, this is typically in the acidic range (pH 2-4).

• Cause 3: Side Reactions. The high reactivity of the oxidizing species can lead to non-selective reactions with the solvent or other components in your mixture, as well as over-oxidation of the target molecule.[7]

  • Solution: Consider using a less reactive oxidant or performing the reaction at a lower temperature to improve selectivity. Proper quenching of the reaction at the desired time point is also critical.

Microbial Degradation Experiments

Question: My microbial culture is not degrading the target PAH.

Answer:

• Cause 1: Inappropriate Microbial Strain. The selected microorganism may not possess the necessary enzymatic machinery to degrade the specific PAH.

  • Solution: Use a microbial strain or consortium known to degrade the target PAH. You can isolate potent degraders from contaminated sites.[8]

• Cause 2: Poor Bioavailability. PAHs are often hydrophobic and have low water solubility, which limits their availability to microorganisms in aqueous culture media.[2]

  • Solution: Consider adding a non-ionic surfactant to increase the solubility of the PAH. However, be aware that some surfactants can be toxic to microorganisms or serve as a preferential carbon source.[2] Another approach is to coat the PAH onto a solid support to increase the surface area for microbial colonization.

• Cause 3: Sub-optimal Culture Conditions. Factors such as pH, temperature, nutrient availability, and oxygen levels can significantly impact microbial activity.[9]

  • Solution: Optimize these parameters for your specific microbial strain. Ensure the culture medium contains all necessary macro- and micronutrients for microbial growth. For aerobic degradation, ensure adequate aeration by shaking the culture or sparging with air.[3]

Section 3: Experimental Protocols and Data

This section provides detailed step-by-step methodologies for key experiments and presents relevant quantitative data in a structured format.

Protocol for Photodegradation of 9,10-Dibutoxyanthracene

This protocol outlines a general procedure for studying the photodegradation of 9,10-dibutoxyanthracene in a laboratory setting.

Materials:

• 9,10-Dibutoxyanthracene

• High-purity solvent (e.g., acetonitrile, dichloromethane)

• Quartz cuvettes or reaction vessel

• UV lamp with a peak emission in the 360-400 nm range

• Magnetic stirrer and stir bar

• HPLC system with a UV-Vis or fluorescence detector

• Syringe filters (0.22 µm)

Procedure:

• Solution Preparation: Prepare a stock solution of 9,10-dibutoxyanthracene in the chosen solvent at a known concentration (e.g., 100 µM).

• Reaction Setup: Transfer a specific volume of the stock solution into the quartz reaction vessel. Place a small stir bar in the vessel and place it on a magnetic stirrer. Position the UV lamp at a fixed distance from the reaction vessel.

• Initiation of Photodegradation: Turn on the magnetic stirrer to ensure the solution is well-mixed. Start the UV lamp to initiate the photodegradation reaction.

• Sampling: At predetermined time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw a small aliquot of the reaction mixture.

• Sample Preparation for Analysis: Immediately filter the aliquot through a syringe filter to remove any potential particulates. Dilute the sample as necessary for HPLC analysis.

• HPLC Analysis: Inject the prepared sample onto the HPLC system. Use a suitable C18 column and a mobile phase gradient (e.g., acetonitrile and water) to separate the parent compound from its degradation products.

• Data Analysis: Quantify the peak area of 9,10-dibutoxyanthracene at each time point. Plot the concentration or peak area as a function of time to determine the degradation kinetics.

Protocol for Chemical Oxidation of Anthracene (as a related compound)

This protocol describes the oxidation of anthracene to anthraquinone using chromium trioxide, a common laboratory procedure.

Materials:

• Anthracene

• Glacial acetic acid

• Chromium trioxide (CrO₃)

• Water

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Ice bath

• Filtration apparatus

Procedure:

• Dissolve Anthracene: In a round-bottom flask, dissolve 0.5 g of anthracene in 5 mL of glacial acetic acid.[10]

• Prepare Oxidant Solution: In a separate container, carefully dissolve 1 g of CrO₃ in 1 mL of water and then add 2.5 mL of glacial acetic acid.[10]

• Reaction Setup: Assemble a reflux apparatus with the round-bottom flask containing the anthracene solution.

• Addition of Oxidant: Slowly add the chromium trioxide solution through the top of the condenser into the anthracene solution.[10]

• Heating: Heat the reaction mixture under reflux for approximately 10 minutes.[10]

• Precipitation: After cooling the reaction mixture, pour it into about 10 mL of cold water in an ice bath to precipitate the product.[10]

• Isolation and Purification: Collect the solid product by filtration and wash it with water.[10] The crude anthraquinone can be further purified by recrystallization from a suitable solvent like ethanol or acetic acid.

Protocol for Microbial Degradation of PAHs

This protocol provides a general framework for assessing the ability of a bacterial culture to degrade a target PAH.

Materials:

• Bacterial strain or consortium capable of PAH degradation

• Minimal salts medium

• Target PAH (e.g., phenanthrene, anthracene)

• Organic solvent (e.g., acetone, dimethylformamide) for preparing PAH stock solution

• Sterile culture flasks

• Shaking incubator

• GC-MS or HPLC system for analysis

Procedure:

• Prepare PAH Stock Solution: Dissolve the PAH in a minimal amount of a suitable organic solvent to create a concentrated stock solution.

• Prepare Culture Medium: Prepare the minimal salts medium and dispense it into sterile culture flasks.

• Add PAH: Add a specific volume of the PAH stock solution to the culture flasks to achieve the desired final concentration. It is advisable to allow the solvent to evaporate before adding the liquid medium to minimize solvent toxicity to the bacteria.

• Inoculation: Inoculate the flasks with the bacterial culture. Include a non-inoculated control flask to account for abiotic losses of the PAH.

• Incubation: Incubate the flasks in a shaking incubator at the optimal temperature and shaking speed for the bacterial strain.[8]

• Sampling: At regular intervals, aseptically remove samples from the flasks for analysis.

• Extraction: Extract the remaining PAH from the culture medium using a suitable organic solvent (e.g., hexane, dichloromethane).

• Analysis: Analyze the extracts by GC-MS or HPLC to quantify the concentration of the parent PAH.

• Data Analysis: Plot the concentration of the PAH over time to determine the degradation rate.

Quantitative Data on Degradation

The following table summarizes kinetic data for the degradation of 9,10-dibutoxyanthracene and related compounds under various conditions.

Compound	Degradation Method	Conditions	Rate Constant / Half-life	Reference
9,10-Dibutoxyanthracene	Photodegradation	In N-Methyl-2-pyrrolidone (NMP) with 300-800 nm light (550 mW/cm²)	-	[11]
9,10-Dibutoxyanthracene	Photodegradation	In various solvents, irradiated at 385 nm (122 mW/cm²)	Varies with solvent	[1]
Anthracene	Chemical Oxidation	With hydroxyl radicals	Activation Energy = 51.3 kJ/mol	[12]
Phenanthrene	Microbial Degradation	By Mycobacterium sp.	-	[13]
Anthracene	Microbial Degradation	By Mycobacterium sp.	-	[13]

Section 4: Visualizing Degradation Pathways and Workflows

Visual representations of complex processes can greatly enhance understanding. The following diagrams, generated using Graphviz, illustrate key degradation pathways and experimental workflows.

Photodegradation Pathway of 9,10-Dibutoxyanthracene

Caption: Photodegradation of 9,10-dibutoxyanthracene.

General Workflow for Analyzing Degradation Products

Caption: Workflow for degradation product analysis.

Simplified Microbial Degradation Pathway of PAHs

Caption: Aerobic microbial degradation of PAHs.

References

• Agilent Technologies. (n.d.). GC Troubleshooting Guide Poster. Retrieved from [Link]

• Das, N., & Chandran, P. (2011). Microbial degradation of polycyclic aromatic hydrocarbons. Polish Journal of Environmental Studies, 20(3), 557-567.
• Das, N., & Chandran, P. (2011). Microbial degradation of polycyclic aromatic hydrocarbons. Frontiers in Microbiology, 2, 139.
• Ghosal, D., Ghosh, S., Dutta, T. K., & Ahn, Y. (2016). Current state of knowledge in microbial degradation of polycyclic aromatic hydrocarbons (PAHs): a review. Frontiers in microbiology, 7, 1369.
• Haritash, A. K., & Kaushik, C. P. (2009). Biodegradation aspects of polycyclic aromatic hydrocarbons (PAHs): a review.
• Mojiri, A., Zhou, J. L., Ohashi, A., Ozaki, N., & Kindaichi, T. (2020). Polycyclic aromatic hydrocarbons: Sources, toxicity, and remediation approaches.
• Seto, R., Sato, A., Iuchi, K., Himori, S., & Gotoh, H. (2022). Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air. PloS one, 17(3), e0263526.
• Díaz-Uribe, C., Vallejo, W., & Quintero, C. (2020). Physical-Chemical Study of Anthracene Selective Oxidation by a Fe(III)-Phenylporhyrin Derivative.
• van Herwijnen, R., Springael, D., Slot, P., Govers, H. A., & Parsons, J. R. (2003). Degradation of phenanthrene, fluoranthene, and pyrene by a Mycobacterium sp. strain LB501T. FEMS microbiology letters, 223(1), 111-117.

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Seto, R., Sato, A., Iuchi, K., Himori, S., & Gotoh, H. (2022). Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air. PLOS ONE, 17(3), e0263526. [Link]

• Moody, J. D., Freeman, J. P., Fu, P. P., & Cerniglia, C. E. (2001). Degradation of phenanthrene and anthracene by cell suspensions of Mycobacterium sp. strain PYR-1. Applied and environmental microbiology, 67(4), 1476-1483.

• Díaz-Uribe, C., Vallejo, W., & Quintero, C. (2020). Physical-Chemical Study of Anthracene Selective Oxidation by a Fe(III)-Phenylporhyrin Derivative. Catalysts, 10(1), 59. [Link]

• Mojiri, A., Zhou, J., Ohashi, A., Ozaki, N., & Kindaichi, T. (2020). Polycyclic aromatic hydrocarbons: Sources, toxicity, and remediation approaches. Journal of Hazardous Materials, 384, 121327. [Link]

• Lu, X., Zhang, T., Ma, Y., & Fang, H. H. (2011). Bacterial degradation of aromatic compounds. Biotechnology advances, 29(1), 1-12.

• Agilent Technologies. (n.d.). GC Troubleshooting Guide Poster. Retrieved from [Link]

• Moore, D. E. (2021). Standardization of kinetic studies of photodegradation reactions.
• Salahaddin University – Erbil. (2024). EXPERIMENT (13)

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). ToxFAQs™ for Polycyclic Aromatic Hydrocarbons (PAHs). Retrieved from [Link]

• Das, N., & Chandran, P. (2024). The Degradation of Polycyclic Aromatic Hydrocarbons by Biological Electrochemical System: A Mini-Review. Applied Sciences, 14(17), 7189.
• Liu, S., et al. (2024). Study and Modification of the Polycyclic Aromatic Hydrocarbon Degradation Gene Cluster in Burkholderia sp. FM-2. International Journal of Molecular Sciences, 25(17), 9481.

• Seto, R., Sato, A., Iuchi, K., Himori, S., & Gotoh, H. (2022). Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air. PLOS ONE, 17(3), e0263526. [Link]

• Nguyen, C. H., & Juang, R. S. (2021). Mechanistic insights into photodegradation of organic dyes using heterostructure photocatalysts. Journal of Environmental Chemical Engineering, 9(5), 106142.

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Wang, Y., et al. (2023). Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system. Proceedings of the National Academy of Sciences, 120(23), e2221868120.
• Zhang, X., et al. (2016). Biodegradation of polycyclic aromatic hydrocarbons (PAHs) by bacterial mixture. Environmental Science and Pollution Research, 23(19), 19480-19488.

• Zhang, X., et al. (2023). Proposed research design for evaluation of PAH degradation. ResearchGate. Retrieved from [Link]

• Vaishnave, P., & Kumar, A. (2012). Photocatalytic degradation of organic pollutants: Mechanisms and kinetics.
• Herrmann, H., et al. (2019). Oxidation of substituted aromatic hydrocarbons in the tropospheric aqueous phase: kinetic mechanism development and modelling. Faraday discussions, 214, 591-620.
• Li, J., et al. (2024). Oxidation of Polycyclic Aromatic Hydrocarbons (PAHs) Triggered by a Photochemical Synergistic Effect between High- and Low-Molecular-Weight PAHs. Environmental Science & Technology.

• LibreTexts. (2024, March 24). 16.9: Oxidation of Aromatic Compounds. Retrieved from [Link]

• Google Patents. (n.d.). CN113880698B - Preparation method of 9, 10-dibutoxyanthracene.
• Yuan, J., Bennett, B. D., & Rabinowitz, J. D. (2012). Metabolite measurement: pitfalls to avoid and practices to follow. Annual review of biochemistry, 81, 215-238.
• Haritash, A. K., & Kaushik, C. P. (2009). Microbial biodegradation of polyaromatic hydrocarbons. FEMS Microbiology Reviews, 33(2), 320-340.
• The University of Northern Colorado. (n.d.). Chromatographic analysis of fatty acids using 9-chloromethyl-anthracene and 2-bromomethyl-anthraquinone.

• G-M-I, Inc. (2025, March 18). Troubleshooting Guide for HPLC Detectors: Tips and Tricks. Retrieved from [Link]

• Zhang, L., et al. (2019). Investigation of the photocatalytic performance, mechanism, and degradation pathways of Rhodamine B with Bi2O3 microrods under visible-light irradiation.
• Kumpulainen, T., et al. (2021).
• Kim, K. H., Jahan, S. A., Kabir, E., & Brown, R. J. (2013). Toxicities of polycyclic aromatic hydrocarbons for aquatic animals.

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• 3. Frontiers | Current State of Knowledge in Microbial Degradation of Polycyclic Aromatic Hydrocarbons (PAHs): A Review [frontiersin.org]
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Technical Support Center: Enhancing the Quantum Yield of 9,10-Anthracenediol, Diacetate Derivatives

Welcome to the technical support center for 9,10-Anthracenediol, diacetate and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for maximizing the fluorescence quantum yield of these compounds in your experiments. As Senior Application Scientists, we have structured this guide to move from foundational knowledge to advanced problem-solving, ensuring you can diagnose issues and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common questions encountered when working with the photophysical properties of anthracene derivatives.

Q1: What is fluorescence quantum yield (Φf) and why is it a critical parameter for my experiments?

A1: The fluorescence quantum yield (Φf) is a fundamental measure of a fluorophore's efficiency. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[1] A high quantum yield (approaching 1.0 or 100%) signifies that a large fraction of the absorbed energy is released as fluorescent light, resulting in a brighter signal. For applications in bioimaging, sensing, and materials science, a high quantum yield is crucial for achieving high sensitivity, strong signal-to-noise ratios, and reliable detection.

Q2: I'm observing a much lower quantum yield than expected for my 9,10-Anthracenediol, diacetate derivative. What are the primary factors I should investigate?

A2: A low quantum yield can be attributed to several factors that promote non-radiative decay pathways over fluorescence. The main areas to investigate are:

• Molecular Structure: The inherent electronic structure of the anthracene core and its substituents are the primary determinants of its photophysical properties.[2]

• Environmental Conditions: The fluorophore's immediate environment has a profound impact. This includes the choice of solvent, temperature, and pH.[2][3]

• Concentration and Aggregation: Anthracene derivatives are susceptible to concentration-dependent effects that can dramatically reduce fluorescence.[1][2]

• Presence of Quenchers: Contaminants or other molecules in your sample can deactivate the excited state non-radiatively.[2][4]

The diagram below illustrates the key processes that compete with fluorescence, leading to a reduction in quantum yield.

Caption: Troubleshooting workflow for low quantum yield.

Step-by-Step Troubleshooting:

• Verify Purity: Impurities can act as efficient quenchers. [4]Confirm the purity of your synthesized derivative using standard analytical techniques (NMR, Mass Spectrometry, HPLC). If impurities are detected, re-purify the compound.

• Optimize Concentration: High concentrations lead to ACQ and inner filter effects. [1]Prepare a dilution series and measure the absorbance at your excitation wavelength. Ensure you are working in the linear range, ideally with an absorbance below 0.1.

• Evaluate Your Solvent: Dissolved oxygen is a notorious quencher of fluorescence. [2]Degas your solvent by bubbling with an inert gas (N₂ or Ar) before use. Consider screening a panel of solvents with varying polarities and viscosities to find the optimal environment for your specific derivative. [3][5]4. Control the Temperature: In many cases, lowering the temperature reduces molecular vibrations and collisional quenching, leading to a higher quantum yield. [2][3]If your instrumentation allows, try acquiring spectra at a reduced temperature.

• Check for Photodegradation: Prolonged exposure to high-intensity excitation light can cause your compound to degrade, reducing the number of fluorescent molecules. [2]Minimize exposure time and use the lowest excitation power necessary.

Experimental Protocols

Protocol 1: Measurement of Relative Fluorescence Quantum Yield

This protocol describes the most common method for determining Φf by comparing the fluorescence of the sample to a well-characterized standard.

Materials:

• Your 9,10-Anthracenediol, diacetate derivative ("Sample")

• A quantum yield standard with a known Φf (e.g., 9,10-diphenylanthracene in cyclohexane, Φf ≈ 0.90). [6]* Spectroscopic grade solvents (e.g., cyclohexane, ethanol).

• UV-Vis Spectrophotometer and a Fluorometer.

• Calibrated volumetric flasks and micropipettes.

Procedure:

• Prepare Stock Solutions: Prepare stock solutions of both your sample and the standard in the same solvent.

• Prepare a Dilution Series: Create a series of 4-5 dilutions for both the sample and the standard. The dilutions should be prepared such that their absorbance at the chosen excitation wavelength is between 0.02 and 0.1. This ensures linearity and minimizes inner filter effects.

• Measure Absorbance: Using the UV-Vis spectrophotometer, record the absorbance of each solution at the excitation wavelength (λₑₓ).

• Measure Fluorescence Emission:

  • Set the excitation wavelength on the fluorometer to λₑₓ.

  • For each solution, record the fluorescence emission spectrum over the appropriate wavelength range. Ensure the entire emission peak is captured.

  • It is critical that all instrument settings (e.g., excitation/emission slit widths) remain identical for all measurements of the sample and standard. [7]5. Data Analysis:

  • For each spectrum, integrate the total fluorescence intensity (the area under the emission curve).

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • Determine the slope of the best-fit line for each plot. Let these be Grad_sample and Grad_std.

• Calculate Quantum Yield: Use the following equation:

  Φf_sample = Φf_std * (Grad_sample / Grad_std) * (n_sample² / n_std²)

  Where:

  • Φf is the quantum yield.

  • Grad is the slope from the plot of integrated intensity vs. absorbance.

  • n is the refractive index of the solvent used for the sample and standard solutions. [7](If the same solvent is used, this term cancels out).

Protocol 2: Screening Solvents to Optimize Quantum Yield

Objective: To identify the solvent environment that maximizes the Φf of your derivative.

Procedure:

• Select a Panel of Solvents: Choose 5-7 spectroscopic grade solvents with a range of polarities and viscosities (e.g., hexane, cyclohexane, toluene, dichloromethane, THF, acetonitrile, ethanol).

• Prepare Stock Solutions: Prepare a concentrated stock solution of your derivative in a volatile solvent in which it is highly soluble.

• Prepare Test Solutions: For each solvent to be tested, prepare a solution with an absorbance of ~0.1 at the desired λₑₓ. This can be done by adding a small, precise volume of the stock solution to a volumetric flask and diluting with the test solvent.

• Measure and Compare:

  • For each test solution, measure the absorbance at λₑₓ.

  • Immediately measure the full fluorescence emission spectrum.

  • Calculate the integrated fluorescence intensity for each.

• Analyze Results: To compare the relative quantum yields, you can normalize the integrated fluorescence intensity by the absorbance value for each solvent. The solvent that gives the highest normalized intensity is likely the best candidate for achieving a high quantum yield. For an absolute value, you must perform the full relative quantum yield measurement (Protocol 1) in that solvent.

Data Summary Table

The following table summarizes the expected impact of various experimental factors on the quantum yield of 9,10-Anthracenediol, diacetate derivatives.

Factor	Change	Expected Impact on Quantum Yield	Rationale
Concentration	Increase	Decrease	Aggregation-Caused Quenching (ACQ), Inner Filter Effects. [1][2]
Temperature	Decrease	Increase	Reduced molecular vibrations and collisional quenching. [2][3]
Solvent Viscosity	Increase	Increase	Restriction of molecular motions that lead to non-radiative decay.
Solvent Polarity	Varies	Varies	Depends on the specific derivative; can stabilize or destabilize the excited state. [5]
Dissolved Oxygen	Presence	Decrease	Oxygen is an efficient triplet state quencher. [2]
Heavy Atoms	Presence (in solvent or substituent)	Decrease	Promotes intersystem crossing (ISC) to the non-fluorescent triplet state. [3][8]
Structural Rigidity	Increase	Increase	Reduces non-radiative decay through vibrational and rotational pathways.

References

• Quantum yield in blue-emitting anthracene derivatives: vibronic coupling density and transition dipole moment density. RSC Publishing. [Link]

• Solvent effects. a Absorption and fluorescence spectra of the... ResearchGate. [Link]

• Photophysical Properties of Anthracene Derivatives. MDPI. [Link]

• Exploring the potential of anthracene derivatives as fluorescence emitters for biomedical applications. PubMed. [Link]

• Quantum yield relative to anthracene of the different probes and their fluorescence lifetime in chloroform solutions. ResearchGate. [Link]

• Fluorescence quantum yield determinations. 9,10-Diphenylanthracene as a reference standard in different solvents. ACS Publications. [Link]

• Detection of Low Quantum Yield Fluorophores and Improved Imaging Times Using Metallic Nanoparticles. ACS Publications. [Link]

• Need help with fluorescence quantum yield, I went wrong somewhere. Reddit. [Link]

• How to Improve Quality Assurance in Fluorometry: Fluorescence-Inherent Sources of Error and Suited Fluorescence Standards. Springer. [Link]

• 9,10-Anthracenediol, diacetate. PubChem. [Link]

• Non-symmetric 9,10-Di(2-naphthyl)anthracene derivatives as hosts and emitters for solution-processed blue fluorescent organic light emitting diodes. ResearchGate. [Link]

• 9,10-Anthracenediol. PubChem. [Link]

• Fluorescence Quantum Yield Determinations. 9,lO-Diphenylanthracene as a Reference Standard in Different Solvents. ResearchGate. [Link]

• 9,10-Diphenylanthracene. Oregon Medical Laser Center. [Link]

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Technical Support Center: Stabilizing 9,10-Diphenylanthracene in Solution

Welcome to the technical support center for 9,10-diphenylanthracene (DPA). This guide is designed for researchers, scientists, and drug development professionals who utilize DPA in their experimental workflows. Here, we address the common challenge of DPA aggregation in solution, which can significantly impact experimental outcomes by altering its unique photophysical properties. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the successful preparation of stable, monomeric DPA solutions.

Understanding the Challenge: The Nature of DPA Aggregation

9,10-Diphenylanthracene is a highly fluorescent polycyclic aromatic hydrocarbon (PAH) valued for its applications in chemiluminescence, organic light-emitting diodes (OLEDs), and as a fluorescent probe.[1][2] However, its planar aromatic structure predisposes it to intermolecular interactions, primarily through π-π stacking, leading to the formation of aggregates and excimers in solution.[3]

An excimer , or "excited dimer," is formed when an excited DPA molecule associates with a ground-state DPA molecule. This association is transient and results in a distinct, red-shifted, and broad emission spectrum compared to the characteristic structured blue fluorescence of the DPA monomer.[3] The formation of these aggregates can quench the desired fluorescence, lead to inaccurate experimental data, and is a clear indicator of suboptimal solution conditions.

This guide will equip you with the knowledge and practical strategies to mitigate these aggregation phenomena.

Troubleshooting Guide: Addressing DPA Aggregation

This section is designed to help you diagnose and resolve common issues related to DPA aggregation during your experiments.

Issue 1: My DPA solution exhibits a broad, red-shifted emission peak instead of the expected structured blue fluorescence.

Underlying Cause: This is a classic sign of excimer formation, indicating that the DPA molecules are aggregating in your solution. This can be triggered by several factors, including high concentration, poor solvent choice, or low temperature.

Troubleshooting Steps:

• Reduce the Concentration: High concentrations of DPA promote intermolecular interactions. If your experimental design allows, try diluting your solution.

• Optimize Your Solvent: The choice of solvent is critical in preventing π-π stacking. A good solvent will effectively solvate the individual DPA molecules, minimizing their tendency to aggregate. Refer to the solvent selection table in the FAQ section for guidance.

• Increase the Temperature: Solubility of DPA generally increases with temperature.[4] Gently warming the solution can help break up aggregates and improve solubility. However, be mindful of the solvent's boiling point and the thermal stability of other components in your experiment.

• Sonication: Use a bath sonicator to provide mechanical energy to break apart existing aggregates and facilitate dissolution.

Issue 2: The fluorescence intensity of my DPA solution is lower than expected or decreases over time.

Underlying Cause: This phenomenon, known as fluorescence quenching, can be caused by aggregation. When DPA molecules aggregate, non-radiative decay pathways can become more prevalent, leading to a decrease in the fluorescence quantum yield. The formation of non-fluorescent ground-state complexes can also contribute to this issue.

Troubleshooting Steps:

• Verify Monomeric State: First, confirm that your DPA is fully dissolved and not aggregated by examining the fluorescence spectrum for the characteristic monomer emission.

• Check for Contaminants: Impurities in the DPA or the solvent can act as quenchers. Ensure you are using high-purity DPA and spectroscopy-grade solvents.

• Degas Your Solution: Dissolved oxygen can quench the excited state of DPA. For sensitive fluorescence measurements, it is advisable to degas the solution by bubbling with an inert gas like nitrogen or argon, or by using freeze-pump-thaw cycles.

• Minimize Photobleaching: Prolonged exposure to high-intensity light can lead to the photochemical degradation of DPA. Store solutions in the dark and minimize light exposure during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for preparing a stable DPA solution from a solid powder?

A1: To ensure a stable, monomeric DPA solution, follow this detailed protocol:

Click to view the detailed protocol

Experimental Protocol: Preparation of a Stable DPA Stock Solution

Materials:

• 9,10-Diphenylanthracene (DPA) powder (high purity)

• Spectroscopy-grade solvent (e.g., toluene, chloroform, or cyclohexane)

• Volumetric flask

• Magnetic stirrer and stir bar or bath sonicator

• Analytical balance

Procedure:

• Weighing the DPA: Accurately weigh the desired amount of DPA powder using an analytical balance.

• Initial Solvent Addition: Transfer the DPA powder to a clean, dry volumetric flask. Add a small amount of the chosen solvent, enough to wet the powder.

• Dissolution:

  • Method A: Magnetic Stirring: Place a magnetic stir bar in the flask and add the remaining solvent to the desired volume. Stir the solution at room temperature until the DPA is fully dissolved. This may take some time.

  • Method B: Sonication: Add about half of the final volume of the solvent to the flask. Place the flask in a bath sonicator and sonicate until the DPA is fully dissolved. Then, add the remaining solvent to the final volume.

• Gentle Warming (Optional): If the DPA is slow to dissolve, you can gently warm the solution in a water bath. Do not exceed a temperature that would cause the solvent to boil.

• Visual Inspection: Once dissolved, the solution should be clear and free of any visible particles.

• Storage: Store the stock solution in a tightly sealed, amber glass vial to protect it from light and evaporation. For long-term storage, refrigeration may be suitable, but allow the solution to return to room temperature before use to prevent precipitation.

Q2: Which solvents are recommended for dissolving DPA, and are there any I should avoid?

A2: DPA is a nonpolar molecule and dissolves best in nonpolar organic solvents. Aromatic solvents are particularly effective at solvating the anthracene core and preventing aggregation.

Table 1: Solvent Selection Guide for 9,10-Diphenylanthracene

Solvent Class	Recommended Solvents	Solvents to Use with Caution	Solvents to Avoid
Aromatic Hydrocarbons	Toluene, Benzene	Xylenes	-
Halogenated Solvents	Chloroform, Dichloromethane	Carbon Tetrachloride	-
Alkanes	Cyclohexane, Hexane	-	Pentane
Ethers	Tetrahydrofuran (THF)	Diethyl ether	-
Ketones	Acetone	-	-
Alcohols	-	Ethanol, Methanol (low solubility)	-
Aqueous	-	-	Water (insoluble)[4]

Expert Insight: While DPA is soluble in several organic solvents, for applications requiring high photostability and minimal aggregation, toluene and cyclohexane are often the preferred choices.[5]

Q3: Can I use surfactants to prevent DPA aggregation?

A3: Yes, surfactants can be an effective strategy to prevent the aggregation of hydrophobic molecules like DPA, particularly in systems where the use of purely organic solvents is not feasible. Surfactants form micelles in solution above a certain concentration, known as the Critical Micelle Concentration (CMC) . DPA can be encapsulated within the hydrophobic core of these micelles, effectively isolating the molecules from each other and preventing aggregation.

Diagram 1: Mechanism of Surfactant-Mediated Stabilization of DPA

Caption: Surfactants encapsulate DPA molecules within micelles, preventing aggregation.

Practical Considerations:

• Choice of Surfactant: The choice of surfactant will depend on the solvent system. For aqueous systems, common surfactants like sodium dodecyl sulfate (SDS) or cetyltrimethylammonium bromide (CTAB) can be used. In organic solvents, reverse micelles can be formed with appropriate surfactants.

• Concentration: The surfactant concentration should be above its CMC to ensure the presence of micelles.

Q4: I've heard about using additives to control DPA crystallization. How does this work?

A4: This is an advanced technique that leverages the principles of crystal engineering. Certain small molecules can act as "additives" that influence the crystallization process of DPA from solution. These additives can direct the formation of specific DPA polymorphs (different crystal structures) or even co-crystallize with DPA, altering the intermolecular packing and, in turn, the photophysical properties.[6] For example, tetracene has been shown to be effective in controlling the polymorphism of DPA during crystallization.[6] While primarily a technique for solid-state applications, understanding these principles can provide insights into controlling aggregation in saturated solutions.

Diagram 2: Workflow for Additive-Assisted Crystallization

Caption: Additive-assisted crystallization workflow for controlling DPA solid-state packing.

References

• Vertex AI Search. (n.d.). 9,10-Diphenylanthracene - Solubility of Things.
• BenchChem. (2025). Application Notes and Protocols: 9,10-Dichloroanthracene in the Preparation of Fluorescent Materials.
• ChemicalBook. (2025). 9,10-Diphenylanthracene synthesis.
• PubChem. (n.d.). 9,10-Diphenylanthracene.
• BenchChem. (2025). Troubleshooting low quantum yield in 9,10-Dicyanoanthracene reactions.

• Wikipedia. (n.d.). 9,10-Diphenylanthracene. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). US6566572B2 - Process for producing 9,10-diphenylanthracene.

• Organic Syntheses. (n.d.). 9,10-dihydroanthracene. Retrieved January 16, 2026, from [Link]

• Wang, Y., et al. (2007). Fluorescence Investigation of Aggregation Behaviors of Novel Anionic Gemini Surfactants. Journal of Dispersion Science and Technology, 28(6), 923-928.
• O'Neil, M. P., et al. (2025). Synthesis and Verification of 9,10-Diphenylanthracene and Its Utility as a Fluorescer in a Peroxyoxalate Chemiluminescence System. An Organic Laboratory Project Integrating Synthesis with Fluorescence and Chemiluminescence.

• PhotochemCAD. (n.d.). C. Polycyclic Aromatic Hydrocarbons C08. 9,10-Diphenylanthracene. Retrieved January 16, 2026, from [Link]

• Kalistratova, A. V., et al. (2023). Additive-Assisted Crystallization of 9,10-Diphenylanthracene. Crystals, 13(5), 861.
• Nandi, A., Manna, B., & Ghosh, R. (2019). Interplay of exciton–excimer dynamics in 9,10-diphenylanthracene nanoaggregates and thin films revealed by time-resolved spectroscopic studies. Physical Chemistry Chemical Physics, 21(20), 10634-10642.
• Zhang, Z., et al. (2022). Proximity-induced surfactant aggregation.
• Zhang, X., et al. (2025). Influence of Surfactants on the Aggregation Behavior of Water-Soluble Dendritic Phthalocyanines. Langmuir.
• Holth, A., et al. (2025). Green analytical chemistry – the use of surfactants as a replacement of organic solvents in spectroscopy. TrAC Trends in Analytical Chemistry.
• Billingham, N. C., et al. (2025). Use of 9,10-diphenylanthracene as a contrast agent in chemiluminescence imaging: The observation of spreading of oxidative degradation in thin polypropylene films.

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Technical Support Center: Fabrication of High-Efficiency OLEDs with 9,10-Disubstituted Anthracene Emitters

Welcome to the technical support center for researchers and engineers working on the fabrication of Organic Light-Emitting Diodes (OLEDs) utilizing 9,10-disubstituted anthracene derivatives. This guide is designed to provide in-depth, field-proven insights and troubleshooting protocols to address the unique challenges presented by this important class of blue-emitting materials. Our goal is to explain the causality behind common experimental issues and provide robust, self-validating solutions.

Section 1: Troubleshooting Emission Characteristics & Color Purity

One of the most frequent challenges encountered with 9,10-disubstituted anthracenes is a deviation from the expected pure, deep-blue emission. This section addresses the root causes and mitigation strategies for these spectral issues.

FAQ 1.1: My device's emission is red-shifted and broadened, lacking the expected color purity. What is the likely cause?

Answer: This is a classic symptom of intermolecular π-π stacking in the solid state. While the individual anthracene molecule is a highly efficient blue emitter, close packing in a thin film allows excited-state molecules (excitons) to interact with adjacent ground-state molecules. This interaction can form lower-energy species known as excimers or aggregates , which emit light at longer, red-shifted wavelengths.[1][2] This process competes with the desired monomer emission, resulting in a broadened, less pure color profile.

Causality: The planar, aromatic core of anthracene is highly susceptible to stacking. The substituents at the 9 and 10 positions are crucial for sterically hindering this process, but their effectiveness depends on their size, shape, and the film's morphology.

Troubleshooting Protocol 1.2: How can I suppress excimer and aggregate formation to achieve pure blue emission?

Answer: Suppressing aggregation requires a multi-faceted approach focused on molecular design and device architecture.

Step 1: Employ a Host-Guest System. This is the most effective and common strategy. By dispersing the 9,10-disubstituted anthracene emitter (the "guest") at a low concentration (typically 1-10 wt%) within a suitable "host" material, you physically isolate the emitter molecules.[3][4][5] This prevents π-π stacking and ensures emission occurs from the individual monomer.

• Host Material Selection Criteria:

  • Wide Bandgap: The host's singlet energy (ES) must be higher than that of the anthracene guest to ensure efficient Förster Resonance Energy Transfer (FRET) to the guest.

  • Good Film-Forming Properties: The host should form smooth, amorphous films to prevent phase separation and guest aggregation.[6]

  • Appropriate Charge Transport: Ideally, the host should have balanced electron and hole transport properties to ensure the recombination zone is located on the guest molecules.[7][8]

Step 2: Enhance Steric Hindrance. If you are designing the emitter molecule itself, the choice of substituents is critical. Introducing bulky, three-dimensional groups at the 9 and 10 positions can effectively prevent the anthracene cores from approaching each other.[2][6]

Substituent Type	Efficacy in Preventing Aggregation	Key Consideration
Simple Aryl Groups (e.g., Phenyl)	Moderate	Can still allow for some π-stacking depending on torsional angles.
Bulky Aryl Groups (e.g., Naphthyl, Biphenyl)	Good	Increases steric hindrance effectively. Often used in high-performance materials.[5]
Spiro-type Groups	Excellent	The 3D structure provides exceptional resistance to aggregation.[4]
Dendritic Groups	Excellent	Large dendritic arms effectively encapsulate the emissive core.[9]

Step 3: Optimize Deposition Conditions. For solution-processed devices, the rate of solvent evaporation during spin-coating can influence film morphology. Rapid evaporation can sometimes "freeze" molecules in a less aggregated state. For vacuum-deposited devices, a lower deposition rate and controlled substrate temperature can promote a more amorphous, less crystalline film structure.

Visualization 1: Troubleshooting Workflow for Emission Issues This diagram outlines the logical steps to diagnose and solve red-shifted emission in anthracene-based OLEDs.

Caption: A flowchart for diagnosing and resolving aggregation-related emission problems.

Section 2: Thin-Film Quality and Morphology

Achieving a uniform, defect-free emissive layer is paramount for device performance and longevity. 9,10-disubstituted anthracenes can present challenges due to their crystalline nature and variable solubility.

FAQ 2.1: My spin-coated films are hazy and show crystalline domains under a microscope. How can I improve film quality?

Answer: This issue stems from the material's tendency to crystallize out of solution during film formation, leading to rough morphology, light scattering (haziness), and potential electrical shorts.[10]

Troubleshooting Protocol:

• Solvent Selection: The choice of solvent is critical.

  • Solubility: Ensure the material is fully dissolved. Poor solubility is a primary cause of crystallization. For many non-polar anthracene derivatives, solvents like Toluene, Chlorobenzene, or Xylene are effective.

  • Boiling Point: A higher-boiling-point solvent allows for slower evaporation, giving molecules more time to settle into an amorphous (disordered) state rather than a crystalline one. Experiment with blends of solvents to fine-tune the evaporation rate.

• Concentration Optimization: Very high concentrations can promote aggregation and crystallization. Try reducing the concentration of your solution and increasing the spin speed to achieve the desired thickness.

• Use of Polymer Additives: Introducing a small amount of a high-molecular-weight, amorphous polymer (like polystyrene, PS) into the solution can disrupt crystallization and improve film-forming properties. The polymer acts as a matrix that hinders the ordered packing of the anthracene molecules.

• Substrate Surface Treatment: Ensure your substrate (e.g., ITO/HTL) is impeccably clean. A UV-Ozone or Oxygen Plasma treatment can improve the wettability of the surface, leading to more uniform film coverage.

Section 3: Device Performance and Stability

Even with good color purity and film quality, achieving high efficiency and operational stability requires careful management of charge injection, transport, and molecular integrity.

FAQ 3.1: My device has a high turn-on voltage and low external quantum efficiency (EQE). What are the likely bottlenecks?

Answer: High turn-on voltage and low EQE typically point to two main issues: poor charge injection from the transport layers into the emissive layer (EML) and/or an imbalance of charge carriers (electrons and holes) within the EML.[11]

Causality: For efficient light emission, one electron and one hole must meet and recombine on an emitter molecule. Large energy barriers between the HOMO/LUMO levels of adjacent layers impede the flow of charge, requiring a higher voltage to operate.[8] If one type of charge carrier (e.g., holes) is injected much more efficiently than the other, many charges will pass through the device without recombining, thus lowering efficiency.

Visualization 2: Energy Level Alignment in an OLED This diagram illustrates the importance of matching HOMO and LUMO levels for efficient charge injection.

Sources

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Reference Data & Comparative Studies

A Comparative Guide to the Photophysical Properties of 9,10-Disubstituted Anthracenes for Advanced Applications

This guide provides an in-depth comparative analysis of the photophysical properties of 9,10-disubstituted anthracenes, tailored for researchers, scientists, and professionals in drug development and materials science. We will explore how substitution at the 9 and 10 positions of the anthracene core fundamentally alters its electronic and optical characteristics, offering a tunable platform for a wide range of applications, from organic light-emitting diodes (OLEDs) to fluorescent probes.[1] This document moves beyond a simple recitation of data, delving into the causal relationships between molecular structure and photophysical behavior, supported by experimental data and detailed protocols.

The Anthracene Core: A Foundation of Unique Photophysics

The parent anthracene molecule is a cornerstone blue-emitting chromophore.[2] However, its utility can be limited by a relatively low fluorescence quantum yield (Φ_F) of about 30%. This is a direct consequence of a significant rate of intersystem crossing (ISC) to the triplet state.[2] The strategic placement of substituents at the 9 and 10 positions dramatically mitigates these non-radiative decay pathways, leading to compounds with significantly enhanced fluorescence efficiency, a desirable trait for many photonic applications.[2][3] For instance, the well-known 9,10-diphenylanthracene (DPA) exhibits a fluorescence quantum yield approaching 95%, making it a benchmark in the field.[3]

The Impact of Substitution: A Comparative Analysis

The electronic nature and steric bulk of substituents at the 9 and 10 positions provide a powerful means to tune the photophysical properties of the anthracene core. These modifications can influence the absorption and emission spectra, fluorescence quantum yield, and excited-state lifetime.

Aryl Substituents: Enhancing Quantum Yield and Stability

Substitution with aryl groups, such as phenyl rings, is a common strategy to enhance the photophysical performance of anthracene. The quintessential example, 9,10-diphenylanthracene (DPA), is renowned for its high fluorescence quantum yield and is often used as a standard in fluorescence measurements.[4]

• Mechanism of Enhancement : The phenyl groups in DPA are twisted relative to the anthracene plane. This steric hindrance disrupts the planarity of the molecule, which in turn inhibits the close packing (π-π stacking) that often leads to fluorescence quenching in the solid state.[3] This structural feature is a key design principle for creating efficient solid-state emitters.

• Electronic Effects : Introducing electron-donating or electron-withdrawing groups onto the peripheral phenyl rings of DPA offers a fine-tuning mechanism for the emission color.[3] However, studies have shown that these peripheral substitutions often produce only minor changes in the single-molecule properties due to a lack of direct electronic conjugation across the 9,10-phenyls.[3] More significant shifts are achieved by introducing moieties that extend the π-conjugation, such as ethynyl linkages.[5][6] For example, 9,10-bis(phenylethynyl)anthracene (BPEA) derivatives exhibit extended π-conjugation, leading to larger fluorescence transition dipoles.[5]

Electron-Withdrawing Substituents: The Case of Cyano Groups

The introduction of potent electron-withdrawing groups like cyano (-CN) moieties directly onto the anthracene core at the 9 and 10 positions, as seen in 9,10-dicyanoanthracene (DCA), leads to distinct photophysical behavior.

• Enhanced Redox Properties : DCA is a strong electron acceptor and is widely used in photoredox catalysis.[7][8] Its radical anion is a key intermediate in many chemical transformations.

• Solvent-Dependent Properties : The photophysical properties of DCA are highly sensitive to the solvent environment.[9][10] In polar solvents, it can exhibit emission from an intramolecular charge-transfer (ICT) state.[9]

• Excited-State Dynamics : The excited-state lifetime of the DCA radical anion has been a subject of investigation, with studies showing very short lifetimes (3-5 ps) due to efficient non-radiative decay pathways.[7][8]

Heteroaromatic Substituents

Replacing phenyl groups with heteroaromatic rings, such as thiophene, can significantly impact the fluorescence properties.

• Fluorescence Quenching : Studies have shown that substituting with thiophene groups can lead to a dramatic decrease in the fluorescence quantum yield.[1][2] This is often attributed to the introduction of new non-radiative decay channels associated with the heteroatom.

Quantitative Comparison of Photophysical Data

The following table summarizes key photophysical data for a selection of 9,10-disubstituted anthracenes, providing a clear comparison of the effects of different substituents.

Compound	Substituents	λ_abs (nm)	λ_em (nm)	Φ_F (Quantum Yield)	τ_f (ns)	Solvent	Reference(s)
Anthracene (unsubstituted)	H, H	~375	~401	~0.30	~5	Cyclohexane
9,10-Diphenylanthracene (DPA)	Phenyl, Phenyl	~391	~430	~0.95	~8-10	Toluene	[3]
9,10-Dicyanoanthracene (DCA)	Cyano, Cyano	~395	~425	~0.7-0.9	~15.9	Acetonitrile	[9]
9,10-Di(thiophen-2-yl)anthracene	Thiophen-2-yl, Thiophen-2-yl	~426	~450	< 0.10	-	Toluene	[2]
9-Phenyl-10-(thiophen-2-yl)anthracene	Phenyl, Thiophen-2-yl	~400	~432	~0.61	-	Toluene	[2]
9,10-bis(phenylethynyl)anthracene (BPEA)	Phenylethynyl, Phenylethynyl	~455	~480	High	~2.5-4.4	Various	[5][6]

Experimental Protocols for Photophysical Characterization

To ensure scientific rigor and reproducibility, a standardized set of experiments is crucial for characterizing the photophysical properties of 9,10-disubstituted anthracenes.

Workflow for Photophysical Characterization

The logical flow of experiments is essential for a comprehensive understanding of a new compound. The following diagram illustrates a typical workflow.

Sources

• 1. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversi ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C5TC02626A [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 5. researchgate.net [researchgate.net]
• 6. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 7. The excited-state dynamics of the radical anions of cyanoanthracenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The excited-state dynamics of the radical anions of cyanoanthracenes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Solvent effects on the photophysical properties of 9,10-dicyanoanthracene - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to the Purity Assessment of Synthesized 9,10-Anthracenediol, diacetate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the assurance of compound purity is not merely a quality control checkpoint; it is the bedrock of scientific validity and therapeutic safety. This guide offers an in-depth, comparative analysis of the primary analytical techniques for assessing the purity of synthesized 9,10-Anthracenediol, diacetate. Moving beyond a superficial overview, we will delve into the causality behind experimental choices, presenting self-validating protocols and grounding our discussion in authoritative references. Our objective is to equip you with the expertise to design and execute a robust purity assessment strategy.

The Significance of Purity for 9,10-Anthracenediol, diacetate

9,10-Anthracenediol, diacetate is a key chemical intermediate, and its purity is paramount for the successful synthesis of downstream products, particularly in the context of active pharmaceutical ingredients (APIs). Impurities, which can arise from unreacted starting materials, byproducts, or degradation, can have a profound impact on the safety, efficacy, and stability of the final drug product. Therefore, a multi-faceted approach to purity assessment is not just recommended; it is essential.

Comparative Analysis of Core Purity Assessment Techniques

The selection of an appropriate analytical technique is a critical decision in the workflow of purity determination. We will explore the three most powerful and commonly employed methods: High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is an indispensable tool for the separation and quantification of impurities in a given sample.[1][2] Its high resolving power and sensitivity make it the frontline technique for routine purity assessments.

Expertise & Experience: For a compound like 9,10-Anthracenediol, diacetate, a reversed-phase HPLC (RP-HPLC) method is typically the most effective approach. The choice of a C18 stationary phase is logical due to the aromatic and moderately nonpolar nature of the analyte, ensuring adequate retention and separation from potential impurities. A gradient elution, starting with a higher aqueous composition and gradually increasing the organic solvent, is preferable to an isocratic method. This allows for the effective elution of a wider range of impurities with varying polarities within a reasonable timeframe. The use of a Diode Array Detector (DAD) is highly recommended as it provides UV-visible spectra of the eluting peaks, which can be invaluable for preliminary impurity identification and for assessing peak purity.

Trustworthiness: A scientifically sound HPLC method must be self-validating. This is achieved through rigorous system suitability testing (SST) before any sample analysis. Key SST parameters include:

• Repeatability: Multiple injections of a standard solution should yield consistent retention times and peak areas.

• Resolution: The separation between the main peak and the closest eluting impurity should be greater than 2.0 to ensure accurate quantification.

• Tailing Factor: The symmetry of the main peak should be between 0.8 and 1.5, indicating good chromatographic performance.

Experimental Protocol: RP-HPLC Purity Assay for 9,10-Anthracenediol, diacetate

• Instrumentation: An HPLC system equipped with a binary or quaternary pump, an autosampler, a column thermostat, and a Diode Array Detector.

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm (for aromaticity) and a secondary wavelength based on the UV-max of the compound.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of the synthesized 9,10-Anthracenediol, diacetate in acetonitrile at a concentration of 1 mg/mL. Dilute with the initial mobile phase composition to a working concentration of 0.1 mg/mL. Filter through a 0.22 µm syringe filter prior to injection.

Caption: A streamlined workflow for HPLC-based purity analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation and Quantification

NMR spectroscopy provides unparalleled insight into the molecular structure of a compound and can be used for quantitative purity determination (qNMR).[3][4][5][6][7]

Expertise & Experience: For 9,10-Anthracenediol, diacetate, ¹H NMR is particularly informative. The aromatic protons will appear in a distinct region of the spectrum, while the acetate methyl protons will give a sharp singlet. The integration of these signals can confirm the ratio of the aromatic core to the acetate groups. For quantitative analysis (qNMR), an internal standard with a known purity and concentration is added to the sample. The purity of the analyte is then calculated by comparing the integral of a specific analyte proton signal to a proton signal from the internal standard. The choice of a suitable internal standard is critical; it should have a simple spectrum with peaks that do not overlap with the analyte's signals. Maleic anhydride or 1,3,5-trimethoxybenzene are often good choices for aromatic compounds.

Trustworthiness: The reliability of qNMR hinges on proper experimental setup. A sufficiently long relaxation delay (D1) is crucial to ensure that all protons have fully relaxed between pulses, allowing for accurate integration. A D1 of at least 5 times the longest T1 (spin-lattice relaxation time) of the signals of interest is a standard practice.

Experimental Protocol: ¹H qNMR Purity Assay

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 9,10-Anthracenediol, diacetate.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic anhydride).

  • Dissolve both in a known volume (e.g., 0.7 mL) of a deuterated solvent (e.g., CDCl₃).

• Acquisition Parameters:

  • Pulse Sequence: A standard 90° pulse.

  • Relaxation Delay (D1): ≥ 30 s (should be experimentally determined).

  • Number of Scans: 16 or higher for a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

• Purity Calculation: The purity is calculated using the formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std where I is the integral, N is the number of protons, MW is the molecular weight, m is the mass, and P_std is the purity of the internal standard.

Caption: A systematic workflow for quantitative NMR (qNMR) analysis.

Mass Spectrometry (MS): Unrivaled for Impurity Identification

Mass spectrometry is a powerful tool for confirming the molecular weight of the synthesized compound and for identifying unknown impurities, especially when coupled with a separation technique like HPLC (LC-MS).[8][9][10][11][12]

Expertise & Experience: For 9,10-Anthracenediol, diacetate, electrospray ionization (ESI) in positive ion mode is a suitable technique, as the molecule can be readily protonated. High-Resolution Mass Spectrometry (HRMS), such as with a Time-of-Flight (TOF) or Orbitrap analyzer, is highly advantageous. HRMS provides a very accurate mass measurement, which allows for the determination of the elemental composition of the parent ion and any detected impurities. This is a critical step in the structural elucidation of unknown impurities.

Trustworthiness: The accuracy of the mass measurement is the cornerstone of HRMS. The instrument must be calibrated regularly with a known standard to ensure mass accuracy is within an acceptable range (typically < 5 ppm).

Data Summary and Method Comparison

Feature	HPLC	NMR	MS
Primary Role	Separation & Quantification	Structural Confirmation & Quantification	Identification & Structural Elucidation
Sensitivity	High (ng-pg)	Moderate (µg-mg)	Very High (pg-fg)
Quantification	Relative (Area %) or Absolute (with standard)	Absolute (with internal standard)	Semi-quantitative (without standards)
Throughput	High	Moderate	High (with LC)
Structural Info	Limited (UV spectra)	Detailed (molecular connectivity)	Molecular Formula (HRMS)
Cost	Moderate	High	High

Conclusion: An Integrated Approach to Purity Assessment

A comprehensive and defensible purity assessment of synthesized 9,10-Anthracenediol, diacetate necessitates an integrated analytical strategy.

• Initial Purity Profile: Begin with RP-HPLC-DAD for a rapid and robust assessment of the overall purity and to quantify known impurities.

• Definitive Structural Confirmation and Absolute Purity: Employ ¹H qNMR to unequivocally confirm the identity of the synthesized compound and to obtain an accurate, absolute purity value.

• Identification of Unknowns: Utilize LC-HRMS to identify any unknown impurities detected by HPLC, leveraging accurate mass data to propose elemental compositions.

By synergistically applying these techniques, you create a self-validating system that provides a holistic and trustworthy evaluation of your compound's purity, ensuring the integrity of your research and the safety of potential downstream applications.

References

• Vertex AI Search. (n.d.).
• National Institutes of Health. (2014, November 7).
• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity.
• Vertex AI Search. (2025, May 8). The benefits of high-resolution mass spectrometry for impurity profiling.
• Quora. (2023, September 1). Why do we use NMR spectroscopy in purity analysis?
• Vertex AI Search. (2020, November 15). IMPURITY PROFILING OF PHARMACEUTICALS.
• Chemistry LibreTexts. (2021, March 5).
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A Comparative Guide to the Cross-Validation of 9,10-Anthracenediol, diacetate's Antioxidant Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the experimental cross-validation of 9,10-Anthracenediol, diacetate, a synthetic derivative of anthracene. In the pursuit of novel therapeutic agents, particularly those targeting oxidative stress, rigorous and multi-faceted evaluation of a compound's antioxidant potential is paramount. Relying on a single assay can yield misleading results due to the diverse mechanisms of antioxidant action.[1] This guide, therefore, emphasizes a cross-validation approach, comparing the performance of 9,10-Anthracenediol, diacetate against well-established antioxidants across a panel of mechanistically distinct assays.

Introduction to 9,10-Anthracenediol, diacetate

9,10-Anthracenediol, diacetate (CAS: 604-66-0) is an organic compound with the molecular formula C₁₈H₁₄O₄.[2] Its core structure is based on anthracene, a polycyclic aromatic hydrocarbon. The "9,10-diol, diacetate" functionalization suggests a potential for antioxidant activity, as the acetate groups can be hydrolyzed to yield the corresponding hydroquinone-like structure, 9,10-Anthracenediol. Hydroquinones are known for their ability to donate hydrogen atoms and scavenge free radicals.

Before proceeding with any experimental work, it is crucial to be familiar with the safety precautions for handling 9,10-Anthracenediol, diacetate. Researchers should consult the Safety Data Sheet (SDS), which indicates the compound may cause skin and eye irritation and is harmful if swallowed.[3] Appropriate personal protective equipment, including gloves and safety glasses, should be worn, and work should be conducted in a well-ventilated area.[4][5]

The Imperative of Cross-Validation in Antioxidant Assays

The antioxidant activity of a compound can be mediated through various mechanisms, broadly categorized as Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[6]

• Hydrogen Atom Transfer (HAT): In HAT-based assays, the antioxidant quenches free radicals by donating a hydrogen atom. The Oxygen Radical Absorbance Capacity (ORAC) assay is a prime example of this mechanism.[6]

• Single Electron Transfer (SET): In SET-based assays, the antioxidant reduces an oxidant by donating an electron. Assays like the 2,2-diphenyl-1-picrylhydrazyl (DPPH), 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), and Ferric Reducing Antioxidant Power (FRAP) operate via this mechanism.[6]

No single assay can fully capture the total antioxidant capacity of a compound. A substance might excel in a SET-based assay but perform poorly in a HAT-based one, or vice-versa. Therefore, a robust evaluation requires a battery of tests covering these different mechanisms to establish a comprehensive antioxidant profile.[1] This guide will focus on the cross-validation of 9,10-Anthracenediol, diacetate using the DPPH, ABTS, and FRAP assays, representing the SET mechanism, and will discuss the conceptual inclusion of a HAT-based assay for a complete picture.

Comparative Performance Evaluation

To contextualize the antioxidant potential of 9,10-Anthracenediol, diacetate, its performance should be benchmarked against widely recognized antioxidant standards. This guide proposes the use of:

• Trolox: A water-soluble analog of Vitamin E, commonly used as a standard in many antioxidant assays.

• Ascorbic Acid (Vitamin C): A potent, water-soluble natural antioxidant.

• Quercetin: A well-characterized flavonoid with strong antioxidant properties, representing a natural polyphenolic compound.

The following table illustrates how experimental data for 9,10-Anthracenediol, diacetate and these reference compounds can be structured for a clear comparison. The values presented are hypothetical and serve as a template for reporting actual experimental findings.

Compound	DPPH IC₅₀ (µM)	ABTS TEAC (Trolox Equivalents)	FRAP Value (µM Fe(II) Equivalents)
9,10-Anthracenediol, diacetate	TBD	TBD	TBD
Trolox	25.5	1.00	250
Ascorbic Acid	15.2	1.05	280
Quercetin	8.9	1.95	650
TBD: To Be Determined through experimentation.

Experimental Protocols

Detailed methodologies are crucial for reproducible and valid results. The following are step-by-step protocols for the recommended SET-based assays.[7]

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable DPPH radical. The reduction of DPPH is observed as a color change from violet to yellow, measured spectrophotometrically.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Sample Preparation: Prepare a stock solution of 9,10-Anthracenediol, diacetate and reference compounds in a suitable solvent (e.g., methanol or DMSO). Create a series of dilutions of the test compounds.

• Reaction Mixture: In a 96-well plate, add 50 µL of each sample dilution to 150 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 The IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is then determined by plotting the percentage of inhibition against the sample concentrations.

ABTS Radical Cation Decolorization Assay

This assay involves the generation of the ABTS radical cation (ABTS•+), which has a characteristic blue-green color. Antioxidants reduce the ABTS•+, causing a decolorization that is measured spectrophotometrically.[8]

Protocol:

• Preparation of ABTS•+ Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark for 12-16 hours to generate the ABTS•+ radical cation.

• Working Solution: Dilute the ABTS•+ solution with ethanol or a suitable buffer to an absorbance of 0.70 (± 0.02) at 734 nm.

• Sample Preparation: Prepare a stock solution and serial dilutions of the test and reference compounds.

• Reaction Mixture: Add 20 µL of each sample dilution to 180 µL of the ABTS•+ working solution in a 96-well plate.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC). A standard curve is generated using Trolox, and the TEAC of the sample is calculated from this curve.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.[7]

Protocol:

• Preparation of FRAP Reagent: Prepare the FRAP reagent by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio.

• Sample Preparation: Prepare a stock solution and serial dilutions of the test and reference compounds.

• Reaction Mixture: In a 96-well plate, add 20 µL of each sample dilution to 180 µL of the freshly prepared and pre-warmed (37°C) FRAP reagent.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Measurement: Measure the absorbance at 593 nm.

• Calculation: The FRAP value is determined from a standard curve prepared using known concentrations of FeSO₄·7H₂O and is expressed as µM Fe(II) equivalents.

Visualizing the Cross-Validation Workflow

A systematic workflow ensures that all necessary steps are followed for a comprehensive cross-validation of the experimental results.

Caption: Workflow for the cross-validation of antioxidant activity.

Interpreting the Results and Building a Trustworthy Profile

The trustworthiness of the antioxidant profile of 9,10-Anthracenediol, diacetate is established by the convergence of evidence from multiple assays. If the compound consistently demonstrates activity across the DPPH, ABTS, and FRAP assays, it strongly indicates a capacity for electron donation. Comparing its performance metrics (e.g., IC₅₀, TEAC) to those of well-defined standards like Trolox and Ascorbic Acid provides a quantitative measure of its potency.

For an even more authoritative assessment, incorporating a HAT-based assay such as the ORAC assay would be the next logical step.[7] This would provide insight into the compound's ability to quench radicals via hydrogen atom donation, offering a more complete mechanistic understanding.

The diagram below illustrates the logical relationship between the experimental approach and the goal of achieving a validated antioxidant profile.

Caption: Logic of achieving a validated antioxidant profile.

By systematically applying these methods, researchers can confidently and objectively characterize the antioxidant potential of 9,10-Anthracenediol, diacetate, providing a solid foundation for further investigation in the context of drug discovery and development.

References

• Application Notes and Protocols for Antioxidant Studies of Novel Compounds - Benchchem.
• Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC.
• 9,10-Anthracenediol,2-ethyl-, 9,10-diacetate - Safety Data Sheet - ChemicalBook.
• A Researcher's Guide to Cross-Validation of Antioxidant Activity Assays for Phenolic Compounds - Benchchem.
• How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches - PubMed Central.
• SAFETY DATA SHEET - Fisher Scientific.
• Anthracene-9,10-diyl diacetate | 604-66-0 - Sigma-Aldrich.
• 9,10-Anthracenediol, diacetate | C18H14O4 | CID 94838 - PubChem.
• Anthracene-9,10-dicarboxaldehyde - Apollo Scientific.
• Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach - MDPI.

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performance comparison of different catalysts for 9,10-Anthracenediol, diacetate synthesis

For researchers and professionals in drug development and materials science, the efficient synthesis of key organic intermediates is paramount. 9,10-Anthracenediol diacetate, a derivative of the polycyclic aromatic hydrocarbon anthracene, serves as a valuable building block and photochemical precursor. The selection of an appropriate catalytic system for its synthesis from 9,10-anthracenediol (also known as 9,10-dihydroxyanthracene) or its precursors is critical for optimizing yield, purity, and process efficiency.

This guide provides an in-depth comparison of common catalytic systems for the synthesis of 9,10-anthracenediol diacetate, supported by mechanistic insights and experimental data. We will explore both classical and contemporary catalytic methods to inform your experimental design and catalyst selection.

Introduction to the Acetylation of 9,10-Anthracenediol

The synthesis of 9,10-anthracenediol diacetate is typically achieved through the esterification of 9,10-anthracenediol with an acetylating agent, most commonly acetic anhydride. The reaction involves the nucleophilic attack of the hydroxyl groups of the diol on the carbonyl carbon of the anhydride. Due to the relative stability of the aromatic diol, this reaction often requires a catalyst to proceed at a reasonable rate and to completion.

The choice of catalyst influences not only the reaction rate but also the reaction conditions, potential side reactions, and the ease of product purification. This guide will focus on a comparative analysis of two primary categories of catalysts: nucleophilic catalysts and reductive acetylation systems.

Nucleophilic Catalysis: A Head-to-Head Comparison of Pyridine and DMAP

Nucleophilic catalysts accelerate the acylation reaction by forming a highly reactive intermediate with the acetylating agent, which is then more susceptible to attack by the alcohol. Pyridine and 4-(Dimethylamino)pyridine (DMAP) are two of the most common nucleophilic catalysts used for this purpose.

Mechanism of Nucleophilic Catalysis

Both pyridine and DMAP function by attacking the acetic anhydride to form a reactive N-acylpyridinium intermediate. This intermediate is a much more potent acylating agent than acetic anhydride itself. The lone pair of electrons on the nitrogen atom of the catalyst initiates the nucleophilic attack. The key difference in their catalytic efficiency lies in the stability and reactivity of this intermediate, which is significantly influenced by the electronic properties of the catalyst.[1]

DMAP is a vastly superior catalyst to pyridine due to the electron-donating effect of the dimethylamino group.[1] This group increases the nucleophilicity of the pyridine nitrogen, facilitating a faster reaction with the anhydride. Furthermore, the resulting N-acetyl-DMAP-pyridinium ion is stabilized by resonance, making it a more effective acyl transfer agent.[2]

Performance Comparison: Pyridine vs. DMAP

While pyridine can catalyze the acetylation of simple alcohols, its efficacy diminishes with more sterically hindered or less nucleophilic substrates.[1] DMAP, on the other hand, is highly effective for a wide range of substrates, including sterically demanding alcohols, and often allows for reactions to be carried out under milder conditions (e.g., room temperature) and with significantly shorter reaction times.[1] For the acetylation of aromatic diols like 9,10-anthracenediol, DMAP is the catalyst of choice for achieving high yields and conversions.

Catalyst	Substrate	Acetylating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Pyridine	General Alcohols	Acetic Anhydride	Pyridine	Room Temp. - Reflux	Variable	Moderate to High	[3][4]
DMAP	Sterically Hindered Alcohols	Acetic Anhydride	Dichloromethane	Room Temp.	< 2	> 90	[5]
DMAP·HCl	Inert Alcohols	Acetic Anhydride	Base-free	80	1-5	>88	[6]

This table provides a general comparison based on the acetylation of various alcohols. Specific data for 9,10-Anthracenediol was not available in a comparative format.

Reductive Acetylation: A One-Pot Approach from Anthraquinone

An alternative and efficient route to 9,10-anthracenediol diacetate is the reductive acetylation of 9,10-anthraquinone. This one-pot method involves the in-situ reduction of the quinone to the hydroquinone (9,10-anthracenediol), which is then immediately acetylated. A commonly employed system for this transformation is zinc dust in the presence of pyridine and acetic anhydride.

Mechanism of Reductive Acetylation

In this system, zinc metal acts as the reducing agent, converting the 9,10-anthraquinone to 9,10-anthracenediol. Pyridine serves a dual role: it acts as a ligand to coordinate with the zinc ions and as a nucleophilic catalyst for the subsequent acetylation of the newly formed diol by acetic anhydride. This tandem reaction is highly efficient as the reactive diol is consumed as it is formed, preventing potential side reactions like oxidation.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 9,10-anthracenediol diacetate using two different catalytic systems.

Protocol 1: DMAP-Catalyzed Acetylation of 9,10-Anthracenediol

This protocol is based on the highly efficient DMAP-catalyzed acylation of alcohols.[5]

Materials:

• 9,10-Anthracenediol

• Acetic Anhydride

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (anhydrous)

• Triethylamine (optional, as an auxiliary base)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 9,10-anthracenediol (1.0 mmol) in anhydrous dichloromethane (10 mL).

• Add a catalytic amount of DMAP (0.05-0.1 mmol, 5-10 mol%).

• If desired, add triethylamine (2.2 mmol, 2.2 equivalents) to act as a stoichiometric base to neutralize the acetic acid byproduct.

• Cool the solution to 0 °C in an ice bath.

• Slowly add acetic anhydride (2.5 mmol, 2.5 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Reductive Acetylation of 9,10-Anthraquinone with Zinc-Pyridine

This protocol is adapted from a general procedure for the reductive acetylation of quinones.[7][8]

Materials:

• 9,10-Anthraquinone

• Zinc dust

• Pyridine

• Acetic Anhydride

• Toluene (for co-evaporation)

• Ethanol or Acetic Acid (for recrystallization)

Procedure:

• To a suspension of 9,10-anthraquinone (1.0 mmol) in pyridine (10 mL), add zinc dust (3.0 mmol, 3.0 equivalents).

• Add acetic anhydride (5.0 mmol, 5.0 equivalents) to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter to remove excess zinc dust and any insoluble byproducts.

• Concentrate the filtrate under reduced pressure to remove the majority of the pyridine.

• Co-evaporate the residue with toluene to remove residual pyridine.

• Purify the crude 9,10-anthracenediol diacetate by recrystallization from a suitable solvent such as ethanol or acetic acid.

Visualizing the Workflow

Caption: Experimental workflows for the synthesis of 9,10-Anthracenediol diacetate.

Caption: Catalytic cycle of DMAP in the acetylation of 9,10-Anthracenediol.

Conclusion and Catalyst Selection Rationale

The choice of catalyst for the synthesis of 9,10-anthracenediol diacetate depends on the available starting material, desired reaction conditions, and scale of the synthesis.

• For high efficiency and mild conditions: When starting from 9,10-anthracenediol, DMAP is the superior catalyst, offering high yields and fast reaction times, often at room temperature. Its high catalytic activity makes it ideal for laboratory-scale synthesis where efficiency is key.

• For a one-pot synthesis from a common precursor: If the starting material is 9,10-anthraquinone, the zinc-pyridine reductive acetylation system is an excellent choice. It provides a convenient and efficient one-pot procedure, avoiding the need to isolate the intermediate 9,10-anthracenediol, which can be sensitive to oxidation.

• For cost-effective, large-scale synthesis: While less reactive, pyridine can be a viable option, particularly if the cost of the catalyst is a major consideration for large-scale production. However, this may require more forcing conditions (e.g., heating) and longer reaction times.

By understanding the mechanistic nuances and performance characteristics of these catalytic systems, researchers can make informed decisions to optimize the synthesis of 9,10-anthracenediol diacetate for their specific applications.

References

• A Head-to-Head Comparison: 4-Dimethylaminopyridine (DMAP) vs. Pyridine as Acylation Catalysts. BenchChem. Accessed January 16, 2026.
• O-Acetylation using acetic anhydride in pyridine. Glycoscience Protocols. 2021.
• Larionov, E. Activity and selectivity of DMAP derivatives in acylation reactions: experimental and theoretical studies. Ludwig-Maximilians-Universität München; 2011.
• Structural Analyses of N‐Acetylated 4‐(Dimethylamino)pyridine (DMAP) Salts.
• Zeynizadeh, B. et al. Reductive Acetylation of Carbonyl Compounds to Acetates with Pyridine Zinc Borohydride. Bulletin of the Korean Chemical Society. 2008.
• Baviera, G. S., Donate, P. M. Scheme 12: Reduction of anthraquinones by using Zn/pyridine or Zn/NaOH reductive methods.
• Xu, S. et al. The DMAP-catalyzed acetylation of alcohols--a mechanistic study (DMAP = 4-(dimethylamino)pyridine). Chemistry. 2005.
• The Role of 4-Dimethylaminopyridine (4-DMAP) as a Superior Acylation Catalyst in Undergraduate Organic Chemistry. BenchChem. Accessed January 16, 2026.
• What is the best work-up for acetic anhydride/pyradine acetylation?.
• Catalysis by 4-dialkylaminopyridines. Semantic Scholar. 2001.
• Liu, Z. et al. 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Organic Letters. 2014.
• Alvarez Castro, T. V. The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. The University of Texas Rio Grande Valley; 2020.
• 4-Dimethylamino-pyridine(DMAP).
• Tandoğan, M. How can I get acetylation with acetic anhydride and prydine?.
• Synthesis method of 9, 10-anthraquinone.
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• Synthesis of Acetanilide
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• Chen, K. et al. Direct C-2 acylation of indoles with toluene derivatives via Pd(II)-catalyzed C–H activation. Organic & Biomolecular Chemistry. 2017.
• Uncatalyzed oxidation of anthracene to 9 10-anthraquinone by molecular oxygen.
• 9-nitroanthracene. Organic Syntheses Procedure.
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A Comparative Guide to the Antiproliferative Activity of Annulated Anthracene-9,10-diones

For Researchers, Scientists, and Drug Development Professionals

The quest for novel and more effective anticancer agents is a cornerstone of modern medicinal chemistry. Among the myriad of scaffolds explored, the anthracene-9,10-dione core, a key feature of anthracycline antibiotics like doxorubicin, has proven to be a fertile ground for the development of potent antiproliferative compounds.[1][2] However, the clinical utility of early anthracyclines is often hampered by significant side effects, most notably cardiotoxicity.[3] This has spurred the development of new generations of anthracene-9,10-dione derivatives, including annulated (ring-fused) analogues, with the aim of enhancing anticancer efficacy while mitigating adverse effects.[4][5]

This guide provides a comprehensive comparison of the antiproliferative activity of various annulated anthracene-9,10-diones, contextualizing their performance against established anticancer drugs. We will delve into the experimental methodologies used to evaluate their efficacy and explore the underlying mechanisms of action that contribute to their cytotoxic effects.

Evaluating Antiproliferative Potency: The IC50 Benchmark

A primary metric for quantifying the antiproliferative activity of a compound is the half-maximal inhibitory concentration (IC50). This value represents the concentration of a drug that is required to inhibit the growth of a cell population by 50%. A lower IC50 value indicates a more potent compound. The determination of IC50 values is a critical first step in the preclinical evaluation of potential anticancer agents.[6]

Comparative Antiproliferative Activity

The following table summarizes the IC50 values of several annulated anthracene-9,10-dione derivatives against various human cancer cell lines, alongside the well-established anticancer drugs Doxorubicin and Mitoxantrone for comparison.

Compound/Drug	Cancer Cell Line	IC50 (µM)	Reference
1-Azabenzanthrone Derivative	MCF-7 (Breast)	1.23	[7]
HepG2 (Liver)	1.23	[7]
1-Aza-2,3-dihydrobenzanthrone Derivative	Various	Down to 0.86	[4][8]
Anthracene-9,10-dione Derivative 50	CaSki (Cervical)	0.3	[7]
Anthraquinone Derivative 55	A375 (Melanoma)	1.39
BGC-823 (Gastric)	2.79
HepG2 (Liver)	4.12
Anthraquinone Derivative 58	H1299 (Lung)	6.9
A549 (Lung)	12.7
PC9 (Lung)	13.8
Anthraquinone Derivative 60	H1299 (Lung)	-
A549 (Lung)	-
PC9 (Lung)	-
Doxorubicin	Various	Varies	[9][]
Mitoxantrone	Various	Varies	[11][12]

Note: The IC50 values for Doxorubicin and Mitoxantrone are highly dependent on the specific cell line and experimental conditions and are provided here as a general benchmark.

The data indicates that certain annulated anthracene-9,10-diones exhibit potent antiproliferative activity, with IC50 values in the sub-micromolar to low micromolar range.[4][7][8] Notably, some derivatives demonstrate comparable or even superior potency to established drugs against specific cancer cell lines.[8] The structural modifications, such as the introduction of heterocyclic rings, significantly influence the cytotoxic efficacy of these compounds.[4][8]

Experimental Protocols for Assessing Antiproliferative Activity

The reliable evaluation of antiproliferative activity hinges on robust and standardized experimental protocols. The MTT assay is a widely used colorimetric method to assess cell viability and proliferation.[13][14]

MTT Assay Protocol

This protocol outlines the key steps for determining the IC50 values of test compounds.

• Cell Seeding: Cancer cells are seeded in 96-well plates at an optimal density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.[6]

• Compound Treatment: The following day, the cell culture medium is replaced with fresh medium containing serial dilutions of the test compounds. Control wells with untreated cells and vehicle controls are also included.[6]

• Incubation: The plates are incubated for a period that allows for multiple cell divisions, typically 48 to 72 hours.

• MTT Addition: A sterile, filtered MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well, and the plates are incubated for an additional 2-4 hours.[6] During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.[13]

• Formazan Solubilization: The medium is carefully removed, and a solubilizing agent (e.g., DMSO, isopropanol) is added to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570-590 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

MTT Assay Workflow Diagram

Unraveling the Mechanisms of Action

The antiproliferative activity of anthracene-9,10-diones is primarily attributed to their ability to interfere with fundamental cellular processes, leading to cell cycle arrest and apoptosis (programmed cell death).[2][7]

Topoisomerase II Inhibition

A key mechanism of action for many anthracene-9,10-diones, including the parent compound doxorubicin, is the inhibition of topoisomerase II.[9][16][17] This essential enzyme is responsible for resolving DNA tangles and supercoils during replication and transcription.[18] By stabilizing the transient DNA-topoisomerase II cleavage complex, these compounds prevent the re-ligation of the DNA strands, leading to the accumulation of DNA double-strand breaks.[18][19] This DNA damage triggers downstream signaling pathways that ultimately induce cell death.[20]

Induction of Apoptosis

Apoptosis is a tightly regulated process of cell suicide that plays a critical role in eliminating damaged or cancerous cells.[21] Annulated anthracene-9,10-diones can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[22][23]

The intrinsic pathway is often initiated by cellular stress, such as DNA damage. This leads to the activation of pro-apoptotic proteins like Bax and Bak, which increase the permeability of the mitochondrial membrane.[22][24] This, in turn, results in the release of cytochrome c into the cytoplasm, triggering a cascade of caspase activation (caspase-9 and caspase-3), which are the executioners of apoptosis.[23]

The extrinsic pathway is activated by the binding of death ligands to their corresponding receptors on the cell surface, leading to the formation of the death-inducing signaling complex (DISC) and the activation of caspase-8, which then activates the downstream executioner caspases.[23]

Simplified Apoptotic Signaling Pathway

Cell Cycle Arrest

In addition to inducing apoptosis, many anthracene-9,10-dione derivatives can cause cell cycle arrest, preventing cancer cells from progressing through the division cycle.[7] This is often a consequence of DNA damage, which activates cell cycle checkpoints. These checkpoints halt the cell cycle to allow time for DNA repair. If the damage is too severe to be repaired, the cell is directed towards apoptosis. Flow cytometry analysis using DNA-staining dyes like propidium iodide is a standard method to assess the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[25][26][27]

Conclusion

Annulated anthracene-9,10-diones represent a promising class of antiproliferative agents with the potential to overcome some of the limitations of classical anthracycline chemotherapy. Their potent cytotoxic activity, often in the sub-micromolar range, is attributed to their ability to inhibit topoisomerase II, induce apoptosis, and cause cell cycle arrest. The continued exploration of this chemical scaffold through structural modifications holds significant promise for the development of novel and more selective anticancer therapies. Further in-depth studies, including in vivo efficacy and toxicity assessments, are warranted to fully elucidate the therapeutic potential of these compelling compounds.

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A Senior Application Scientist's Guide to Anthracene Derivatization: A Side-by-Side Comparison of Suzuki-Miyaura and Stille Coupling

For researchers at the forefront of materials science and drug discovery, the functionalization of polycyclic aromatic hydrocarbons is a critical task. Anthracene, with its unique photophysical properties, serves as a foundational scaffold for novel organic light-emitting diode (OLED) emitters, molecular sensors, and complex pharmaceutical agents. The ability to precisely install diverse functionalities onto the anthracene core is paramount. Among the arsenal of cross-coupling reactions, the palladium-catalyzed Suzuki-Miyaura and Stille couplings have emerged as two of the most robust and versatile methods for forging new carbon-carbon bonds.

This guide provides an in-depth, objective comparison of these two powerhouse reactions for the derivatization of anthracene. We will move beyond a simple recitation of pros and cons to delve into the mechanistic nuances, practical considerations, and field-proven insights that inform the choice of one method over the other. This analysis is designed to equip you, the researcher, with the knowledge to select the optimal synthetic strategy for your specific target molecule.

The Catalytic Workhorses: A Mechanistic Overview

Both the Suzuki-Miyaura and Stille couplings proceed through a similar catalytic cycle involving a palladium catalyst. This cycle consists of three fundamental steps: oxidative addition, transmetalation, and reductive elimination. The critical distinction between the two reactions lies in the nature of the organometallic reagent used to deliver the carbon nucleophile and the conditions required for the key transmetalation step.

Suzuki-Miyaura Coupling: The Power of Boron

The Suzuki-Miyaura reaction utilizes organoboron compounds, typically boronic acids or boronate esters, as the nucleophilic partner.[1] A key feature of this reaction is the requirement for a base to activate the organoboron reagent, forming a more nucleophilic "ate" complex, which facilitates the transfer of the organic group to the palladium center.[1]

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Stille Coupling: The Versatility of Tin

The Stille coupling employs organostannanes (organotin compounds) as the carbon nucleophile.[2] These reagents are notable for their stability to air and moisture and often do not require an activating agent like a base, allowing the reaction to proceed under neutral conditions.[2][3] This inherent stability contributes to the reaction's excellent functional group tolerance.[4]

Caption: Catalytic cycle of the Stille coupling.

Side-by-Side Comparison: Performance and Practicality

The choice between Suzuki-Miyaura and Stille coupling is not merely academic; it has significant practical implications for yield, substrate scope, cost, and safety.

Feature	Suzuki-Miyaura Coupling	Stille Coupling
Organometallic Reagent	Organoboron (e.g., Ar-B(OH)₂)	Organostannane (e.g., Ar-SnBu₃)
Key Advantages	Low toxicity of reagents and byproducts, wide commercial availability of boronic acids, ease of byproduct removal.[1][5]	Excellent functional group tolerance, stable and easily handled reagents, generally mild and neutral reaction conditions.[2][3][4]
Key Disadvantages	Requires a base which can be incompatible with sensitive substrates; potential for protodeboronation.[5][6]	High toxicity of organotin reagents and byproducts, stoichiometric tin waste, difficulty in removing tin byproducts.[7][8][9]
Byproducts	Non-toxic boronic acid derivatives.[5]	Toxic organotin compounds.[8]
Reaction Conditions	Typically requires a base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄); often run in aqueous/organic solvent mixtures.[10]	Often neutral; can be accelerated by additives like Cu(I) salts or LiCl.[7][11]

Performance in Anthracene Derivatization: A Data-Driven Look

While a single study with a direct, one-to-one comparison on a simple haloanthracene is elusive, we can collate representative data from the literature to build a performance picture.

Suzuki-Miyaura Coupling: Representative Data

The Suzuki-Miyaura reaction is extensively used for preparing anthracene-based OLED emitters. A study on the sequential one-pot synthesis of diversely substituted anthracenes provides valuable data.[10]

Entry	Anthracene Substrate	Boronic Acid	Product	Yield (%)
1	9,10-Dibromoanthracene	Benzofuran-2-boronic acid	9-Bromo-10-(benzofuran-2-yl)anthracene	85
2	9,10-Dibromoanthracene	4-Methoxyphenylboronic acid	9-Bromo-10-(4-methoxyphenyl)anthracene	75
3	9-Bromo-10-(benzofuran-2-yl)anthracene	4-Chlorophenylboronic acid	9-(Benzofuran-2-yl)-10-(4-chlorophenyl)anthracene	72 (over 2 steps)

Data sourced from a study on palladacycle-catalyzed Suzuki couplings.[10]

Stille Coupling: Representative Data

The Stille coupling has also been successfully applied to the synthesis of functionalized anthracenes, valued for its mildness and functional group tolerance.

Entry	Anthracene Substrate	Organostannane	Product	Yield (%)
1	9-Bromoanthracene	1-(Tributylstannyl)indene	9-(3-Indenyl)anthracene	42

Data sourced from a study on the synthesis of sterically hindered indenyl anthracenes.

A direct comparison of yields between different studies can be misleading due to variations in catalysts, ligands, and conditions. However, a study comparing Stille and Suzuki couplings for the functionalization of diazocines found that the Stille reaction generally provided higher yields, especially with sterically hindered substrates or those containing coordinating functional groups.[12] For example, coupling with 2-isopropylphenyl bromide gave an 86% yield via Stille coupling versus 60% with Suzuki coupling.[12] This suggests the Stille reaction may be more robust for challenging couplings.

Experimental Protocols: From Theory to Practice

To provide a tangible sense of what these reactions entail in the lab, here are detailed, representative protocols for the derivatization of a haloanthracene.

Protocol 1: Suzuki-Miyaura Coupling of 9,10-Dibromoanthracene

This protocol is adapted from published procedures for the mono-arylation of 9,10-dibromoanthracene.[10]

Materials:

• 9,10-Dibromoanthracene (1.0 mmol)

• Aryl boronic acid (1.5 mmol)

• Palladacycle catalyst IA (0.5 mol %) or Pd(PPh₃)₄ (2-5 mol %)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Tetrahydrofuran (THF), anhydrous (2.0 mL)

• Water, degassed (2.0 mL)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 9,10-dibromoanthracene, the palladium catalyst, and K₂CO₃.

• Evacuate and backfill the flask with the inert gas three times.

• Add the anhydrous THF and degassed water via syringe.

• Add the aryl boronic acid to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Work-up: Dilute the mixture with ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Stille Coupling of 9-Bromoanthracene

This protocol is a generalized procedure based on established principles for the Stille coupling of aryl bromides.[11]

Materials:

• 9-Bromoanthracene (1.0 mmol)

• Organostannane (e.g., Aryl-SnBu₃) (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (2-5 mol %)

• Anhydrous, degassed solvent (e.g., Toluene or DMF) (5 mL)

• Optional: Lithium chloride (LiCl) (3.0 eq) or Copper(I) iodide (CuI) (0.1 eq)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 9-bromoanthracene and the palladium catalyst. If using an additive, add it at this stage.

• Evacuate and backfill the flask with the inert gas three times.

• Add the anhydrous, degassed solvent via syringe.

• Add the organostannane to the reaction mixture via syringe.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Work-up: Dilute the mixture with an organic solvent like ethyl acetate. To remove tin byproducts, wash the organic phase with a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for 30 minutes before separating the layers. Alternatively, filter the crude mixture through a plug of silica gel.[3]

• Purification: After the initial work-up, purify the crude product by flash column chromatography.

Caption: Decision workflow for choosing between Stille and Suzuki coupling.

Expert Recommendations: Making the Right Choice

As a senior application scientist, my recommendation hinges on a pragmatic assessment of project goals and constraints.

• Choose Suzuki-Miyaura Coupling when:

  • "Green Chemistry" is a priority: The low toxicity of boron reagents and their byproducts is a significant advantage, particularly in industrial and pharmaceutical settings where waste management and safety are paramount.[9]

  • A wide variety of building blocks are needed: The commercial availability of a vast and diverse library of boronic acids accelerates discovery programs.[5]

  • Your substrate lacks base-sensitive functional groups: If your anthracene precursor can tolerate basic conditions, the Suzuki-Miyaura is often the most straightforward, cost-effective, and environmentally friendly option.

• Choose Stille Coupling when:

  • Your substrate is sensitive to basic conditions: The ability to run the reaction under neutral conditions is the Stille coupling's greatest strength, preserving delicate functionalities that would be compromised in a Suzuki reaction.[4][5]

  • You are facing a sterically demanding coupling: The Stille reaction can outperform the Suzuki coupling in cases of significant steric hindrance, potentially offering higher yields.[12]

  • Maximum functional group tolerance is required: When working with highly functionalized, complex molecules, the robustness and inertness of organostannanes can be indispensable.[3][4]

Final Verdict: Both the Suzuki-Miyaura and Stille couplings are exceptionally powerful methods for anthracene derivatization. For many applications, particularly in early-stage discovery and for less complex targets, the Suzuki-Miyaura coupling is often the first choice due to its favorable safety profile and the extensive availability of reagents. However, the Stille coupling remains an essential tool for complex syntheses where its superior functional group tolerance and effectiveness with challenging substrates are required to achieve the synthetic goal. The ultimate decision should be guided by a careful evaluation of the specific substrate, the desired final product, and the practical constraints of your laboratory environment.

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• Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC - NIH. Available at: [Link]

• Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters - PubMed Central. Available at: [Link]

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• ChemInform Abstract: Suzuki-Miyaura Cross-Coupling of Bulky Anthracenyl Carboxylates by Using Pincer Nickel N-Heterocyclic Carbene Complexes: An Efficient Protocol to Access Fluorescent Anthracene Derivatives. | Request PDF - ResearchGate. Available at: [Link]

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• THE SUZUKI-MIYAURA REACTION AND BORON REAGENTS – MECHANISM, SYNTHESIS AND APPLICATION - ResearchGate. Available at: [Link]

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• (a) Model Stille coupling reactions using different catalyst systems:... - ResearchGate. Available at: [Link]

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A Comparative Guide to the Efficiency of Triplet-Triplet Annihilation in 9,10-Substituted Diphenylanthracene Variants

Welcome to a comprehensive technical guide designed for researchers, scientists, and professionals in drug development. This document provides an in-depth comparison of the efficiency of triplet-triplet annihilation (TTA) in various 9,10-substituted diphenylanthracene (DPA) derivatives. Our focus is to deliver not just data, but a foundational understanding of the photophysical processes at play, empowering you to make informed decisions in the selection and design of TTA systems for applications such as photon upconversion, bioimaging, and photocatalysis.

Triplet-triplet annihilation is a critical process where two molecules in their triplet excited state interact to produce one molecule in an excited singlet state and another in the ground state. The subsequent fluorescence from the excited singlet state is known as delayed fluorescence. The efficiency of this process is paramount for the performance of TTA-based technologies. The 9,10-diphenylanthracene (DPA) core is a widely studied scaffold for TTA due to its high fluorescence quantum yield and suitable triplet energy levels.[1][2] By substituting the phenyl rings at the 9 and 10 positions, it is possible to fine-tune the photophysical properties and, consequently, the TTA efficiency.[1][3]

This guide will navigate through the key performance indicators of TTA, the experimental methodologies to quantify them, a comparative analysis of select DPA variants, and the underlying structure-property relationships that govern their efficiency.

I. The Mechanism of Triplet-Triplet Annihilation Upconversion (TTA-UC)

The overall process of TTA-UC involves a sensitizer and an annihilator (in this case, a DPA derivative). The process can be broken down into several key steps, each with its own efficiency that contributes to the overall upconversion quantum yield (ΦUC).[4][5]

• Sensitizer Excitation: The process begins with the absorption of a low-energy photon by a sensitizer molecule, promoting it to an excited singlet state.

• Intersystem Crossing (ISC): The sensitizer then undergoes efficient intersystem crossing to a long-lived triplet state. The efficiency of this step is denoted as ΦISC.[4]

• Triplet Energy Transfer (TET): The triplet sensitizer transfers its energy to a ground-state annihilator molecule through a Dexter energy transfer mechanism, resulting in a triplet-excited annihilator. The efficiency of this step is ΦTET.[4][5]

• Triplet-Triplet Annihilation (TTA): Two triplet-excited annihilator molecules diffuse and collide, leading to the formation of a higher-energy singlet excited state on one annihilator and a ground-state annihilator. The efficiency of this crucial step is ΦTTA.[4][6]

• Upconverted Fluorescence: The singlet-excited annihilator then radiatively relaxes to the ground state, emitting a high-energy photon. The intrinsic fluorescence quantum yield of the annihilator is ΦF.[4][5]

The overall upconversion quantum yield is a product of the efficiencies of these individual steps: ΦUC = f × ΦISC × ΦTET × ΦTTA × ΦF, where 'f' is the spin statistical factor representing the fraction of TTA events that produce a singlet excited state.[4][7]

Caption: The energy transfer pathway in a typical TTA-UC system.

II. Experimental Methodologies for Benchmarking TTA Efficiency

To objectively compare the TTA efficiency of different DPA variants, a robust and standardized set of experimental protocols is essential. The following techniques are pivotal for characterizing the photophysical parameters that govern TTA.

TRPL is a versatile technique used to measure the decay of luminescence intensity over time following pulsed laser excitation.[8][9][10] It is instrumental in determining the lifetimes of excited states and quantifying the efficiency of energy transfer processes.

Experimental Protocol for TRPL Measurement:

• Sample Preparation: Prepare solutions of the sensitizer (e.g., platinum(II) octaethylporphyrin, PtOEP) and the DPA variant annihilator in a suitable solvent (e.g., deoxygenated toluene or THF).[1][3] The concentrations should be carefully chosen to ensure efficient triplet energy transfer.

• Instrumentation: Utilize a time-resolved photoluminescence spectrometer equipped with a pulsed laser source for excitation (e.g., a picosecond or nanosecond pulsed laser) and a sensitive detector like a single-photon counting module or a streak camera.[9][10]

• Data Acquisition: Excite the sample at a wavelength where the sensitizer absorbs strongly, and the annihilator has minimal absorption. Collect the time-resolved emission decay of both the sensitizer's phosphorescence and the annihilator's delayed fluorescence.

• Data Analysis: Fit the decay curves to appropriate kinetic models to extract the triplet lifetimes (τT) of the annihilator and the rate constants for triplet-triplet annihilation (kTTA).[11]

The causality behind this choice of technique lies in its ability to directly probe the excited state dynamics. By monitoring the decay of the sensitizer's phosphorescence in the presence and absence of the annihilator, the efficiency of triplet energy transfer (ΦTET) can be quantified using Stern-Volmer analysis.[12] Furthermore, the kinetics of the delayed upconverted fluorescence provides direct information about the TTA process.[1][3]

TA spectroscopy is a powerful pump-probe technique that measures the changes in the absorption spectrum of a sample following photoexcitation.[13][14][15] It allows for the direct observation of transient species, such as triplet excited states, and the determination of their lifetimes and reaction rate constants.[16]

Experimental Protocol for TA Measurement:

• Sample Preparation: Similar to TRPL, prepare deoxygenated solutions of the sensitizer and DPA variant.

• Instrumentation: Employ a pump-probe transient absorption spectrometer. A femtosecond or nanosecond laser pulse (the pump) excites the sample, and a delayed, broadband light pulse (the probe) measures the transient absorption spectrum.[14]

• Data Acquisition: Excite the sample at the sensitizer's absorption maximum. Record the transient absorption spectra at various delay times between the pump and probe pulses. The characteristic triplet-triplet absorption of the DPA variant can be monitored to track its population and decay.[17]

• Data Analysis: Analyze the decay of the triplet-triplet absorption signal to determine the triplet lifetime and the rate constant of TTA.[12][18] Global analysis of the entire time-resolved spectral dataset can provide a more robust determination of the kinetic parameters.[13]

The rationale for using TA spectroscopy is its ability to directly detect the non-emissive triplet states and provide unambiguous evidence for their formation and decay pathways. This technique is particularly valuable for determining the rate constant of TTA (kTTA) by analyzing the concentration-dependent decay kinetics of the triplet annihilator.[12]

Caption: A generalized workflow for benchmarking TTA efficiency.

III. Comparative Analysis of 9,10-Substituted DPA Variants

The substituents on the 9 and 10-phenyl rings of the DPA core can significantly influence the TTA efficiency by altering the molecule's electronic properties, steric hindrance, and intermolecular interactions. Below is a comparative table summarizing key photophysical parameters for a selection of DPA variants.

DPA Variant	Substituent(s)	Fluorescence Quantum Yield (ΦF)	Triplet Lifetime (τT, μs)	TTA Rate Constant (kTTA, M-1s-1)	Upconversion Quantum Yield (ΦUC, %)	Solvent	Reference
DPA	-H	~0.90-1.00[19]	5500[4][20]	1.1 x 109[12]	24.0[4][12][20]	Toluene	[4][12][19][20]
4-(10-phenylanthracen-9-yl)pyridine	4-pyridyl	High	-	-	> DPA[21]	-	[21]
9-phenyl-10-(4-(trifluoromethyl)phenyl)anthracene	4-CF3-phenyl	High	-	-	> DPA[21]	-	[21]
1,3-DPA2 (meta-dimer)	DPA (meta-linked)	0.96	4700[4][12][20]	1.3 x 109[12]	21.2[4][12][20]	Toluene	[4][12][20]
1,4-DPA2 (para-dimer)	DPA (para-linked)	0.95	291[4][20]	2.5 x 109[12]	15.0[4][12][20]	Toluene	[4][12][20]

Note: The values presented are indicative and can vary depending on the specific experimental conditions, such as solvent, temperature, and sensitizer used.

IV. Structure-Property Relationships and Mechanistic Insights

The data presented in the comparison table reveals several key structure-property relationships that govern the TTA efficiency in DPA variants:

• Fluorescence Quantum Yield (ΦF): A high fluorescence quantum yield of the annihilator is a prerequisite for efficient upconversion, as it ensures that the singlet excited state formed after TTA decays radiatively.[5] Substituents that introduce non-radiative decay pathways, such as heavy atoms or groups that promote conformational flexibility, can be detrimental.[21]

• Triplet Lifetime (τT): A long triplet lifetime is crucial as it increases the probability of two triplet-excited annihilators encountering each other, which is essential for the bimolecular TTA process.[4][12][20] As seen in the comparison of DPA dimers, the meta-linked dimer (1,3-DPA2) exhibits a longer triplet lifetime compared to the para-linked dimer (1,4-DPA2), which contributes to its higher upconversion quantum yield.[4][20]

• Intersystem Crossing (ISC) and Triplet Energy Levels: While a high fluorescence quantum yield is desirable, some degree of intersystem crossing in the annihilator itself can contribute to the triplet population.[22][23] However, a very efficient ISC would compete with fluorescence and lower the overall upconversion efficiency. The triplet energy level of the DPA variant must be lower than that of the sensitizer for efficient triplet energy transfer but high enough to produce the desired upconverted emission.

• Molecular Geometry and Intermolecular Interactions: The steric bulk and electronic nature of the substituents can influence the packing of the molecules in solution and in the solid state, which in turn affects the rate of triplet exciton diffusion and the TTA rate constant.[22][23] In some cases, intramolecular TTA can be facilitated by linking two DPA units, as demonstrated by the DPA dimers.[4][6][12][20] The orientation of the DPA units relative to each other has been shown to significantly impact TTA efficiency.[5]

• Solvent Effects: The polarity and viscosity of the solvent can influence the rates of diffusion-controlled processes like TET and TTA, as well as the lifetimes of the excited states.[1][3][24] For instance, the TTA transfer rate has been observed to be higher in THF compared to toluene for some DPA variants.[1][3]

V. Conclusion and Future Outlook

The benchmarking of TTA efficiency in 9,10-substituted diphenylanthracene variants is a multifaceted endeavor that requires a combination of precise photophysical measurements and a deep understanding of the underlying molecular processes. This guide has provided a framework for this analysis, from the fundamental mechanism of TTA to the experimental protocols for its quantification and a comparative look at the performance of select DPA derivatives.

The key takeaways for researchers are the critical importance of a long triplet lifetime and high fluorescence quantum yield in the annihilator. Furthermore, the strategic placement of substituents can be a powerful tool to modulate these properties and enhance TTA efficiency. The development of DPA dimers and other multi-chromophoric systems opens up exciting avenues for exploring intramolecular TTA pathways, potentially overcoming the limitations of diffusion-controlled intermolecular processes.[4][6][12][20]

Future research in this field will likely focus on the rational design of novel DPA variants with optimized photophysical properties, the exploration of TTA in solid-state systems for practical device applications, and the development of more sophisticated characterization techniques to unravel the complex dynamics of TTA. By continuing to build upon the foundational knowledge outlined in this guide, the scientific community can unlock the full potential of TTA for a wide range of light-driven technologies.

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Safety & Regulatory Compliance

9,10-Anthracenediol, diacetate proper disposal procedures

As a Senior Application Scientist, I understand that meticulous handling and disposal of chemical reagents are paramount to laboratory safety, regulatory compliance, and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 9,10-Anthracenediol, diacetate, grounded in established safety principles and regulatory standards. Our goal is to empower you, our scientific partners, with the knowledge to manage chemical waste not just as a requirement, but as an integral part of rigorous scientific practice.

The Imperative of Proper Chemical Disposal

Improper disposal of laboratory waste, such as 9,10-Anthracenediol, diacetate, can lead to significant risks, including harm to personnel, environmental contamination, and severe legal and financial penalties.[1] Adherence to a structured disposal protocol is not merely about following rules; it is a self-validating system that ensures the safety of your team and the integrity of your research environment. This guide is built on the foundational principles of the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration's (OSHA) safety standards.[2][3]

PART 1: Hazard Characterization of 9,10-Anthracenediol, diacetate

The first and most critical step in any disposal plan is to thoroughly understand the chemical's hazards. The primary source for this information is the manufacturer's Safety Data Sheet (SDS). While an SDS for 9,10-Anthracenediol, diacetate specifically was not retrieved, data from closely related anthracene compounds indicate that it should be handled as a hazardous substance. For instance, many anthracene derivatives are noted for causing skin, eye, and respiratory irritation, and some are classified as very toxic to aquatic life with long-lasting effects.[4]

Always locate and read the specific SDS for any chemical before handling it. [5] Based on analogous compounds, the following hazards should be anticipated for 9,10-Anthracenediol, diacetate:

Potential Hazard	Description	Primary Safety Concern	Relevant Precautionary Statement Code
Skin Irritation	May cause redness, itching, or inflammation upon direct contact.	Avoid direct skin contact by wearing appropriate gloves and lab coats.	P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]
Eye Irritation	May cause serious irritation, redness, or pain if it enters the eyes.	Prevent eye exposure through the use of safety glasses or goggles.	P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]
Respiratory Irritation	Inhalation of dust may irritate the respiratory tract.	Handle in a well-ventilated area or a chemical fume hood to minimize dust inhalation.	P261: Avoid breathing dust/fumes.[6]
Aquatic Toxicity	Potential for long-term adverse effects in the aquatic environment.	Prevent release into the environment. Do not dispose of down the drain.	P273: Avoid release to the environment.

PART 2: The E-E-A-T Disposal Protocol for 9,10-Anthracenediol, diacetate

This protocol is designed to provide a clear, logical, and safe workflow for managing 9,10-Anthracenediol, diacetate waste from the point of generation to its final disposal.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical in any form (including as waste), ensure you are wearing the appropriate PPE. This is your first line of defense against exposure.

• Hand Protection : Wear nitrile or other chemically resistant gloves.

• Eye Protection : Use safety glasses with side shields or chemical splash goggles.

• Skin and Body Protection : Wear a standard laboratory coat. Ensure it is fully buttoned.

• Respiratory Protection : If handling outside of a fume hood where dust may be generated, use a NIOSH/MSHA approved respirator.[7]

Step 2: Waste Segregation and Collection at the Source

Proper segregation is fundamental to safe waste management.[3] Mixing incompatible chemicals can lead to dangerous reactions.

• Designate a Waste Container : Use a dedicated, chemically compatible container for 9,10-Anthracenediol, diacetate waste. This should be a sealable, leak-proof container, often made of high-density polyethylene (HDPE).

• Collect Waste : Place all solid waste contaminated with 9,10-Anthracenediol, diacetate (e.g., unused product, contaminated filter paper, weigh boats) directly into this designated container.[4] If dealing with a solution, use a designated liquid waste container.

• DO NOT MIX : Never mix this waste stream with other types of chemical waste, such as solvents, acids, or bases, unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.[8]

Step 3: Accurate and Compliant Waste Labeling

Clear and accurate labeling is a strict regulatory requirement and essential for safety.[5] Every waste container must be labeled as soon as the first drop of waste is added.

Your hazardous waste label must include:

• The words "Hazardous Waste"

• The full chemical name: "9,10-Anthracenediol, diacetate" (avoiding abbreviations or formulas)

• The specific hazard(s) associated with the chemical (e.g., "Irritant," "Environmental Hazard")

• The date on which waste was first added to the container (the "Accumulation Start Date")

• The name and contact information of the responsible researcher or lab

Step 4: Safe Temporary Storage (Satellite Accumulation)

Laboratories are permitted to temporarily store limited quantities of hazardous waste at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[9]

• Location : The waste container must be stored at or near the process that generates the waste and under the control of the lab personnel.

• Container Management : Keep the waste container securely closed at all times, except when adding waste.[9]

• Secondary Containment : It is best practice to place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.[5]

Step 5: Arrange for Final Disposal

As the generator of the waste, your facility is responsible for it from "cradle-to-grave."[10] Final disposal must be conducted in a compliant and environmentally sound manner.

• Contact EHS : Follow your institution's specific procedures for waste pickup. This typically involves contacting the Environmental Health and Safety (EHS) department.

• Professional Disposal : The EHS department will work with a licensed and certified hazardous waste disposal company.[5] These companies are equipped to transport and dispose of chemical waste according to all federal, state, and local regulations.[3][11]

• Disposal Method : For organic solids like 9,10-Anthracenediol, diacetate, the most common disposal method is high-temperature incineration in a specialized hazardous waste incinerator.[12] This process destroys the chemical, converting it to less harmful components. Landfilling is generally not an option for this type of organic waste.

PART 3: Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental release.

• Alert Personnel : Immediately notify others in the vicinity.

• Assess the Spill : For a small spill of solid material, you may be able to clean it up yourself if you are properly trained and equipped.

• Cleanup :

  • Wearing your full PPE, carefully sweep or scoop up the solid material. Avoid generating dust.[6]

  • Place the spilled material and any contaminated cleaning supplies (e.g., paper towels) into your hazardous waste container.

  • Clean the affected area thoroughly.

• Large Spills : For large spills, or any spill you are not comfortable handling, evacuate the area and contact your institution's EHS or emergency response team immediately.[6]

Visualization: Chemical Waste Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of laboratory chemical waste.

Caption: Decision workflow for compliant laboratory chemical waste management.

References

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• Action Compaction Equipment. (2020, August 27). 3 Tips To Improve Your Laboratory Waste Management. Retrieved from Action Compaction Equipment website. [Link]

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A Comprehensive Guide to the Safe Handling of 9,10-Anthracenediol, diacetate

This document provides essential safety and logistical information for the handling of 9,10-Anthracenediol, diacetate (CAS No. 604-66-0), a compound utilized in various research and development applications. The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact. This guide is predicated on a thorough understanding of the inherent hazards of this chemical and establishes a framework for its safe use, from receipt to disposal.

Understanding the Hazard Profile

9,10-Anthracenediol, diacetate is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

These classifications necessitate stringent adherence to the safety protocols outlined below to mitigate the risk of exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are paramount when handling 9,10-Anthracenediol, diacetate. The level of PPE required is dictated by the nature of the procedure being performed.

Table 1: Recommended Personal Protective Equipment

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Chemical safety goggles or a face shield	Nitrile or neoprene gloves	Lab coat	Required if not handled in a fume hood
Conducting reactions	Chemical safety goggles and face shield	Nitrile or neoprene gloves	Chemical-resistant lab coat or apron	Recommended to be performed in a fume hood
Handling spills	Chemical safety goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant suit or apron	Air-purifying respirator with appropriate cartridges
Waste disposal	Chemical safety goggles	Nitrile or neoprene gloves	Lab coat	Not generally required if handling sealed containers

The causality behind these recommendations is rooted in the compound's hazard profile. The risk of aerosolization during weighing and solution preparation underscores the need for respiratory protection if not performed in a contained environment like a chemical fume hood. The potential for splashes during reactions and the significant hazard posed by spills necessitate enhanced body and respiratory protection.

Operational Plans: From Storage to Handling

Adherence to standardized operational procedures is critical for the safe handling of 9,10-Anthracenediol, diacetate.

Storage

• Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Container: Keep the container tightly sealed to prevent contamination and exposure to moisture.

• Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and all relevant hazard warnings.

Handling

• Preparation: Before handling, ensure that all necessary PPE is readily available and in good condition. Have a chemical spill kit accessible.

• Ventilation: All handling of 9,10-Anthracenediol, diacetate powder should be conducted in a certified chemical fume hood to minimize the risk of inhalation.

• Weighing: When weighing the powder, use a balance inside the fume hood or a ventilated balance enclosure.

• Solution Preparation: Add the solid to the solvent slowly to avoid splashing.

• Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or smoke in the laboratory.

Emergency Procedures: A Plan for the Unexpected

Spills

In the event of a spill, the following step-by-step procedure should be followed:

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify laboratory personnel and the appropriate safety officer.

• Ventilate: Ensure the area is well-ventilated.

• Contain: If safe to do so, contain the spill using a chemical spill kit.

• Clean-up: Wearing appropriate PPE, absorb the spilled material with an inert absorbent and place it in a sealed container for disposal.

• Decontaminate: Decontaminate the spill area with a suitable cleaning agent.

Below is a workflow diagram for handling a chemical spill of 9,10-Anthracenediol, diacetate.